Syk Inhibitor II hydrochloride

Core Science & Biosynthesis

Syk Inhibitor II Hydrochloride: A Technical Guide on the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the mechanism of action for Syk Inhibitor II hydrochloride, a potent and selective inhibitor of Spleen Tyrosine Kinase (Syk). It consolidates key quantitative data, details common experimental methodologies, and illustrates the critical signaling pathways involved.

Core Mechanism of Action

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that functions as a potent, selective, reversible, and ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk).[1][2][3] Syk is a critical non-receptor tyrosine kinase that plays a central role in the intracellular signaling cascades of various immune cells, including B cells, mast cells, neutrophils, and macrophages.[4][5]

The primary mechanism of Syk Inhibitor II involves binding to the ATP-binding pocket within the catalytic domain of the Syk enzyme.[] This competitive inhibition prevents the binding of ATP, thereby blocking the autophosphorylation of Syk at key tyrosine residues (such as Y525 and Y526) which is essential for its full activation.[][7]

By preventing Syk activation, the inhibitor effectively halts the transduction of signals downstream from a variety of cell surface receptors, most notably the B-cell receptor (BCR) and Fc receptors (FcR).[8][9][10] Syk is recruited to phosphorylated Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) on these receptors, and its activation is a pivotal step in initiating cellular responses.[4][11] Consequently, inhibition of Syk disrupts major downstream signaling pathways, including those mediated by Phospholipase C gamma (PLCγ), the Mitogen-Activated Protein Kinase (MAPK) cascade, and the PI3K/Akt pathway, ultimately leading to the suppression of inflammatory and allergic responses.[][8][11][12]

Quantitative Data and Specificity

Syk Inhibitor II demonstrates high potency for Syk with significant selectivity over other related kinases. The following tables summarize its inhibitory activity from in vitro and cellular assays. Note: Data for BAY 61-3606, a closely related and extensively studied Syk inhibitor, is included for a comprehensive overview.

Table 1: In Vitro Inhibitory Activity

Compound	Target	Parameter	Value	Reference(s)
Syk Inhibitor II	Syk	IC₅₀	41 nM	[1][2][3]
PKCε	IC₅₀	5.1 µM	[1][2]
PKCβII	IC₅₀	11 µM	[1][2]
ZAP-70	IC₅₀	11.2 µM	[1][2]
Btk	IC₅₀	15.5 µM	[1][2]
Itk	IC₅₀	22.6 µM	[1][2]
BAY 61-3606	Syk	Kᵢ	7.5 nM	[10][12][13]
Syk	IC₅₀	10 nM	[12]
CDK9	IC₅₀	37 nM	[13][14]
Lyn, Fyn, Src, Itk, Btk	Kᵢ	> 4.7 µM	[10][13]

Table 2: Cellular Activity

Compound	Assay	Cell Type	Parameter	Value	Reference(s)
Syk Inhibitor II	FcεRI-mediated 5-HT Release	RBL-2H3	IC₅₀	460 nM	[1][2][3]
Passive Cutaneous Anaphylaxis	Mice	ID₅₀	13.2 mg/kg	[1][3]
BAY 61-3606	Mast Cell Degranulation	Human Mast Cells	IC₅₀	5 - 46 nM	[10]
BCR-induced Ca²⁺ Mobilization	Ramos B-cells	IC₅₀	81 nM	[10]

Signaling Pathways and Experimental Workflows

Visualizations

The following diagrams, generated using Graphviz, illustrate the Syk signaling pathway and a standard experimental workflow for assessing inhibitor potency.

Caption: Syk signaling pathway initiated by receptor activation and inhibited by Syk Inhibitor II.

Caption: General experimental workflow for an in vitro Syk kinase inhibition assay.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of kinase inhibitors. Below are protocols for key experiments used to characterize Syk Inhibitor II.

In Vitro Kinase Inhibition Assay (Luminescent)

This biochemical assay measures the direct inhibition of recombinant Syk kinase activity. Commercial kits, such as the SYK Assay Kit from BPS Bioscience, are frequently used.[15]

• Objective: To determine the IC₅₀ value of Syk Inhibitor II against purified Syk enzyme.

• Principle: The assay quantifies the amount of ATP consumed during the phosphorylation of a substrate peptide by Syk. Remaining ATP is detected using a luciferase/luciferin reaction, where the light signal is inversely proportional to Syk activity.

• Methodology:

  • Reagent Preparation: Thaw and prepare recombinant human Syk enzyme, Poly(Glu, Tyr) 4:1 substrate, ATP, and kinase assay buffer as per the manufacturer's instructions. Prepare a serial dilution of Syk Inhibitor II hydrochloride in DMSO, followed by a further dilution in kinase buffer.

  • Reaction Setup: To a 96-well white plate, add 5 µL of the diluted inhibitor or vehicle (DMSO control). Add 20 µL of a master mix containing the Syk enzyme and substrate.

  • Reaction Initiation: Initiate the kinase reaction by adding 25 µL of ATP solution to each well. Incubate the plate at 30°C for 45 minutes.

  • Signal Detection: Add 50 µL of Kinase-Glo® MAX reagent to each well to stop the reaction and generate a luminescent signal. Incubate at room temperature for 15 minutes.

  • Data Acquisition: Measure luminescence using a microplate reader.

  • Analysis: Convert luminescence readings to percent inhibition relative to the vehicle control. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Cellular Mast Cell Degranulation Assay

This cell-based functional assay measures the ability of an inhibitor to block antigen-induced degranulation in mast cells, a key event in the allergic response.

• Objective: To determine the IC₅₀ of Syk Inhibitor II for inhibiting FcεRI-mediated degranulation.

• Principle: The release of the enzyme β-hexosaminidase from mast cell granules upon antigen stimulation is measured using a colorimetric substrate. Inhibition of Syk blocks the signaling cascade leading to degranulation.

• Methodology:

  • Cell Culture and Sensitization: Culture rat basophilic leukemia cells (RBL-2H3) in appropriate media. Sensitize the cells by incubating them overnight with anti-DNP IgE (e.g., 0.5 µg/mL).

  • Inhibitor Treatment: Wash the sensitized cells twice with Tyrode's buffer to remove unbound IgE. Add serial dilutions of Syk Inhibitor II (prepared in Tyrode's buffer) to the cells and incubate for 1 hour at 37°C.

  • Antigen Challenge: Trigger degranulation by adding DNP-HSA antigen (e.g., 10 µg/mL) to the wells. Incubate for 30-60 minutes at 37°C. A control for total β-hexosaminidase release is prepared by lysing a set of cells with Triton X-100.

  • Sample Collection: Centrifuge the plate to pellet the cells. Collect the supernatant from each well.

  • Enzymatic Assay: In a separate 96-well plate, mix an aliquot of the supernatant with a solution of 4-nitrophenyl N-acetyl-β-D-glucosaminide (p-NAG) in citrate buffer. Incubate for 1 hour at 37°C.

  • Data Acquisition: Stop the reaction by adding a high pH stop solution (e.g., Na₂CO₃/NaHCO₃ buffer). Measure the absorbance at 405 nm.

  • Analysis: Calculate the percentage of β-hexosaminidase release for each condition relative to the total release (lysed cells). Determine the IC₅₀ value by plotting the percentage of inhibition against inhibitor concentration.[16]

Western Blot Analysis of Syk Phosphorylation

This assay provides direct evidence of target engagement within a cellular context by measuring the phosphorylation state of Syk or its downstream substrates.

• Objective: To confirm that Syk Inhibitor II blocks the phosphorylation of Syk in stimulated cells.

• Methodology:

  • Cell Culture and Starvation: Culture an appropriate cell line (e.g., SH-SY5Y neuroblastoma cells or primary B-cells) to ~80% confluency. Starve the cells in serum-free media for 4-6 hours.

  • Inhibitor Pre-treatment: Treat the cells with varying concentrations of Syk Inhibitor II or vehicle for 1-2 hours.

  • Cell Stimulation: Stimulate the cells with an appropriate agonist (e.g., anti-IgM for B-cells, pervanadate, or H₂O₂) for a short period (5-15 minutes) to induce Syk phosphorylation.

  • Cell Lysis: Immediately wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

  • Immunodetection: Block the membrane and probe with a primary antibody specific for phosphorylated Syk (e.g., anti-pSyk Y525/526). Subsequently, probe with an HRP-conjugated secondary antibody. To ensure equal loading, strip the membrane and re-probe for total Syk and a loading control like β-actin or GAPDH.

  • Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity to determine the reduction in Syk phosphorylation relative to the stimulated control.[12][17]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. HTScan® Syk Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 7. A peptide-based biosensor assay to detect intracellular Syk kinase activation and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tyrosine-protein kinase SYK - Wikipedia [en.wikipedia.org]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells: Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. scienceopen.com [scienceopen.com]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. mdpi.com [mdpi.com]
• 17. Frontiers | Development of SYK NanoBRET cellular target engagement assays for gain–of–function variants [frontiersin.org]

The Function of Syk Inhibitor II Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Spleen Tyrosine Kinase (Syk) Inhibitor II hydrochloride is a potent and selective, cell-permeable inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase crucial in signal transduction for various immune cells.[1][2][3] This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental applications of Syk Inhibitor II hydrochloride, tailored for professionals in research and drug development.

Core Mechanism of Action

Syk Inhibitor II hydrochloride is a pyrimidine-carboxamide compound that functions as a reversible and ATP-competitive inhibitor of Syk.[1][3] By binding to the ATP-binding site of the kinase, it prevents the phosphorylation and subsequent activation of Syk.[4] This blockade disrupts downstream signaling cascades initiated by immunoreceptors, thereby modulating immune cell responses.[1][4]

Syk plays a pivotal role in signaling pathways of various immune cells, including B cells, mast cells, and neutrophils.[4] Its activation, following antigen binding to receptors like the B-cell receptor (BCR) or the high-affinity IgE receptor (FcεRI), triggers a cascade of events leading to cell proliferation, differentiation, and the release of inflammatory mediators.[4][5][6] Syk Inhibitor II hydrochloride, by targeting Syk, effectively dampens these immune responses, making it a valuable tool for studying and potentially treating conditions characterized by immune dysregulation.[4][7]

Quantitative Data

The following tables summarize the key quantitative data for Syk Inhibitor II hydrochloride, providing a clear comparison of its potency and selectivity.

Table 1: In Vitro Inhibitory Activity

Target	IC50	Assay Type	Reference(s)
Syk	41 nM	Cell-free kinase assay	[1][2][3]
PKCε	5.1 µM	Cell-free kinase assay	[1][3]
PKCβII	11 µM	Cell-free kinase assay	[1][3]
ZAP-70	11.2 µM	Cell-free kinase assay	[1][3]
Btk	15.5 µM	Cell-free kinase assay	[1][3]
Itk	22.6 µM	Cell-free kinase assay	[1][3]
FcεRI-mediated 5-HT release	460 nM	RBL-2H3 cell-based assay	[1][3]
Band 3 Tyrosine Phosphorylation	1.72 µM	Diamide-treated erythrocyte assay	[7]

Table 2: In Vivo Efficacy

Model	Endpoint	ID50	Administration Route	Reference(s)
Passive Cutaneous Anaphylaxis (Mouse)	Inhibition of dye leakage	13.2 mg/kg	Subcutaneous (s.c.)	[1][3]

Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the central role of Syk in key immunological signaling pathways and the point of inhibition by Syk Inhibitor II hydrochloride.

B-Cell Receptor (BCR) Signaling

Caption: B-Cell Receptor (BCR) signaling cascade and the inhibitory action of Syk Inhibitor II hydrochloride.

FcεRI Signaling in Mast Cells

Caption: FcεRI signaling in mast cells leading to degranulation and the inhibitory role of Syk Inhibitor II hydrochloride.

Experimental Protocols

Detailed methodologies for key experiments cited are provided below.

In Vitro Syk Kinase Activity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Syk Inhibitor II hydrochloride against recombinant Syk kinase.

Methodology:

• A solution of Syk Inhibitor II hydrochloride is prepared in DMSO at various concentrations.

• A 2 µL aliquot of the inhibitor solution is added to each well of an Optiplate™.

• 50 µL of a reaction solution is added to each well. The reaction solution contains:

  • 20–200 ng of recombinant Syk kinase

  • 50 mM Tris–HCl (pH 7.0–8.0)

  • 10 mM MgCl2 or MnCl2

  • 50 mM NaCl

  • 1 mM DTT

  • Optimum concentration of a substrate peptide

  • 0.1 µCi [γ-33P]ATP (10 mCi/mL)

• The plate is incubated at room temperature for 1 hour to allow for tyrosine phosphorylation of the substrate.

• The reaction is terminated by adding 150 µL of a stop solution containing PBS, 0.25 mg SPA beads, 50 µM ATP, 5 mM EDTA, and 1% Triton X-100.

• The plate is sealed, stirred, and incubated at room temperature for 15 minutes.

• The plate is then centrifuged at 1500 rpm for 3 minutes to pellet the beads.

• The amount of incorporated 33P is determined using a suitable counter, and the IC50 value is calculated from the dose-response curve.[1]

FcεRI-Mediated Serotonin (5-HT) Release Assay in RBL-2H3 Cells

Objective: To assess the inhibitory effect of Syk Inhibitor II hydrochloride on IgE-mediated degranulation in a mast cell line.

Methodology:

• Rat basophilic leukemia (RBL-2H3) cells are sensitized with anti-DNP IgE.

• The sensitized cells are washed and then pre-incubated with varying concentrations of Syk Inhibitor II hydrochloride.

• Degranulation is induced by challenging the cells with DNP-HSA (dinitrophenyl-human serum albumin).

• The supernatant is collected, and the amount of released serotonin (5-HT) is quantified. This can be done using methods such as HPLC with fluorescent detection or by using radiolabeled serotonin and measuring its release.[8][9][10]

• The IC50 value is determined by plotting the percentage of inhibition of serotonin release against the concentration of the inhibitor.[1][3]

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model in Mice

Objective: To evaluate the in vivo efficacy of Syk Inhibitor II hydrochloride in an IgE-mediated allergic reaction model.

Methodology:

• Mice (e.g., BALB/c) are passively sensitized by an intradermal injection of anti-DNP IgE into one ear.[11]

• After 24 hours, the mice are administered Syk Inhibitor II hydrochloride via a subcutaneous (s.c.) route.[1][3]

• Following a set pre-treatment time (e.g., 30-60 minutes), the mice are challenged intravenously with DNP-HSA mixed with Evans blue dye.[11]

• The Evans blue dye extravasates into the ear tissue at the site of the allergic reaction, causing a visible blueing.

• After a defined period, the mice are euthanized, and the ears are collected.

• The Evans blue dye is extracted from the ear tissue, and its concentration is measured spectrophotometrically.[11]

• The dose at which a 50% inhibition of dye extravasation is observed (ID50) is calculated to determine the in vivo potency of the inhibitor.[1]

Applications in Research and Drug Development

Syk Inhibitor II hydrochloride serves as a critical tool for:

• Studying Allergic and Inflammatory Responses: Its ability to block mast cell degranulation makes it invaluable for investigating the mechanisms of allergic reactions and inflammation.[7]

• Investigating Autoimmune Diseases: Given Syk's role in B-cell activation, this inhibitor is used in preclinical models of autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus to explore the therapeutic potential of Syk inhibition.[12]

• Cancer Research: The aberrant expression and activity of Syk in certain hematological malignancies, such as B-cell lymphomas, have made Syk Inhibitor II hydrochloride a useful probe for studying cancer cell proliferation and survival pathways.[12]

• Drug Discovery and Target Validation: As a selective Syk inhibitor, it serves as a reference compound in the development and screening of new, more potent, and selective Syk inhibitors for therapeutic use.

References

• 1. tandfonline.com [tandfonline.com]
• 2. A novel natural Syk inhibitor suppresses IgE-mediated mast cell activation and passive cutaneous anaphylaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reactome | Fc epsilon receptor (FCERI) signaling [reactome.org]
• 4. Optimizing drug inhibition of IgE-mediated anaphylaxis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Syk and pTyr’d: Signaling through the B cell antigen receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 7. Syk Inhibitors: New Computational Insights into Their Intraerythrocytic Action in Plasmodium falciparum Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of platelets by heparin-induced thrombocytopenia antibodies in the serotonin release assay is not dependent on the presence of heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A high-performance liquid chromatography method for the serotonin release assay is equivalent to the radioactive method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. labcorp.com [labcorp.com]
• 11. Hooke - Contract Research - Passive Cutaneous Anaphylaxis (PCA) [hookelabs.com]
• 12. SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of Syk Inhibitor II Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and development of Syk Inhibitor II hydrochloride, a potent and selective ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk). This document details its mechanism of action, key quantitative data, and the experimental protocols utilized in its characterization.

Introduction: Targeting Syk Kinase

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in the signaling pathways of various immune cells, including B cells, mast cells, and neutrophils.[1] Upon activation by immunoreceptors, Syk initiates a cascade of downstream signaling events that lead to cellular responses such as proliferation, differentiation, and the release of inflammatory mediators.[2][3] Consequently, inhibiting Syk has emerged as a promising therapeutic strategy for a range of autoimmune and inflammatory diseases.[1] Syk Inhibitor II hydrochloride, a pyrimidine-5-carboxamide derivative, was developed as a potent and selective tool to probe the function of Syk and as a lead compound for potential therapeutic agents.[4]

Discovery and Lead Optimization

Syk Inhibitor II hydrochloride, identified as compound 9a in its discovery publication, emerged from a focused effort to develop novel Syk inhibitors based on a 4-anilinopyrimidine-5-carboxamide scaffold.[4] The discovery process involved systematic structure-activity relationship (SAR) studies to optimize the potency and selectivity of the initial hit compounds.

Key findings from the SAR studies indicated that:

• An aminoethylamino moiety at the 2-position of the pyrimidine ring was crucial for Syk inhibitory activity.[4]

• Substitution at the meta-position of the anilino moiety at the 4-position was preferred for optimal activity.[4]

These optimization efforts led to the identification of Syk Inhibitor II as a compound with high potency against Syk and significant selectivity over other kinases.[4]

Mechanism of Action

Syk Inhibitor II acts as a reversible and ATP-competitive inhibitor of Syk.[2][5] It binds to the ATP-binding site of the kinase domain, preventing the phosphorylation of Syk and its subsequent activation.[1] This blockade of Syk activation disrupts downstream signaling pathways, thereby inhibiting the release of inflammatory mediators, such as serotonin from mast cells.[4][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for Syk Inhibitor II hydrochloride.

Table 1: In Vitro Potency and Selectivity

Target	IC50	Assay Type	Reference
Syk	41 nM	Enzymatic Assay	[2][5][6]
PKCε	5.1 µM	Enzymatic Assay	[2][5][6]
PKCβII	11 µM	Enzymatic Assay	[2][5]
ZAP-70	11.2 µM	Enzymatic Assay	[2][5][6]
Btk	15.5 µM	Enzymatic Assay	[2][5][6]
Itk	22.6 µM	Enzymatic Assay	[2][5][6]

Table 2: Cellular and In Vivo Activity

Activity	IC50 / ID50	Model	Reference
5-HT Release Inhibition	460 nM	RBL-2H3 Cells	[2][5][6]
Passive Cutaneous Anaphylaxis	13.2 mg/kg (s.c.)	Mice	[2][6]

Table 3: Computational Data

Parameter	Value	Method	Reference
Estimated Ki	1.72 µM	Docking Analysis	[5]
Binding Energy	-7.28 kcal/mol	Docking Analysis	[5]

Signaling Pathways and Experimental Workflows

Syk Signaling Pathway in Mast Cells

The following diagram illustrates the central role of Syk in the IgE-mediated signaling cascade in mast cells, which leads to degranulation and the release of inflammatory mediators.

Caption: Syk signaling cascade in mast cells leading to degranulation.

Experimental Workflow for Inhibitor Characterization

The following diagram outlines the typical workflow for characterizing a Syk inhibitor, from initial in vitro screening to in vivo efficacy studies.

Caption: Workflow for the characterization of Syk Inhibitor II.

Experimental Protocols

In Vitro Syk Kinase Assay

This protocol is adapted from the methods described for the discovery of pyrimidine-5-carboxamide derivatives.[4]

Objective: To determine the in vitro inhibitory activity of Syk Inhibitor II against Syk kinase.

Materials:

• Recombinant human Syk kinase

• Biotinylated peptide substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100)

• Syk Inhibitor II hydrochloride dissolved in DMSO

• [γ-³³P]ATP

• Streptavidin-coated plates

• Microplate scintillation counter

Procedure:

• Prepare a reaction mixture containing the assay buffer, biotinylated peptide substrate, and recombinant Syk kinase.

• Add serial dilutions of Syk Inhibitor II hydrochloride or DMSO (vehicle control) to the reaction mixture.

• Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]ATP. The final ATP concentration should be at or near the Km for Syk.

• Incubate the reaction at 30°C for a predetermined time within the linear range of the assay.

• Stop the reaction by adding EDTA.

• Transfer the reaction mixture to a streptavidin-coated plate and incubate to allow the biotinylated substrate to bind.

• Wash the plate to remove unbound [γ-³³P]ATP.

• Measure the incorporated radioactivity using a microplate scintillation counter.

• Calculate the percent inhibition for each concentration of the inhibitor and determine the IC50 value by non-linear regression analysis.

RBL-2H3 Cell-Based Serotonin Release Assay

This protocol is based on the methods used to assess the cellular activity of Syk inhibitors.[4]

Objective: To measure the inhibitory effect of Syk Inhibitor II on IgE-mediated serotonin release from rat basophilic leukemia (RBL-2H3) cells.

Materials:

• RBL-2H3 cells

• Anti-DNP IgE

• DNP-HSA (Dinitrophenyl-human serum albumin)

• Tyrode's buffer

• Syk Inhibitor II hydrochloride dissolved in DMSO

• Triton X-100

• OPT (o-phthalaldehyde) reagent

• Fluorometer

Procedure:

• Sensitize RBL-2H3 cells with anti-DNP IgE overnight.

• Wash the cells with Tyrode's buffer to remove unbound IgE.

• Pre-incubate the sensitized cells with various concentrations of Syk Inhibitor II hydrochloride or DMSO (vehicle control) for 30 minutes at 37°C.

• Induce degranulation by challenging the cells with DNP-HSA for 30 minutes at 37°C.

• Pellet the cells by centrifugation.

• Collect the supernatant to measure released serotonin.

• Lyse the cell pellet with Triton X-100 to measure the total cellular serotonin.

• Add OPT reagent to both the supernatant and the lysed cell pellet samples and incubate to form a fluorescent product with serotonin.

• Measure the fluorescence using a fluorometer.

• Calculate the percentage of serotonin release for each condition and determine the IC50 value.

Mouse Passive Cutaneous Anaphylaxis (PCA) Model

This in vivo protocol is adapted from the methods described for evaluating the anti-allergic effects of Syk inhibitors.[4]

Objective: To determine the in vivo efficacy of Syk Inhibitor II hydrochloride in an IgE-mediated allergic reaction model.

Materials:

• ICR mice (or other suitable strain)

• Anti-DNP IgE

• DNP-HSA

• Evans blue dye

• Syk Inhibitor II hydrochloride formulated for subcutaneous administration

• Saline solution

Procedure:

• Passively sensitize the mice by intradermal injection of anti-DNP IgE into one ear.

• After 24 hours, administer Syk Inhibitor II hydrochloride subcutaneously at various doses. The control group receives the vehicle.

• After 30 minutes, induce an anaphylactic reaction by intravenous injection of a mixture of DNP-HSA and Evans blue dye.

• After a set time (e.g., 20-30 minutes), euthanize the mice and dissect the ears.

• Extract the Evans blue dye from the ear tissue using a suitable solvent (e.g., formamide).

• Quantify the amount of extravasated dye by measuring the absorbance at a specific wavelength (e.g., 620 nm).

• Calculate the percent inhibition of the allergic reaction for each dose and determine the ID50 value.

Conclusion

Syk Inhibitor II hydrochloride is a well-characterized, potent, and selective inhibitor of Syk kinase. Its discovery and development have provided a valuable chemical tool for elucidating the role of Syk in various physiological and pathological processes. The data and protocols presented in this guide offer a comprehensive resource for researchers and scientists working in the fields of immunology, inflammation, and drug discovery. The pyrimidine-5-carboxamide scaffold of Syk Inhibitor II has served as a foundation for the development of other kinase inhibitors, highlighting its importance in medicinal chemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Humanized Mouse Model of Mast Cell-Mediated Passive Cutaneous Anaphylaxis and Passive Systemic Anaphylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Syk Inhibitors: New Computational Insights into Their Intraerythrocytic Action in Plasmodium falciparum Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Lynchpin of Inflammation: A Technical Guide to Spleen Tyrosine Kinase (Syk) in Inflammatory Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that has emerged as a critical mediator in a multitude of inflammatory signaling cascades. Primarily expressed in hematopoietic cells, Syk plays a pivotal role in coupling immune receptors to downstream intracellular pathways, thereby orchestrating cellular responses such as proliferation, differentiation, phagocytosis, and the production of inflammatory mediators. Its central role in both innate and adaptive immunity has positioned Syk as a compelling therapeutic target for a wide range of autoimmune, allergic, and inflammatory diseases. This technical guide provides an in-depth exploration of the function of Syk kinase in key inflammatory pathways, supported by quantitative data, detailed experimental methodologies, and visual representations of the complex signaling networks.

Core Signaling Pathways Involving Syk Kinase

Syk is a crucial transducer of signals originating from various immune receptors, most notably those containing Immunoreceptor Tyrosine-based Activation Motifs (ITAMs). The canonical activation of Syk involves its recruitment to phosphorylated ITAMs via its tandem SH2 domains, leading to its autophosphorylation and subsequent activation of downstream signaling molecules.

Fc Receptor (FcR) Signaling

Fc receptors, upon binding to immunoglobulin-opsonized targets, trigger a potent inflammatory response in cells such as macrophages, neutrophils, mast cells, and B cells. This process is critically dependent on Syk.

• Activation Cascade: Cross-linking of FcRs by immune complexes leads to the phosphorylation of ITAMs within the receptor complex by Src family kinases. This creates docking sites for the SH2 domains of Syk.[1]

• Downstream Effects: Activated Syk phosphorylates a host of downstream substrates, including PLCγ, PI3K, and Vav, initiating signaling cascades that result in:

  • Phagocytosis of immune complexes.[2]

  • Degranulation and release of inflammatory mediators (e.g., histamine from mast cells).

  • Production of pro-inflammatory cytokines such as TNF-α and IL-6.[3]

  • Antibody-dependent cell-mediated cytotoxicity (ADCC).

Toll-Like Receptor (TLR) Signaling

Syk also plays a complex and multifaceted role in signaling downstream of Toll-like receptors (TLRs), key pattern recognition receptors of the innate immune system. While MyD88 is a central adaptor for most TLRs, Syk has been shown to modulate TLR signaling, particularly for TLR4 and TLR9.[4][5]

• TLR4 Signaling: Upon activation by lipopolysaccharide (LPS), TLR4 can signal through a Syk-dependent pathway. Syk is recruited to TLR4 and its activation leads to the induction of pro-inflammatory genes.[6][7] Some studies suggest Syk can negatively regulate TLR4-mediated IFN-β and IL-10 production while promoting inflammatory cytokines like TNF-α and IL-6.[5]

• TLR9 Signaling: In plasmacytoid dendritic cells (pDCs), Syk is involved in TLR9-mediated production of type I interferons and other cytokines.[3]

NLRP3 Inflammasome Activation

The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate immune response by activating caspase-1 and processing pro-inflammatory cytokines IL-1β and IL-18. Syk has been identified as a key upstream regulator of NLRP3 inflammasome activation in response to various stimuli, including fungal pathogens and particulate matter.

• Mechanism of Action: Syk activation, often downstream of C-type lectin receptors (CLRs) recognizing fungal components, leads to the generation of reactive oxygen species (ROS) and potassium efflux, which are critical signals for NLRP3 inflammasome assembly and activation.[8][9]

• ASC Phosphorylation: Syk can directly phosphorylate the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD) at tyrosine residues Y146 and Y187. This phosphorylation is critical for ASC oligomerization and the recruitment of pro-caspase-1, thereby promoting inflammasome formation.[10]

Quantitative Data on Syk Kinase Inhibition

The development of small molecule inhibitors targeting Syk has provided valuable tools to probe its function and has shown therapeutic promise. The following tables summarize key quantitative data for several prominent Syk inhibitors.

Table 1: In Vitro Potency of Syk Inhibitors

Inhibitor	Target(s)	IC50 (nM) - Enzymatic Assay	Cell-based Assay Potency (EC50/IC50, nM)	Cell Type / Assay	Reference(s)
Fostamatinib (R406)	Syk	41	267 (Syk inhibition)	Human Ramos cells	[1]
56 (Degranulation)	Human Mast Cells	[4][11]
Inhibits TNFα, IL-8, GM-CSF	Human Mast Cells	[11]
Entospletinib (GS-9973)	Syk	7.7	Inhibits BCR-mediated activation & proliferation	B-cells	[3][12][13]
Inhibits immune complex-stimulated cytokine production	Monocytes	[12][13]
Cerdulatinib (PRT062070)	Syk, JAK1/2/3, Tyk2	32 (Syk)	110 (CD69 expression)	B-cells	[14][15]
12 (JAK1)	[14][15]
6 (JAK2)	[14][15]
8 (JAK3)	[14][15]
Lanraplenib (GS-9876)	Syk	9.5	24-51 (Phosphorylation of downstream targets)	Human B-cells	[10][16]
112 (CD69 expression)	Human B-cells	[10]
164 (CD86 expression)	Human B-cells	[10]
121 (TNFα release)	Human Macrophages	[17]
9 (IL-1β release)	Human Macrophages	[17]

Note: IC50 and EC50 values can vary depending on the specific assay conditions.

Detailed Methodologies for Key Experiments

Experimental Workflow: General Overview

In Vitro Syk Kinase Assay (ADP-Glo™ Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

• Materials:

  • Recombinant active Syk kinase

  • Syk kinase substrate (e.g., poly(Glu, Tyr) 4:1)

  • Syk Kinase Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 50μM DTT)

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Test compounds (Syk inhibitors)

  • 96-well white plates

• Procedure:

  • Prepare a reaction mixture containing Syk kinase, substrate, and kinase buffer in a 96-well plate.

  • Add the test compound at various concentrations or vehicle control.

  • Initiate the kinase reaction by adding ATP. Incubate at 30°C for a specified time (e.g., 15-60 minutes).

  • Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30 minutes.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition of Syk activity for each compound concentration and determine the IC50 value.[11]

Immunoprecipitation (IP) of Syk

This technique is used to isolate Syk from a cell lysate to study its phosphorylation status or interacting proteins.

• Materials:

  • Cell lysate from stimulated or unstimulated cells

  • Anti-Syk antibody (e.g., 2.0 µg per IP)[18][19]

  • Protein A/G agarose or magnetic beads

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Wash buffer (e.g., PBS with 0.1% Tween-20)

  • Elution buffer (e.g., SDS-PAGE sample buffer)

• Procedure:

  • Pre-clear the cell lysate by incubating with Protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

  • Incubate the pre-cleared lysate with the anti-Syk antibody overnight at 4°C with gentle rotation.

  • Add fresh Protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C.

  • Collect the beads by centrifugation and wash them three to five times with cold wash buffer.

  • Elute the immunoprecipitated Syk by resuspending the beads in SDS-PAGE sample buffer and boiling for 5-10 minutes.

  • The eluted proteins are now ready for analysis by Western blotting.

Western Blotting for Phospho-Syk (p-Syk)

This method is used to detect the phosphorylated (active) form of Syk.

• Materials:

  • Immunoprecipitated Syk or total cell lysate

  • Primary antibodies: anti-phospho-Syk (Tyr525/526) and anti-total Syk

  • HRP-conjugated secondary antibody

  • SDS-PAGE gels

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Wash buffer (TBST: Tris-buffered saline with 0.1% Tween-20)

  • Chemiluminescent substrate

• Procedure:

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-Syk antibody (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.[20][21][22][23][24][25]

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:2000 dilution in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • To ensure equal loading, the membrane can be stripped and re-probed with an anti-total Syk antibody.

Macrophage Phagocytosis Assay

This assay measures the ability of macrophages to engulf particles, a process often dependent on Syk signaling.

• Materials:

  • Macrophage cell line (e.g., RAW 264.7)

  • Opsonized particles (e.g., IgG-coated fluorescent beads or bacteria)

  • Syk inhibitor or vehicle control

  • Culture medium

  • Trypan blue

  • Fluorescence microscope or flow cytometer

• Procedure:

  • Plate RAW 264.7 cells in a multi-well plate and allow them to adhere.

  • Pre-treat the cells with the Syk inhibitor or vehicle for a specified time (e.g., 1 hour).

  • Add the opsonized fluorescent particles to the cells and incubate at 37°C to allow for phagocytosis (e.g., 30-60 minutes).

  • Wash the cells with cold PBS to remove non-internalized particles.

  • Quench the fluorescence of extracellular particles using trypan blue.

  • Quantify the phagocytic activity by measuring the fluorescence intensity per cell using a fluorescence microscope or by analyzing the percentage of fluorescent cells and their mean fluorescence intensity using a flow cytometer.[6][9][26][27][28][29]

Cytokine Release Assay (ELISA)

This assay quantifies the amount of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) secreted by immune cells following stimulation.

• Materials:

  • Immune cells (e.g., macrophages, monocytes, dendritic cells)

  • Stimulant (e.g., LPS, immune complexes)

  • Syk inhibitor or vehicle control

  • ELISA kit for the specific cytokine of interest

• Procedure:

  • Plate the cells and pre-treat with the Syk inhibitor or vehicle.

  • Stimulate the cells with the appropriate agonist (e.g., 1 µg/mL LPS for macrophages) for a specified time (e.g., 4-24 hours).[5][8][30]

  • Collect the cell culture supernatant.

  • Perform the ELISA according to the manufacturer's instructions. This typically involves:

    • Coating a 96-well plate with a capture antibody.

    • Adding the cell culture supernatants and standards.

    • Adding a detection antibody.

    • Adding a substrate to generate a colorimetric signal.

  • Measure the absorbance at the appropriate wavelength using a plate reader.

  • Calculate the concentration of the cytokine in the samples based on the standard curve.[31][32]

Conclusion

Syk kinase stands as a central node in the complex web of inflammatory signaling. Its involvement in multiple pathways, including those downstream of Fc receptors, Toll-like receptors, and the NLRP3 inflammasome, underscores its significance in the initiation and propagation of inflammatory responses. The development of potent and selective Syk inhibitors has not only advanced our understanding of these pathways but also opened new avenues for therapeutic intervention in a host of inflammatory and autoimmune disorders. The quantitative data and detailed methodologies provided in this guide serve as a valuable resource for researchers and drug development professionals dedicated to unraveling the intricacies of Syk-mediated inflammation and harnessing this knowledge for the development of novel therapeutics.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Entospletinib (GS-9973) | Syk Inhibitor | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Syk Negatively Regulates TLR4-mediated IFNβ and IL-10 production and Promotes Inflammatory Responses in Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RAW 264.7 cell phagocytosis assay [protocols.io]
• 7. Functional Roles of Syk in Macrophage-Mediated Inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Small-molecule screening identifies Syk kinase inhibition and rutaecarpine as modulators of macrophage training and SARS-CoV-2 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Entospletinib (GS-9973) | Syk inhibitor | Probechem Biochemicals [probechem.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. selleckchem.com [selleckchem.com]
• 16. selleckchem.com [selleckchem.com]
• 17. felixbio.cn [felixbio.cn]
• 18. Identification of high-performing antibodies for tyrosine-protein kinase SYK for use in Western Blot, immunoprecipitation and immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. merckmillipore.com [merckmillipore.com]
• 21. origene.com [origene.com]
• 22. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 23. biotium.com [biotium.com]
• 24. Syk Antibody | Cell Signaling Technology [cellsignal.com]
• 25. SYK antibody (14858-1-AP) | Proteintech [ptglab.com]
• 26. Cerdulatinib Pharmacodynamics and Relationships to Tumor Response Following Oral Dosing in Patients with Relapsed/Refractory B-cell Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Syk promotes phagocytosis by inducing reactive oxygen species generation and suppressing SOCS1 in macrophage-mediated inflammatory responses - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Evaluating antibody mediated opsonophagocytosis of bacteria via lab protocol: RAW 264.7 cell phagocytosis assay - PMC [pmc.ncbi.nlm.nih.gov]
• 29. RAW 264.7 cell phagocytosis assay [protocols.io]
• 30. Interleukin-6 production by activated human monocytic cells is enhanced by MK-571, a specific inhibitor of the multi-drug resistance protein-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Frontiers | Mouse Ocilrp2/Clec2i negatively regulates LPS-mediated IL-6 production by blocking Dap12-Syk interaction in macrophage [frontiersin.org]
• 32. researchgate.net [researchgate.net]

Unveiling the Target: A Technical Guide to Syk Inhibitor II Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Syk Inhibitor II hydrochloride, a potent and selective ATP-competitive inhibitor of Spleen tyrosine kinase (Syk). This document outlines the inhibitor's target protein, its mechanism of action, and its activity in various experimental models. Detailed experimental protocols and visual representations of key signaling pathways are included to support further research and development efforts in immunology, oncology, and beyond.

Core Target: Spleen Tyrosine Kinase (Syk)

Syk Inhibitor II hydrochloride primarily targets Spleen tyrosine kinase (Syk) , a 72 kDa non-receptor tyrosine kinase crucial for signal transduction in various immune cells.[1][2] Syk is a key mediator of signaling downstream of immunoreceptors, including B-cell receptors (BCRs), Fc receptors (FcRs), and C-type lectins.[1][3] Its activation is a critical step in initiating a cascade of downstream signaling events that regulate cellular responses such as proliferation, differentiation, phagocytosis, and the release of inflammatory mediators.[3][4]

Structurally, Syk contains two N-terminal SH2 domains, a kinase domain, and linker regions.[1] The binding of the SH2 domains to phosphorylated immunoreceptor tyrosine-based activation motifs (ITAMs) on receptor chains triggers a conformational change, leading to Syk activation and autophosphorylation.[5]

Quantitative Data Summary

Syk Inhibitor II hydrochloride demonstrates high potency and selectivity for Syk. The following tables summarize its inhibitory activity against Syk and a panel of other kinases, as well as its functional effects in cellular and in vivo models.

Target Kinase	IC50	Assay Type
Syk	41 nM	Cell-free
PKCε	5.1 µM	Cell-free
PKCβII	11 µM	Cell-free
ZAP-70	11.2 µM	Cell-free
Btk	15.5 µM	Cell-free
Itk	22.6 µM	Cell-free
Table 1: Kinase Selectivity Profile of Syk Inhibitor II.[6][7]

Functional Assay	Parameter	Value	Model System
Inhibition of 5-HT release	IC50	460 nM	RBL-2H3 cells
Inhibition of passive cutaneous anaphylaxis	ID50	13.2 mg/kg	Mice
Table 2: In Vitro and In Vivo Activity of Syk Inhibitor II.[7]

Syk Signaling Pathway and Inhibition

Upon immunoreceptor engagement, Syk is recruited to phosphorylated ITAMs and becomes activated. Activated Syk then phosphorylates a multitude of downstream substrates, including phospholipase Cγ (PLCγ) and the p85 subunit of phosphoinositide 3-kinase (PI3K), as well as adaptor proteins like SLP-76.[1] This initiates signaling cascades that lead to calcium mobilization, activation of protein kinase C (PKC), and the MAPK/Erk pathway, ultimately resulting in various cellular responses.[8] Syk Inhibitor II, acting as an ATP-competitive inhibitor, blocks the kinase activity of Syk, thereby preventing the phosphorylation of its downstream targets and abrogating the signaling cascade.[6]

Syk Signaling Pathway and Point of Inhibition.

Experimental Protocols

Biochemical Kinase Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This protocol describes a generic HTRF-based assay to determine the in vitro potency of Syk Inhibitor II hydrochloride against Syk kinase.

Materials:

• Recombinant Syk enzyme

• Biotinylated peptide substrate (e.g., poly-GT-biotin or KinEASE TK substrate-biotin)

• ATP

• Syk Inhibitor II hydrochloride

• HTRF Kinase Buffer: 50 mM HEPES (pH 7.0), 5 mM MgCl₂, 1 mM DTT, 0.1 mM Na₃VO₄, 0.01% BSA, 0.02% NaN₃.[9]

• HTRF Detection Buffer: 50 mM HEPES (pH 7.0), 0.8 M KF, 20 mM EDTA, 0.1% BSA.[9]

• Europium-labeled anti-phosphotyrosine antibody

• Streptavidin-XL665

• 384-well low-volume plates

• HTRF-compatible plate reader

Procedure:

• Prepare serial dilutions of Syk Inhibitor II hydrochloride in HTRF Kinase Buffer.

• In a 384-well plate, add the inhibitor solution.

• Add the Syk enzyme solution (e.g., 1-7 nM final concentration) to the wells containing the inhibitor and incubate for 15 minutes at room temperature.[9]

• Add the biotinylated peptide substrate (e.g., 0.1 µM final concentration).[9]

• Initiate the kinase reaction by adding ATP (at a concentration close to the Km for Syk, e.g., 10 µM).[9]

• Incubate the reaction for a defined period (e.g., 30-60 minutes) at room temperature.

• Stop the reaction by adding HTRF Detection Buffer containing the europium-labeled anti-phosphotyrosine antibody and streptavidin-XL665.

• Incubate for 60 minutes at room temperature to allow for signal development.

• Read the plate on an HTRF-compatible reader with excitation at 337 nm and dual emission at 620 nm and 665 nm.[9]

• Calculate the HTRF ratio and determine the IC50 value by fitting the data to a four-parameter logistic equation.

HTRF Kinase Assay Workflow.

Cellular Assay: Inhibition of 5-HT Release from RBL-2H3 Cells

This protocol outlines a method to assess the functional activity of Syk Inhibitor II hydrochloride by measuring its ability to inhibit antigen-stimulated serotonin (5-HT) release from rat basophilic leukemia (RBL-2H3) cells.

Materials:

• RBL-2H3 cells

• Anti-DNP IgE

• DNP-BSA (antigen)

• Syk Inhibitor II hydrochloride

• Tyrode's buffer

• Triton X-100

• Ortho-phthalaldehyde (OPT)

• Spectrofluorometer

Procedure:

• Seed RBL-2H3 cells in a 24-well plate and culture overnight.

• Sensitize the cells by incubating with anti-DNP IgE for 2 hours at 37°C.

• Wash the cells with Tyrode's buffer to remove unbound IgE.

• Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride for 30 minutes at 37°C.

• Stimulate the cells by adding DNP-BSA and incubate for 30 minutes at 37°C to induce degranulation and 5-HT release.

• Collect the supernatant.

• Lyse the remaining cells with Triton X-100 to determine the total 5-HT content.

• To both the supernatant and cell lysate samples, add OPT reagent and heat to induce a fluorescent reaction with 5-HT.

• Measure the fluorescence on a spectrofluorometer.

• Calculate the percentage of 5-HT release for each condition and determine the IC50 value for the inhibition of 5-HT release.

Conclusion

Syk Inhibitor II hydrochloride is a valuable research tool for investigating the roles of Spleen tyrosine kinase in various physiological and pathological processes. Its high potency and selectivity make it a suitable probe for dissecting Syk-mediated signaling pathways. The data and protocols presented in this guide are intended to facilitate further exploration of Syk as a therapeutic target in autoimmune diseases, allergic conditions, and certain hematological malignancies.

References

• 1. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of the Syk tyrosine kinase is insufficient for downstream signal transduction in B lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. promega.com [promega.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Syk activation initiates downstream signaling events during human polymorphonuclear leukocyte phagocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Syk Inhibitor II Hydrochloride: An ATP-Competitive Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Syk Inhibitor II hydrochloride, a potent and selective ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk). This document details its mechanism of action, inhibitory activity, and selectivity profile. Furthermore, it offers detailed experimental protocols for key in vitro and in vivo assays and visualizes critical signaling pathways and experimental workflows.

Introduction to Spleen Tyrosine Kinase (Syk) and its Inhibition

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in the signal transduction of various immune cells, including B-cells, mast cells, neutrophils, and macrophages.[1] Upon engagement of immune receptors such as the B-cell receptor (BCR) and the high-affinity IgE receptor (FcεRI), Syk is recruited to phosphorylated immunoreceptor tyrosine-based activation motifs (ITAMs) within the receptor complexes.[2][3] This initiates a downstream signaling cascade involving the phosphorylation of multiple substrate proteins, leading to cellular responses like proliferation, differentiation, and the release of inflammatory mediators.[4] Consequently, Syk has emerged as a significant therapeutic target for a range of autoimmune diseases, allergic conditions, and hematological malignancies.[1]

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that acts as a potent, selective, and reversible inhibitor of Syk.[5][6] Its mechanism of action is ATP-competitive, meaning it binds to the ATP-binding site of the Syk kinase domain, thereby preventing the phosphorylation of its substrates and halting the downstream signaling cascade.[1][5]

Quantitative Data

The inhibitory activity and selectivity of Syk Inhibitor II hydrochloride have been characterized through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of Syk Inhibitor II Hydrochloride

Target	IC50	Assay Type	Reference
Syk	41 nM	Cell-free kinase assay	[5][7]
5-HT release	460 nM	RBL-2H3 cells	[7]

Table 2: Kinase Selectivity Profile of Syk Inhibitor II

Kinase	IC50 (µM)	Reference
PKCε	5.1	[5][7]
PKCβII	11	[5]
ZAP-70	11.2	[5][7]
Btk	15.5	[5][7]
Itk	22.6	[5][7]

Table 3: In Vivo Efficacy of Syk Inhibitor II

Model	ID50	Administration	Reference
Passive Cutaneous Anaphylaxis (Mouse)	13.2 mg/kg	Subcutaneous	[5][7]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the evaluation of Syk inhibitors. The following sections provide step-by-step protocols for relevant assays.

In Vitro Kinase Assay (Radiometric)

This protocol is adapted from a general method for determining kinase activity.[5]

Objective: To determine the in vitro inhibitory activity of Syk Inhibitor II hydrochloride against recombinant Syk kinase.

Materials:

• Recombinant Syk kinase (20–200 ng)

• Syk Inhibitor II hydrochloride (or other test compounds) dissolved in DMSO

• Reaction Buffer: 50 mM Tris–HCl (pH 7–8), 10 mM MgCl2 or MnCl2, 50 mM NaCl, 1 mM DTT

• Substrate peptide (optimum concentration)

• [γ-33P]ATP (10 mCi/mL)

• Optiplate™

• Termination Solution: PBS containing 0.25 mg SPA beads, 50 µM ATP, 5 mM EDTA, and 1% Triton X-100

• Centrifuge

Procedure:

• Prepare the reaction solution containing recombinant kinase, reaction buffer, and substrate peptide.

• Add 2 µL of the test compound solution in DMSO to each well of the Optiplate™.

• Add 50 µL of the reaction solution to each well.

• To initiate the kinase reaction, add 0.1 µCi of [γ-33P]ATP to each well.

• Incubate the plate at room temperature for 1 hour to allow for tyrosine phosphorylation.

• Terminate the reaction by adding 150 µL of Termination Solution to each well.

• Seal the plate, stir, and let it stand at room temperature for 15 minutes.

• Centrifuge the plate at 1500 rpm for 3 minutes to pellet the SPA beads.

• Measure the radioactivity using a suitable plate reader to determine the extent of substrate phosphorylation.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

FcεRI-Mediated Serotonin (5-HT) Release Assay in RBL-2H3 Cells

This protocol is a standard method to assess mast cell degranulation.

Objective: To evaluate the effect of Syk Inhibitor II hydrochloride on IgE-mediated serotonin release from rat basophilic leukemia (RBL-2H3) cells.

Materials:

• RBL-2H3 cells

• Anti-DNP IgE

• DNP-HSA (antigen)

• Syk Inhibitor II hydrochloride

• Tyrode's buffer

• Triton X-100 (for cell lysis)

• o-phthalaldehyde (OPT) for fluorescence detection

• 96-well plates

• Fluorimeter

Procedure:

• Seed RBL-2H3 cells in a 96-well plate and culture overnight.

• Sensitize the cells by incubating with anti-DNP IgE for 2 hours.

• Wash the cells with Tyrode's buffer to remove unbound IgE.

• Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride for 30 minutes.

• Induce degranulation by challenging the cells with DNP-HSA for 30 minutes.

• Centrifuge the plate and collect the supernatant.

• Lyse the remaining cells in the wells with Triton X-100 to determine the total serotonin content.

• To measure serotonin, mix the supernatant or cell lysate with OPT and incubate.

• Measure the fluorescence at an excitation of 360 nm and an emission of 465 nm.

• Calculate the percentage of serotonin release and determine the IC50 value of the inhibitor.

Passive Cutaneous Anaphylaxis (PCA) in Mice

This in vivo model assesses the effect of inhibitors on IgE-mediated allergic reactions.[2][5][8]

Objective: To determine the in vivo efficacy of Syk Inhibitor II hydrochloride in a mouse model of passive cutaneous anaphylaxis.

Materials:

• Mice

• Anti-DNP IgE

• DNP-HSA

• Evans blue dye

• Syk Inhibitor II hydrochloride

• Formamide

• Spectrophotometer

Procedure:

• Passively sensitize mice by intradermally injecting anti-DNP IgE into one ear. Inject the contralateral ear with saline as a control.

• After 24 hours, administer Syk Inhibitor II hydrochloride (e.g., subcutaneously) 30 minutes before the antigen challenge.

• Challenge the mice by intravenous injection of DNP-HSA mixed with Evans blue dye.

• After 30-60 minutes, sacrifice the mice and excise the ears.

• Extract the Evans blue dye from the ear tissue by incubating in formamide overnight at 63°C.[3]

• Measure the absorbance of the extracted dye at 620 nm using a spectrophotometer.

• The amount of dye extravasation is proportional to the severity of the anaphylactic reaction.

• Calculate the dose-dependent inhibition and the ID50 value.

Visualizations

The following diagrams, generated using Graphviz, illustrate key concepts related to Syk inhibition.

Caption: ATP-Competitive Inhibition Mechanism of Syk Inhibitor II hydrochloride.

Caption: Simplified Syk Signaling Pathway in Mast Cells.

Caption: General Experimental Workflow for Syk Inhibitor Evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Passive Cutaneous Anaphylaxis Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 4. A Microplate Assay to Assess Chemical Effects on RBL-2H3 Mast Cell Degranulation: Effects of Triclosan without Use of an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Humanized Mouse Model of Mast Cell-Mediated Passive Cutaneous Anaphylaxis and Passive Systemic Anaphylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mast Cell Signaling: the Role of Protein Tyrosine Kinase Syk, its Activation and Screening methods for New Pathway Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. Measuring Local Anaphylaxis in Mice - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-Allergic Potential of Syk Inhibitor II Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Spleen Tyrosine Kinase (Syk) has emerged as a critical nodal point in the intracellular signaling cascades that govern allergic responses. Its central role in mediating the effects of antigen-IgE-FcεRI cross-linking on mast cells and basophils has positioned it as a prime therapeutic target for a new generation of anti-allergic drugs. This technical guide provides an in-depth exploration of the anti-allergic effects of a potent and selective ATP-competitive Syk inhibitor, Syk Inhibitor II hydrochloride. We will delve into its mechanism of action, present quantitative data on its efficacy, detail relevant experimental protocols, and visualize the underlying signaling pathways.

Mechanism of Action: Interrupting the Allergic Cascade at its Source

Syk Inhibitor II hydrochloride exerts its anti-allergic effects by directly inhibiting the enzymatic activity of Spleen Tyrosine Kinase.[1][2] In the context of an allergic reaction, the binding of an allergen to IgE antibodies complexed with the high-affinity IgE receptor (FcεRI) on the surface of mast cells and basophils triggers the activation of Syk.[3][4] This activation is a pivotal early event that initiates a cascade of downstream signaling, leading to the degranulation and release of pre-formed inflammatory mediators such as histamine and serotonin, as well as the synthesis and secretion of lipid mediators (leukotrienes and prostaglandins) and various pro-inflammatory cytokines.

By competitively binding to the ATP-binding site of Syk, Syk Inhibitor II hydrochloride prevents the phosphorylation and subsequent activation of the kinase, thereby effectively halting these downstream signaling events.[2] This upstream inhibition of a master regulator of the allergic response is a key advantage over traditional antihistamines or leukotriene receptor antagonists, which only target single downstream mediators.[5]

Quantitative Efficacy of Syk Inhibitor II Hydrochloride

The potency and efficacy of Syk Inhibitor II hydrochloride have been quantified in both in vitro and in vivo models. The following tables summarize the key quantitative data available for this compound and provide context with data from other well-characterized Syk inhibitors.

Parameter	Syk Inhibitor II hydrochloride	Reference
Syk Kinase Inhibition (IC50)	41 nM	[1][6]
5-HT Release Inhibition (IC50)	460 nM (from RBL-2H3 cells)	[1]
Passive Cutaneous Anaphylaxis (ID50)	13.2 mg/kg (s.c. in mice)	[1][6]

Table 1: In Vitro and In Vivo Efficacy of Syk Inhibitor II hydrochloride.

Mediator	Effect of Syk Inhibition	Reference
Histamine Release	Inhibition	[5][7]
TNF-α Secretion	Inhibition	[8]
Interleukin-6 (IL-6) Production	Inhibition	[9]
Leukotriene Production	Inhibition

Table 2: General Anti-Allergic Effects of Syk Inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are protocols for key experiments used to evaluate the anti-allergic effects of Syk inhibitors.

In Vitro Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This assay is a common method to quantify mast cell degranulation, as β-hexosaminidase is a granular enzyme released alongside histamine.

1. Cell Culture and Sensitization:

• Culture a suitable mast cell line (e.g., RBL-2H3, LAD2, or bone marrow-derived mast cells) under appropriate conditions.[6]

• Seed the cells in a 96-well plate at a suitable density (e.g., 5-10x10³ cells/well).

• Sensitize the cells by incubating them overnight with anti-DNP IgE (e.g., 100 ng/mL).

2. Compound Treatment and Stimulation:

• Wash the sensitized cells with a suitable buffer (e.g., HEPES with 0.04% BSA).

• Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride or vehicle control for a specified time (e.g., 30-60 minutes).

• Induce degranulation by adding an antigen (e.g., DNP-HSA) or an anti-IgE antibody.[6] A positive control for maximal release is typically achieved by lysing the cells with a detergent like Triton X-100.[6]

3. Measurement of β-Hexosaminidase Activity:

• After a 30-minute incubation at 37°C, centrifuge the plate and collect the supernatant.[6]

• Transfer the supernatant to a new plate containing a substrate solution (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide in citrate buffer).[6]

• Incubate for 60-90 minutes at 37°C.

• Stop the reaction with a stop solution (e.g., 0.4 M Glycine solution).

• Measure the absorbance at 405 nm.

4. Data Analysis:

• Calculate the percentage of β-hexosaminidase release for each condition relative to the total release from lysed cells.[6]

• Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model

The PCA model is a widely used in vivo assay to assess immediate hypersensitivity reactions.

1. Sensitization:

• Intradermally inject mice (e.g., ICR mice) in one ear with a small volume of anti-DNP IgE (e.g., 80-100 ng in 10 µL PBS). The other ear can be injected with PBS as a control.

2. Compound Administration:

• After a 24-hour sensitization period, administer Syk Inhibitor II hydrochloride or vehicle control via a suitable route (e.g., subcutaneous injection).

3. Antigen Challenge and Dye Extravasation:

• Approximately 30-60 minutes after compound administration, intravenously inject the mice with the antigen (e.g., DNP-HSA) mixed with Evans blue dye (e.g., 1% w/v).[5]

4. Quantification of Anaphylactic Reaction:

• After a set time (e.g., 40-60 minutes), euthanize the mice and excise the ears.

• Extract the Evans blue dye from the ear tissue by incubating it in a solvent like formamide overnight at 63°C.

• Measure the absorbance of the extracted dye using a spectrophotometer (e.g., at 630 nm).

5. Data Analysis:

• The amount of dye extravasation is proportional to the intensity of the allergic reaction.

• Calculate the percentage of inhibition of the allergic reaction for each treatment group compared to the vehicle-treated group to determine the ID50 value.

Visualizing the Molecular Mechanisms

To better understand the role of Syk and the action of its inhibitors, the following diagrams, generated using the DOT language, illustrate the key signaling pathway and a typical experimental workflow.

Caption: IgE-mediated Syk signaling pathway in mast cells and the point of inhibition.

Caption: Experimental workflows for evaluating Syk Inhibitor II hydrochloride.

Conclusion

Syk Inhibitor II hydrochloride represents a promising therapeutic agent for allergic diseases due to its potent and selective inhibition of a key upstream regulator of the allergic cascade. Its demonstrated efficacy in inhibiting mast cell degranulation and in vivo anaphylactic reactions underscores its potential. The detailed experimental protocols provided herein offer a framework for further investigation and characterization of this and other Syk inhibitors. The continued exploration of Syk-targeted therapies holds significant promise for the development of more effective and broad-spectrum treatments for a range of allergic and inflammatory conditions.

References

• 1. Inhibition of Spleen Tyrosine Kinase Prevents Mast Cell Activation and Airway Hyperresponsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the anti-allergic activity of Syk inhibitors with optimized Syk siRNAs in FcεRI-activated RBL-2H3 basophilic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory actions of Syk inhibitors in macrophages involve non-specific inhibition of toll-like receptors-mediated JNK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | Mouse Ocilrp2/Clec2i negatively regulates LPS-mediated IL-6 production by blocking Dap12-Syk interaction in macrophage [frontiersin.org]
• 6. A novel inhaled Syk inhibitor blocks mast cell degranulation and early asthmatic response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Spleen Tyrosine Kinase Restores Glucocorticoid Sensitivity to Improve Steroid-Resistant Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to Syk Inhibitor II Hydrochloride for Immunology Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Syk Inhibitor II hydrochloride, a potent and selective inhibitor of Spleen Tyrosine Kinase (Syk), for its application in immunology research. This document outlines its mechanism of action, key quantitative data, detailed experimental protocols, and relevant signaling pathways.

Core Concepts: The Role of Syk in Immunology

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a critical role in the signal transduction of various immune cells.[1] It is essential for mediating downstream signaling of immunoreceptors, such as the B-cell receptor (BCR) and the high-affinity IgE receptor (FcεRI) on mast cells.[1][2] Upon receptor engagement by an antigen, Syk is recruited and activated, initiating a cascade of phosphorylation events. This signaling cascade ultimately leads to cellular responses including proliferation, differentiation, cytokine production, and degranulation, all of which are central to both normal immune function and pathological inflammatory and autoimmune conditions.[1] Consequently, inhibitors of Syk are valuable tools for investigating and potentially treating a range of immune-related disorders, including allergies, autoimmune diseases like rheumatoid arthritis, and certain hematological cancers.[1][3][4]

Syk Inhibitor II Hydrochloride: A Profile

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that acts as a selective and reversible ATP-competitive inhibitor of Syk.[5][6][7][8] Its chemical and physical properties are summarized in the table below.

Chemical and Physical Properties

Property	Value	Reference
IUPAC Name	2-(2-aminoethylamino)-4-[3-(trifluoromethyl)anilino]pyrimidine-5-carboxamide	[9]
Synonyms	Spleen Tyrosine Kinase Inhibitor II	[6][8][9]
CAS Number	227449-73-2 (dihydrochloride)	[6][10]
Molecular Formula	C₁₄H₁₇Cl₂F₃N₆O	[10]
Molecular Weight	413.23 g/mol	[10]
Solubility	DMSO: 11 mg/mL (26.62 mM), PBS (pH 7.2): 10 mg/mL (24.2 mM), Ethanol: 0.3 mg/mL (0.73 mM)	[5][6]
Storage	Store at -20°C as a powder or -80°C in solvent.[11]

Quantitative Data: Potency and Selectivity

Syk Inhibitor II hydrochloride demonstrates high potency for Syk with selectivity over a range of other kinases. The following table summarizes its inhibitory concentrations.

Target	IC₅₀/ID₅₀	In Vitro/In Vivo	Reference
Syk	41 nM	In Vitro (Kinase Assay)	[5][6][7][8][10][12]
PKCε	5.1 µM	In Vitro (Kinase Assay)	[5][6][8][10]
PKCβII	11 µM	In Vitro (Kinase Assay)	[5][6][10]
ZAP-70	11.2 µM	In Vitro (Kinase Assay)	[5][6][10]
Btk	15.5 µM	In Vitro (Kinase Assay)	[5][6][10]
Itk	22.6 µM	In Vitro (Kinase Assay)	[5][6][10]
FcεRI-mediated 5-HT release	460 nM	In Vitro (RBL-2H3 cells)	[5][6][10][12]
Passive Cutaneous Anaphylaxis	13.2 mg/kg (s.c.)	In Vivo (Mice)	[5][6][10][12]

Signaling Pathways and Experimental Workflows

Syk Signaling in Mast Cells

The following diagram illustrates the central role of Syk in the FcεRI signaling cascade in mast cells, leading to degranulation and the release of inflammatory mediators.

Figure 1. Simplified Syk signaling pathway in mast cells.

General Experimental Workflow for Evaluating Syk Inhibitors

The following diagram outlines a typical workflow for the preclinical evaluation of a Syk inhibitor like Syk Inhibitor II hydrochloride.

Figure 2. General experimental workflow for Syk inhibitor evaluation.

Detailed Experimental Protocols

In Vitro Syk Kinase Inhibition Assay

This protocol is designed to determine the IC₅₀ value of Syk Inhibitor II hydrochloride against recombinant Syk kinase. A common method is a luminescence-based assay that measures ADP production.

Materials:

• Recombinant human Syk enzyme

• Syk Inhibitor II hydrochloride

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Syk substrate (e.g., poly(Glu, Tyr) 4:1)

• ADP-Glo™ Kinase Assay kit (or similar)

• 384-well white plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of Syk Inhibitor II hydrochloride in DMSO, and then dilute further in kinase buffer. The final DMSO concentration in the assay should be ≤ 1%.

• Enzyme and Substrate Preparation: Dilute the recombinant Syk enzyme and the substrate in kinase buffer to the desired working concentrations.

• Assay Reaction:

  • To each well of a 384-well plate, add 1 µL of the diluted Syk Inhibitor II hydrochloride or vehicle (DMSO in kinase buffer).

  • Add 2 µL of the diluted Syk enzyme.

  • Incubate for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of a mixture of the Syk substrate and ATP.

  • Incubate for 60 minutes at room temperature.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Convert the generated ADP to ATP and measure the light output by adding 10 µL of Kinase Detection Reagent.

  • Incubate for 30 minutes at room temperature.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of inhibition for each concentration of the inhibitor compared to the vehicle control.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic dose-response curve.

FcεRI-Mediated Serotonin (5-HT) Release Assay in RBL-2H3 Cells

This cell-based assay evaluates the ability of Syk Inhibitor II hydrochloride to inhibit the degranulation of mast cells.

Materials:

• RBL-2H3 cells

• Anti-DNP IgE

• DNP-HSA (Dinitrophenyl-human serum albumin)

• Syk Inhibitor II hydrochloride

• Tyrode's buffer

• Triton X-100 (for cell lysis)

• Serotonin ELISA kit or appropriate detection method

Procedure:

• Cell Culture and Sensitization:

  • Culture RBL-2H3 cells in appropriate media.

  • Seed the cells in a 24-well plate and allow them to adhere overnight.

  • Sensitize the cells by incubating them with anti-DNP IgE for 24 hours.

• Inhibitor Treatment:

  • Wash the sensitized cells with Tyrode's buffer.

  • Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride or vehicle for 1 hour at 37°C.

• Antigen Challenge:

  • Stimulate the cells by adding DNP-HSA to the wells.

  • Incubate for 30-60 minutes at 37°C to induce degranulation.

• Sample Collection and Analysis:

  • Collect the supernatant from each well.

  • Lyse the remaining cells in the wells with Triton X-100 to determine the total serotonin content.

  • Measure the serotonin concentration in the supernatant and the cell lysate using a serotonin ELISA kit.

• Data Analysis:

  • Calculate the percentage of serotonin release for each condition: (Serotonin in supernatant) / (Serotonin in supernatant + Serotonin in lysate) * 100.

  • Determine the IC₅₀ value of Syk Inhibitor II hydrochloride for the inhibition of serotonin release.

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model in Mice

This in vivo model assesses the anti-allergic efficacy of Syk Inhibitor II hydrochloride.[5][6][7]

Materials:

• ICR mice (or other suitable strain)

• Anti-DNP IgE

• DNP-HSA

• Evans blue dye

• Syk Inhibitor II hydrochloride

• Saline or appropriate vehicle

Procedure:

• Sensitization:

  • Passively sensitize the mice by intradermally injecting a small volume of anti-DNP IgE into one ear pinna. The contralateral ear can be injected with saline as a control.

• Inhibitor Administration:

  • After 24 hours, administer Syk Inhibitor II hydrochloride subcutaneously (or via another desired route) at various doses. Administer the vehicle to the control group.

• Antigen Challenge and Dye Extravasation:

  • Approximately 30-60 minutes after inhibitor administration, intravenously inject a mixture of DNP-HSA and Evans blue dye into the tail vein of the mice.

• Evaluation of Anaphylactic Reaction:

  • After 30 minutes, sacrifice the mice and dissect both ears.

  • Extract the Evans blue dye from the ear tissue using a suitable solvent (e.g., formamide).

  • Quantify the amount of extravasated dye by measuring the absorbance of the solvent at the appropriate wavelength (e.g., 620 nm).

• Data Analysis:

  • The amount of dye extravasation is proportional to the severity of the allergic reaction.

  • Calculate the percentage of inhibition of the PCA reaction for each dose of the inhibitor compared to the vehicle-treated group.

  • Determine the ID₅₀ (the dose that causes 50% inhibition) of Syk Inhibitor II hydrochloride.

Safety and Handling

Syk Inhibitor II hydrochloride should be handled with care in a laboratory setting.[11] It is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[11] Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn.[11] Avoid inhalation of dust and contact with skin and eyes.[11] For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Syk Inhibitor II hydrochloride is a valuable research tool for dissecting the role of Syk in a multitude of immunological processes. Its high potency and selectivity make it an excellent pharmacological probe for both in vitro and in vivo studies. The experimental protocols and data presented in this guide provide a solid foundation for researchers to effectively utilize this compound in their investigations of allergic and autoimmune diseases.

References

• 1. A novel natural Syk inhibitor suppresses IgE-mediated mast cell activation and passive cutaneous anaphylaxis [ouci.dntb.gov.ua]
• 2. Mast Cell Signaling: the Role of Protein Tyrosine Kinase Syk, its Activation and Screening methods for New Pathway Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. molbiolcell.org [molbiolcell.org]
• 5. A novel natural Syk inhibitor suppresses IgE-mediated mast cell activation and passive cutaneous anaphylaxis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]
• 7. Optimizing drug inhibition of IgE-mediated anaphylaxis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Spinacetin Suppresses the Mast Cell Activation and Passive Cutaneous Anaphylaxis in Mouse Model [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Time-Resolved Luminescence Detection of Syk Kinase Activity Through Terbium Sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation and Function of Syk Tyrosine Kinase in Mast Cell Signaling and Beyond - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Studies on Syk Inhibitor II Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary studies on Syk Inhibitor II hydrochloride, a potent and selective inhibitor of Spleen tyrosine kinase (Syk). This document outlines the inhibitor's mechanism of action, summarizes key quantitative data, provides detailed experimental methodologies for relevant assays, and visualizes critical signaling pathways and experimental workflows.

Introduction to Spleen Tyrosine Kinase (Syk)

Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in the signal transduction of various immune cells, including B cells, mast cells, and neutrophils.[1][2] It is a key mediator in coupling activated immunoreceptors to downstream signaling events that regulate diverse cellular responses such as proliferation, differentiation, and phagocytosis.[3][4] Dysregulation of Syk activity has been implicated in numerous diseases, particularly those with an immune component like autoimmune disorders and certain cancers.[1][] This has made Syk a compelling therapeutic target for the development of novel inhibitors.

Syk Inhibitor II Hydrochloride: An Overview

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that acts as a selective and reversible ATP-competitive inhibitor of Syk.[6][7][8] Its inhibitory action on Syk disrupts downstream signaling cascades, thereby modulating the immune response and presenting a potential therapeutic avenue for various inflammatory and autoimmune conditions.[1]

Mechanism of Action

Syk Inhibitor II hydrochloride exerts its inhibitory effect by binding to the ATP-binding site of the Syk kinase domain.[1] This competitive inhibition prevents the phosphorylation of Syk and its subsequent activation, which in turn blocks multiple downstream signaling pathways, such as the B-cell receptor (BCR) and Fc receptor (FcR) pathways.[1] By interrupting these signaling cascades, the inhibitor can reduce the production of inflammatory cytokines and decrease immune cell activation.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data from preliminary studies on Syk Inhibitor II hydrochloride, including its biochemical potency, selectivity against other kinases, and its activity in cellular and in vivo models.

Table 1: Biochemical Activity of Syk Inhibitor II

Target	IC50	Assay Type	Notes
Syk	41 nM	Not Specified	ATP-competitive inhibition.[6][8][9][10][11]
PKCε	5.1 µM	Not Specified
PKCβII	11 µM	Not Specified
ZAP-70	11.2 µM	Not Specified
Btk	15.5 µM	Not Specified
Itk	22.6 µM	Not Specified

Table 2: Cellular and In Vivo Activity of Syk Inhibitor II

Assay	IC50 / ID50	Cell Line / Model	Description
FcεRI-mediated 5-HT release	460 nM	RBL-2H3 cells	Inhibition of serotonin release from rat basophilic leukemia cells.[6][7][9]
Passive Cutaneous Anaphylaxis	13.2 mg/kg (s.c.)	ICR mice	Inhibition of anaphylactic reactions in a mouse model.[6][7][9]
Band 3 Tyrosine Phosphorylation	1.72 µM	Diamide-treated erythrocytes	Inhibition of oxidant-induced phosphorylation of band 3.[12][13]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the characterization of Syk inhibitors.

In Vitro Kinase Inhibition Assay (Radiometric)

This protocol describes a general method for determining the in vitro inhibitory activity of a compound against a target kinase using a radiometric assay format.

Materials:

• Recombinant Syk enzyme

• Substrate peptide

• Syk Inhibitor II hydrochloride

• Kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• [γ-³³P]ATP

• ATP

• 96-well plates

• Scintillation counter and plates

Procedure:

• Prepare a solution of the substrate peptide in kinase reaction buffer.

• Prepare serial dilutions of Syk Inhibitor II hydrochloride in DMSO and then dilute further in kinase reaction buffer.

• Add the recombinant Syk enzyme to each well of a 96-well plate, except for the negative control wells.

• Add the diluted Syk Inhibitor II hydrochloride or vehicle (DMSO) to the appropriate wells.

• Incubate the plate at room temperature for a specified period (e.g., 10-15 minutes) to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of [γ-³³P]ATP and unlabeled ATP to each well.

• Incubate the plate at 30°C for a defined time (e.g., 60 minutes).

• Terminate the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer a portion of the reaction mixture from each well to a filter plate (e.g., phosphocellulose) to capture the phosphorylated substrate.

• Wash the filter plate multiple times with a wash buffer (e.g., 0.75% phosphoric acid) to remove unincorporated [γ-³³P]ATP.

• Dry the filter plate and add scintillation fluid to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.[6]

Cellular Proliferation Assay

This protocol outlines a general method to assess the effect of a compound on the proliferation of a cell line.

Materials:

• T-cell non-Hodgkin lymphoma cell lines (e.g., SU-DHL-1, SR-786)[14]

• Complete cell culture medium

• Syk Inhibitor II hydrochloride

• Cell proliferation reagent (e.g., MTS, WST-1)

• 96-well cell culture plates

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight (if applicable).

• Prepare serial dilutions of Syk Inhibitor II hydrochloride in the complete cell culture medium.

• Remove the existing medium from the wells and add the medium containing the different concentrations of the inhibitor or vehicle control.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• Add the cell proliferation reagent to each well according to the manufacturer's instructions.

• Incubate the plate for the recommended time to allow for the colorimetric reaction to develop.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of proliferation inhibition for each concentration relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V Staining)

This protocol describes a method to detect apoptosis in cells treated with a compound using Annexin V and propidium iodide (PI) staining followed by flow cytometry.

Materials:

• Cells of interest (e.g., lymphoma cell lines)

• Complete cell culture medium

• Syk Inhibitor II hydrochloride

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in culture plates and treat them with various concentrations of Syk Inhibitor II hydrochloride or vehicle control for a specified duration.

• Harvest the cells, including both adherent and floating cells, and wash them with cold PBS.

• Centrifuge the cell suspension and discard the supernatant.

• Resuspend the cell pellet in the provided binding buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the kit's protocol.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• Quantify the percentage of apoptotic cells (Annexin V positive, PI negative) and necrotic/late apoptotic cells (Annexin V positive, PI positive).[15]

Visualizations

The following diagrams illustrate the Syk signaling pathway and a typical experimental workflow for evaluating a Syk inhibitor.

Caption: Syk Signaling Pathway and Point of Inhibition.

Caption: General Workflow for Syk Inhibitor Evaluation.

Conclusion

Syk Inhibitor II hydrochloride has demonstrated potent and selective inhibition of Syk kinase in preliminary studies. The available data on its biochemical and cellular activities suggest its potential as a valuable research tool for investigating Syk-mediated signaling pathways and as a starting point for the development of therapeutics for inflammatory and autoimmune diseases. The experimental protocols provided in this guide offer a framework for further characterization and evaluation of this and other Syk inhibitors. Further studies are warranted to fully elucidate its therapeutic potential and mechanism of action in various disease models.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 2. Syk inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. promega.com [promega.com]
• 4. promega.com [promega.com]
• 6. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Syk Inhibitors: New Computational Insights into Their Intraerythrocytic Action in Plasmodium falciparum Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of Syk protein tyrosine kinase induces apoptosis and blocks proliferation in T-cell non-Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Syk Inhibitor II Hydrochloride and Mast Cell Activation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Syk Inhibitor II hydrochloride, its mechanism of action in mast cells, and detailed experimental protocols for its characterization. Spleen tyrosine kinase (Syk) is a critical signaling molecule in the activation of mast cells, which are key players in allergic and inflammatory responses. Syk Inhibitor II hydrochloride is a potent and selective tool for studying and potentially modulating these processes.

Core Concepts: Syk and Mast Cell Activation

Mast cell activation is a pivotal event in type I hypersensitivity reactions. The aggregation of the high-affinity IgE receptor (FcεRI) by an allergen-IgE complex initiates a complex signaling cascade, leading to the release of pre-formed mediators (degranulation) and the synthesis of pro-inflammatory cytokines and lipid mediators. Syk is a non-receptor tyrosine kinase that plays an essential role in coupling FcεRI aggregation to downstream signaling events.[1][2]

Mechanism of Action of Syk Inhibitor II Hydrochloride

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that functions as a selective and reversible ATP-competitive inhibitor of Syk.[3][4] By binding to the ATP-binding site of the Syk kinase domain, it prevents the phosphorylation and subsequent activation of Syk.[5] This blockade disrupts the downstream signaling pathways that are crucial for mast cell degranulation and cytokine production.[5]

Quantitative Data

The inhibitory potency of Syk Inhibitor II hydrochloride has been characterized in both biochemical and cell-based assays.

Parameter	Value	Assay System	Reference
IC50 (Syk Kinase)	41 nM	In vitro kinase assay	[3][4][6]
IC50 (5-HT Release)	460 nM	FcεRI-mediated degranulation in RBL-2H3 cells	[3][4][6]
Selectivity
IC50 (PKCε)	5.1 µM	In vitro kinase assay	[3][4]
IC50 (PKCβII)	11 µM	In vitro kinase assay	[3][4]
IC50 (ZAP-70)	11.2 µM	In vitro kinase assay	[3][4]
IC50 (Btk)	15.5 µM	In vitro kinase assay	[3][4]
IC50 (Itk)	22.6 µM	In vitro kinase assay	[3][4]

Signaling Pathway

The following diagram illustrates the central role of Syk in the FcεRI signaling cascade in mast cells and the point of intervention for Syk Inhibitor II hydrochloride.

Syk Signaling Pathway in Mast Cell Activation

Experimental Protocols

Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This protocol describes a common method for quantifying mast cell degranulation by measuring the release of the granular enzyme β-hexosaminidase from Rat Basophilic Leukemia (RBL-2H3) cells.

Materials:

• RBL-2H3 cells

• Cell culture medium (e.g., RPMI-1640 with 15% FBS)

• Anti-DNP IgE

• DNP-BSA (antigen)

• Syk Inhibitor II hydrochloride

• Tyrode's buffer or Siraganian buffer

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (PNP-NAG) substrate solution

• Stop solution (e.g., sodium carbonate buffer)

• Triton X-100 (for cell lysis)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RBL-2H3 cells in a 96-well plate at a density of approximately 4 x 104 cells/well and culture overnight.[7]

• Sensitization: Sensitize the cells by adding anti-DNP IgE (e.g., 0.5 µg/mL) to the culture medium and incubate overnight.[7]

• Inhibitor Treatment: Wash the cells with buffer to remove excess IgE. Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride (or vehicle control) for 1 hour at 37°C.

• Antigen Stimulation: Induce degranulation by adding DNP-BSA (e.g., 20 ng/mL) to the wells and incubate for 15-30 minutes at 37°C.[7]

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• β-Hexosaminidase Assay:

  • In a new 96-well plate, mix a sample of the supernatant with the PNP-NAG substrate solution.

  • Incubate at 37°C for 1-1.5 hours.[6]

  • Stop the reaction by adding the stop solution.

  • Measure the absorbance at 405 nm using a microplate reader.[6]

• Total Release Control: To determine the total amount of β-hexosaminidase, lyse a set of untreated cells with Triton X-100 and measure the enzyme activity in the lysate.

• Calculation: Express the percentage of β-hexosaminidase release as (Absorbance of sample / Absorbance of total release) x 100.

Workflow for β-Hexosaminidase Release Assay

Cytokine Release Assay (ELISA)

This protocol provides a general framework for measuring the release of cytokines, such as TNF-α and IL-6, from mast cells using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Bone Marrow-Derived Mast Cells (BMMCs) or other suitable mast cell line

• Anti-DNP IgE

• DNP-BSA (antigen)

• Syk Inhibitor II hydrochloride

• Cytokine-specific ELISA kit (e.g., for TNF-α or IL-6)

• 96-well ELISA plates

• Wash buffer (e.g., PBS with Tween-20)

• Blocking buffer

• Detection antibody (biotinylated)

• Enzyme conjugate (e.g., streptavidin-HRP)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., sulfuric acid)

• Microplate reader

Procedure:

• Cell Culture and Sensitization: Culture and sensitize mast cells with anti-DNP IgE as described in the degranulation assay protocol.

• Inhibitor Treatment and Stimulation: Pre-treat the sensitized cells with Syk Inhibitor II hydrochloride before stimulating with DNP-BSA. The incubation time for cytokine production is typically longer than for degranulation, often ranging from 4 to 8 hours.[8]

• Supernatant Collection: After incubation, centrifuge the cells and collect the cell-free supernatant.[8]

• ELISA:

  • Coating: Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

  • Blocking: Wash the plate and block non-specific binding sites with blocking buffer for 1-2 hours at room temperature.

  • Sample Incubation: Add the collected supernatants and cytokine standards to the wells and incubate for 2 hours at room temperature.

  • Detection Antibody: Wash the plate and add the biotinylated detection antibody. Incubate for 1 hour at room temperature.

  • Enzyme Conjugate: Wash the plate and add the enzyme conjugate. Incubate for 20-30 minutes at room temperature.

  • Substrate Development: Wash the plate and add the substrate solution. Allow color to develop in the dark.

  • Stopping and Reading: Stop the reaction with the stop solution and read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance values to the standard curve.

Workflow for Cytokine Release Assay (ELISA)

Conclusion

Syk Inhibitor II hydrochloride is a valuable research tool for dissecting the role of Syk in mast cell-mediated allergic and inflammatory responses. Its high potency and selectivity make it suitable for a range of in vitro studies. The experimental protocols provided in this guide offer a starting point for researchers to investigate the effects of this inhibitor on mast cell degranulation and cytokine production. Further studies are warranted to explore its full therapeutic potential in mast cell-related disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Spleen Tyrosine Kinase Prevents Mast Cell Activation and Airway Hyperresponsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2.8. β-Hexosaminidase Secretion Assay [bio-protocol.org]
• 4. A Microplate Assay to Assess Chemical Effects on RBL-2H3 Mast Cell Degranulation: Effects of Triclosan without Use of an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4.5. Determination of Histamine and β-Hexosaminidase Release in RBL-2H3 Cells [bio-protocol.org]
• 6. Inhibition of the IgE-Mediated Activation of RBL-2H3 Cells by TIPP, a Novel Thymic Immunosuppressive Pentapeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Simvastatin on RBL-2H3 Cell Degranulation [jstage.jst.go.jp]
• 8. Measuring Mast Cell Mediator Release - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Syk Inhibitor II Hydrochloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in signal transduction downstream of various cell surface receptors, including the B-cell receptor (BCR) and Fc receptors.[1][2] Its involvement in immune cell activation and the proliferation of certain cancer cells has made it a compelling target for therapeutic intervention. Syk Inhibitor II hydrochloride is a potent and selective, ATP-competitive inhibitor of Syk kinase.[3][4] These application notes provide detailed protocols for utilizing Syk Inhibitor II hydrochloride in cell culture experiments to investigate its effects on cell viability, signaling pathways, and the cell cycle.

Product Information

Property	Value
Synonyms	Syk Inhibitor II, 2-[(2-aminoethyl)amino]-4-[[3-(trifluoromethyl)phenyl]amino]-5-pyrimidinecarboxamide, dihydrochloride
Molecular Formula	C₁₄H₁₅F₃N₆O · 2HCl
Molecular Weight	413.2 g/mol
Mechanism of Action	ATP-competitive inhibitor of Syk kinase.[3][4]
Solubility	Soluble in DMSO (≥30 mg/mL), PBS (pH 7.2) (≥10 mg/mL), and Ethanol (~0.3 mg/mL). For cell culture, it is recommended to prepare a concentrated stock solution in DMSO.
Storage	Store the solid compound at -20°C. Stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[3] Avoid repeated freeze-thaw cycles.

Data Presentation

Kinase Selectivity

Syk Inhibitor II hydrochloride demonstrates high selectivity for Syk over other related kinases.

Kinase	IC₅₀ (nM)
Syk	41
PKCε	5,100
PKCβII	11,000
ZAP-70	11,200
Btk	15,500
Itk	22,600
Data sourced from MedchemExpress and TargetMol.[3][4]

Cellular Activity

The inhibitor has been shown to be active in various cell-based assays, demonstrating its cell permeability and on-target effects.

Cell Line/Assay	IC₅₀ (nM)
5-HT release from RBL-cells	460
Inhibition of band 3 tyrosine phosphorylation	1,720
Data sourced from MedchemExpress and a study on P. falciparum.[3][5]

Effects on Cell Viability and Apoptosis in Leukemia and Lymphoma Cells

Syk Inhibitor II has been shown to reduce cell viability and induce apoptosis in various leukemia and lymphoma cell lines.

Cell Line	Treatment	Effect
K562	20 µM Syk Inhibitor II for 24h	Significant induction of apoptosis.[3]
KCL22	20 µM Syk Inhibitor II for 24h	Significant induction of apoptosis.[3]
Primary CLL Cells	Dose-dependent treatment for 48h	Decreased cell viability and induction of active Caspase 3.[6]
DLBCL cell lines (R406, a similar Syk inhibitor)	0.8 µM to 8.1 µM	Inhibition of cellular proliferation with EC₅₀ values in this range.[1]
Data is a summary from multiple sources.[1][3][6]

Signaling Pathways and Experimental Workflows

Syk Signaling Pathway

Syk is a key mediator in immunoreceptor signaling. Upon receptor activation, Syk is recruited to phosphorylated Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) and subsequently activates downstream signaling cascades, including the PI3K/AKT and MAPK/ERK pathways, which are crucial for cell proliferation, survival, and inflammatory responses.

Caption: Simplified Syk signaling pathway and the point of inhibition.

Experimental Workflow for Assessing Syk Inhibitor II Hydrochloride Effects

A typical workflow for evaluating the cellular effects of Syk Inhibitor II hydrochloride involves treating cells with the inhibitor, followed by various assays to measure cell viability, apoptosis, and changes in protein phosphorylation.

Caption: General workflow for studying the inhibitor's effects.

Experimental Protocols

Preparation of Syk Inhibitor II Hydrochloride Stock Solution

• Reconstitution: Prepare a 10 mM stock solution of Syk Inhibitor II hydrochloride in sterile DMSO. For example, for 1 mg of the compound (MW = 413.2 g/mol ), add 242 µL of DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the desired final concentrations in the cell culture medium. Ensure the final DMSO concentration in the culture does not exceed 0.1% to avoid solvent-induced cytotoxicity. Include a vehicle control (DMSO alone) in all experiments.

Cell Viability Assay (MTT Assay)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Allow the cells to adhere and resume logarithmic growth overnight.

• Treatment: The next day, replace the medium with 100 µL of fresh medium containing various concentrations of Syk Inhibitor II hydrochloride (e.g., 0.1, 1, 5, 10, 20, 50 µM) or vehicle control (DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or MTT solvent to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the inhibitor concentration to generate a dose-response curve and determine the IC₅₀ value.

Western Blot for Phospho-Syk and Downstream Targets

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with Syk Inhibitor II hydrochloride at the desired concentrations and time points.

  • After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins on an 8-12% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Syk (Tyr525/526), total Syk, phospho-Akt (Ser473), total Akt, phospho-ERK1/2 (Thr202/Tyr204), total ERK1/2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Recommended antibody dilutions should be determined empirically but a starting point of 1:1000 is common.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Cell Treatment: Seed and treat cells with Syk Inhibitor II hydrochloride as described for the cell viability assay.

• Cell Harvesting: After the treatment period, collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin-EDTA.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

  • Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry:

  • Add 400 µL of 1X Annexin V binding buffer to each sample.

  • Analyze the cells by flow cytometry within one hour of staining.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls for setting up compensation and gates.

• Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Treat cells with Syk Inhibitor II hydrochloride for the desired duration. Harvest the cells as described for the apoptosis assay.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Incubate the cells at -20°C for at least 2 hours or overnight.

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Look for changes in the cell cycle distribution, such as an accumulation of cells in a particular phase, which would indicate a cell cycle arrest. Some studies have shown that inhibition of Syk can lead to a G1 cell cycle arrest in sensitive cell lines.[7][8]

References

• 1. SYK-dependent tonic B-cell receptor signaling is a rational treatment target in diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Syk protein tyrosine kinase induces apoptosis and blocks proliferation in T-cell non-Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 5. Syk Inhibitors: New Computational Insights into Their Intraerythrocytic Action in Plasmodium falciparum Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes: Syk Inhibitor II Hydrochloride for Western Blot Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in signal transduction within hematopoietic cells.[1][2] It is a key mediator of immunoreceptor signaling, including the B-cell receptor (BCR) and Fc receptor pathways.[3][4] Upon activation, Syk phosphorylates downstream targets, initiating cascades that regulate cellular responses such as proliferation, differentiation, and phagocytosis.[2] Given its central role in immune responses, Syk has emerged as a significant target for investigating autoimmune diseases, allergies, and certain cancers.[3][5]

Syk Inhibitor II hydrochloride is a potent, cell-permeable, and selective ATP-competitive inhibitor of Syk.[6][7][8] Its ability to specifically block Syk activity makes it an invaluable tool for researchers studying Syk-mediated signaling pathways. This document provides detailed application notes and protocols for utilizing Syk Inhibitor II hydrochloride in Western blot analysis to investigate the Syk signaling cascade.

Mechanism of Action

Syk Inhibitor II hydrochloride functions by reversibly binding to the ATP-binding site of the Syk kinase domain.[3][6][8] This competitive inhibition prevents the phosphorylation and subsequent activation of Syk, thereby blocking the initiation of downstream signaling events.[3] The high selectivity of this inhibitor allows for targeted investigation of Syk-dependent pathways with minimal off-target effects on other kinases at effective concentrations.[9][10]

Data Presentation

The selectivity of Syk Inhibitor II is demonstrated by its significantly lower half-maximal inhibitory concentration (IC50) for Syk compared to other related kinases.

Target Kinase	IC50 Value	Reference
Syk	41 nM	[6][9][11]
PKCε	5.1 µM	[6][9][10]
PKCβII	11 µM	[6][9][10]
ZAP-70	11.2 µM	[6][9][10]
Btk	15.5 µM	[6][9][10]
Itk	22.6 µM	[6][9][10]
5-HT release (cellular assay)	460 nM	[6][9][11]

Experimental Protocols

Protocol 1: Inhibition of Syk Phosphorylation in Cell Culture

This protocol describes the treatment of cells with Syk Inhibitor II hydrochloride to assess its effect on the phosphorylation of Syk and its downstream targets.

Materials:

• Syk Inhibitor II hydrochloride (CAS 227449-73-2)

• Dimethyl sulfoxide (DMSO)

• Appropriate cell line (e.g., Ramos, THP-1)

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS)

• Stimulating agent (e.g., anti-IgM for B-cells)

• Ice-cold cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.[5]

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of Syk Inhibitor II hydrochloride in DMSO. Store aliquots at -20°C.[7]

• Cell Culture: Plate cells at a suitable density and culture overnight to allow for adherence and recovery.

• Inhibitor Treatment: Thaw the inhibitor stock solution. Dilute the stock solution in fresh culture medium to the desired final concentration (e.g., 0.1 - 10 µM). A dose-response experiment is recommended to determine the optimal concentration for your cell type and experimental conditions.

• Pre-incubation: Remove the old medium from the cells and replace it with the medium containing Syk Inhibitor II hydrochloride. Incubate for 1-2 hours at 37°C.[12] Include a vehicle control (DMSO) at the same final concentration.

• Cell Stimulation (Optional): If studying stimulated Syk activation, add the appropriate agonist (e.g., anti-IgM) to the culture medium and incubate for the desired time (e.g., 5-10 minutes).[1]

• Cell Lysis: Immediately after treatment, place the culture dish on ice. Aspirate the medium and wash the cells once with ice-cold PBS.[13]

• Add ice-cold lysis buffer to the plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.[14]

• Incubate the lysate on ice for 15-30 minutes with periodic vortexing.

• Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cellular debris.[13]

• Protein Quantification: Transfer the supernatant (protein extract) to a new tube and determine the protein concentration using a standard method (e.g., BCA assay).[13] The samples are now ready for Western blot analysis.

Protocol 2: Western Blot Analysis of Syk Phosphorylation

This protocol details the procedure for detecting total Syk and phosphorylated Syk (p-Syk) levels by Western blot.

Materials:

• Protein lysates from Protocol 1

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST).[14]

• Primary antibodies (e.g., anti-Syk and anti-Phospho-Syk (Tyr525/526)).[1][2][15]

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• TBST (Tris-Buffered Saline with 0.1% Tween 20)

Procedure:

• Sample Preparation: Mix an equal amount of protein (e.g., 20-30 µg) from each sample with SDS-PAGE loading buffer and boil at 95-100°C for 5-10 minutes.[13]

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run the electrophoresis until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Wash the membrane briefly with TBST and then incubate in blocking buffer for 1 hour at room temperature with gentle agitation.[14]

• Primary Antibody Incubation: Dilute the primary antibody (e.g., anti-p-Syk) in blocking buffer according to the manufacturer's recommendation. Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[14]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.[14]

• Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in blocking buffer. Incubate the membrane for 1 hour at room temperature.[13]

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Incubate the membrane with a chemiluminescent substrate according to the manufacturer's instructions and capture the signal using an imaging system.

• Stripping and Re-probing (Optional): To detect total Syk or a loading control (e.g., β-actin), the membrane can be stripped and re-probed with the appropriate primary antibody. This allows for normalization of the p-Syk signal to the total Syk protein level.

Visualizations

Caption: Syk signaling pathway and point of inhibition.

Caption: Western blot workflow for analyzing Syk inhibition.

References

• 1. Phospho-Syk (Tyr525/526) Antibody | Cell Signaling Technology [cellsignal.com]
• 2. Phospho-Syk (Tyr525/526) (C87C1) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 3. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 4. SYK Antibody - BSA Free (NBP1-32945): Novus Biologicals [novusbio.com]
• 5. Identification of high-performing antibodies for tyrosine-protein kinase SYK for use in Western Blot, immunoprecipitation and immunofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 7. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 8. caymanchem.com [caymanchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Syk Inhibitor II dihydrochloride - Nordic Biosite [nordicbiosite.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. origene.com [origene.com]
• 14. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 15. Syk Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols: In Vitro Kinase Assay with Syk Inhibitor II Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spleen tyrosine kinase (Syk) is a non-receptor tyrosine kinase that plays a crucial role in signal transduction in various immune cells, including B cells, mast cells, and neutrophils.[1] Upon activation by immunoreceptors, Syk initiates downstream signaling cascades that lead to cellular responses such as proliferation, differentiation, and the release of inflammatory mediators.[1][2] Its central role in inflammatory and allergic responses has made it an attractive therapeutic target for a range of diseases, including rheumatoid arthritis, allergic asthma, and certain types of cancer.[1][3]

Syk Inhibitor II hydrochloride is a potent and selective, ATP-competitive inhibitor of Syk kinase.[4][5][6][7][8] This document provides detailed protocols for an in vitro kinase assay to evaluate the inhibitory activity of Syk Inhibitor II hydrochloride and presents its key performance data.

Data Presentation

The inhibitory activity of Syk Inhibitor II hydrochloride has been characterized against Syk and a panel of other kinases to determine its selectivity. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Kinase	IC50
Syk	41 nM
PKCε	5.1 µM
PKCβII	11 µM
ZAP-70	11.2 µM
Btk	15.5 µM
Itk	22.6 µM

Table 1: IC50 values of Syk Inhibitor II hydrochloride against a panel of kinases. Data sourced from multiple suppliers.[4][5][6][8][9]

In a cell-based assay, Syk Inhibitor II has been shown to prevent FcεRI-mediated 5-HT release in RBL-2H3 cells with an IC50 of 460 nM.[4][5][8]

Signaling Pathway

Syk is a key mediator in immunoreceptor signaling pathways. Upon ligand binding to an immunoreceptor, associated chains containing Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) are phosphorylated by Src-family kinases. Syk is recruited to these phosphorylated ITAMs via its tandem SH2 domains, leading to its activation.[3][10] Activated Syk then phosphorylates downstream substrates, initiating multiple signaling cascades that culminate in cellular responses.

Syk Signaling Pathway

Experimental Protocols

Protocol 1: In Vitro Biochemical Kinase Assay (Luminescent ADP-Glo™ Format)

This protocol describes the determination of Syk kinase activity and its inhibition by Syk Inhibitor II hydrochloride using a commercially available luminescent kinase assay kit, such as the ADP-Glo™ Kinase Assay (Promega). This assay measures the amount of ADP produced in the kinase reaction, which correlates with kinase activity.[11]

A. Materials and Reagents:

• Recombinant human Syk enzyme

• Syk kinase substrate (e.g., Poly(Glu, Tyr) 4:1)

• Syk Inhibitor II hydrochloride

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)[11]

• ATP

• DMSO

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate reader capable of measuring luminescence

B. Experimental Workflow Diagram:

In Vitro Kinase Assay Workflow

C. Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a stock solution of Syk Inhibitor II hydrochloride in DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination. The final DMSO concentration in the assay should not exceed 1%.

  • Thaw the recombinant Syk enzyme on ice and dilute it to the desired working concentration in cold Kinase Buffer. The optimal enzyme concentration should be determined empirically by performing an enzyme titration.[11]

  • Prepare a 2X Substrate/ATP mix in Kinase Buffer. The final concentrations in the reaction should be at the Km value for ATP and an optimal concentration for the substrate.

• Assay Plate Setup:

  • To the wells of a white, opaque assay plate, add 1 µL of the serially diluted Syk Inhibitor II hydrochloride or DMSO vehicle control.

  • Add 2 µL of the diluted Syk enzyme to each well.

  • Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Kinase Reaction Initiation and Incubation:

  • Initiate the kinase reaction by adding 2 µL of the 2X Substrate/ATP mix to each well. The total reaction volume is now 5 µL.

  • Mix the plate gently.

  • Incubate the plate at room temperature for 60 minutes.[11]

• Stopping the Reaction and ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate the plate at room temperature for 40 minutes.[11]

• Signal Generation and Luminescence Measurement:

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

  • Incubate the plate at room temperature for 30-60 minutes.[11]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all experimental wells.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value of Syk Inhibitor II hydrochloride.

Disclaimer: This document is intended for research use only. The protocols provided are guidelines and may require optimization for specific experimental conditions. Always follow appropriate laboratory safety procedures.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 2. mdpi.com [mdpi.com]
• 3. Getting Syk: Spleen Tyrosine Kinase as a Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Syk Inhibitor II dihydrochloride - Nordic Biosite [nordicbiosite.com]
• 7. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. targetmol.cn [targetmol.cn]
• 10. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells: Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]
• 11. promega.com [promega.com]

Application Notes: Syk Inhibitor II (BAY 61-3606) Hydrochloride in Mast Cell Degranulation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mast cell activation is a critical initiating event in allergic and inflammatory responses, including asthma and allergic rhinitis. The aggregation of the high-affinity IgE receptor (FcεRI) on the surface of mast cells triggers a complex signaling cascade, leading to the release of pre-formed mediators, such as histamine and serotonin, and the synthesis of lipid mediators and cytokines. Spleen tyrosine kinase (Syk) is a pivotal non-receptor tyrosine kinase that plays an essential role in the signal transduction pathway downstream of FcεRI activation.[1][2] Inhibition of Syk, therefore, presents a promising therapeutic strategy for attenuating mast cell-mediated allergic and inflammatory diseases.[3][4]

Syk Inhibitor II hydrochloride, also known as BAY 61-3606, is a potent and selective, ATP-competitive inhibitor of Syk kinase.[4][5][6] It has been demonstrated to effectively block mast cell degranulation and the subsequent release of inflammatory mediators.[3][6] These application notes provide a summary of the efficacy of Syk Inhibitor II hydrochloride in various mast cell degranulation assays and detailed protocols for its use.

Mechanism of Action

Upon antigen-mediated cross-linking of IgE bound to FcεRI on mast cells, the immunoreceptor tyrosine-based activation motifs (ITAMs) of the receptor are phosphorylated by Src family kinases. Syk is then recruited to the phosphorylated ITAMs via its tandem SH2 domains, leading to its activation.[2] Activated Syk initiates a cascade of downstream signaling events, including the phosphorylation of adaptor proteins and enzymes, which ultimately results in an increase in intracellular calcium levels and the degranulation of mast cells.[2]

Syk Inhibitor II (BAY 61-3606) hydrochloride acts by competitively binding to the ATP-binding site of Syk, thereby preventing its phosphorylation and activation.[4] This inhibition effectively abrogates the downstream signaling cascade, leading to a dose-dependent suppression of mast cell degranulation and the release of inflammatory mediators.[6][7]

Data Presentation

The inhibitory activity of Syk Inhibitor II (BAY 61-3606) hydrochloride on mast cell degranulation has been quantified in various in vitro models. The following table summarizes the reported 50% inhibitory concentrations (IC50).

Assay Type	Cell Type	Mediator Measured	IC50 (nM)	Reference
Degranulation Assay	Human Mast Cells	Histamine	5.1	[5]
Degranulation Assay	RBL-2H3 Cells	β-Hexosaminidase	46	[6][8]
Degranulation Assay	Rat Peritoneal Mast Cells	Serotonin	17	[6][8]
Degranulation Assay	RBL-2H3 Cells	5-HT (Serotonin)	460	[4]

Visualizations

References

• 1. Modulation of histamine release from human colon mast cells by protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measuring Histamine and Cytokine Release from Basophils and Mast Cells | Springer Nature Experiments [experiments.springernature.com]
• 3. criver.com [criver.com]
• 4. [³H]serotonin release assay using antigen-stimulated rat peritoneal mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol to desensitize human and murine mast cells after polyclonal IgE sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Microplate Assay to Assess Chemical Effects on RBL-2H3 Mast Cell Degranulation: Effects of Triclosan without Use of an Organic Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An optimized method for IgE-mediated degranulation of human lung mast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Syk Inhibitor II hydrochloride in Autoimmune Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: Spleen Tyrosine Kinase (Syk) as a Therapeutic Target

Spleen Tyrosine Kinase (Syk) is a 72 kDa non-receptor tyrosine kinase that serves as a crucial mediator of signal transduction downstream of various immune cell receptors, including B-cell receptors (BCRs) and Fc receptors (FcRs).[1][] Upon receptor engagement by antigens or immune complexes, Syk is activated and initiates a signaling cascade that leads to diverse cellular responses such as proliferation, differentiation, phagocytosis, and the production of inflammatory cytokines.[1][3] Given its central role in driving immune responses, dysregulation of Syk signaling is implicated in the pathogenesis of numerous autoimmune and inflammatory diseases, including rheumatoid arthritis (RA) and systemic lupus erythematosus (SLE).[3] This makes Syk an attractive therapeutic target for the development of novel anti-inflammatory and immunosuppressive agents.

Compound Profile: Syk Inhibitor II hydrochloride

Syk Inhibitor II hydrochloride is a cell-permeable, reversible, and ATP-competitive inhibitor of Syk kinase.[4][5] Its selectivity for Syk over other related kinases makes it a valuable tool for dissecting Syk-dependent signaling pathways and for preclinical evaluation in various disease models.[4][6]

Table 1: Compound Properties

Property	Value
Chemical Name	2-[(2-aminoethyl)amino]-4-[[3-(trifluoromethyl)phenyl]amino]-5-pyrimidinecarboxamide, dihydrochloride
CAS Number	227449-73-2 (hydrochloride salt)
Molecular Formula	C₁₄H₁₅F₃N₆O · 2HCl
Molecular Weight	413.22 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO

Table 2: In Vitro Inhibitory Activity of Syk Inhibitor II

Target	IC₅₀ Value	Reference(s)
Syk Kinase	41 nM	[4][6][7]
FcεRI-mediated 5-HT release (RBL-2H3 cells)	460 nM	[4][5][6]
ZAP-70	11.2 µM	[4]
Btk	15.5 µM	[4]
Itk	22.6 µM	[4]
PKCε	5.1 µM	[4]
PKCβII	11 µM	[4]

Mechanism of Action

Syk is activated following the phosphorylation of Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the cytoplasmic domains of immune receptors by Src family kinases.[] Activated Syk then phosphorylates downstream adaptor proteins and enzymes, such as PLCγ and PI3K, triggering signaling cascades that culminate in immune cell activation.[][3] Syk Inhibitor II hydrochloride exerts its function by competitively binding to the ATP-binding pocket of the Syk kinase domain, thereby preventing the phosphorylation of its substrates and blocking the entire downstream signaling cascade.[1][4]

Caption: Syk Signaling Pathway and Point of Inhibition.

Applications in Autoimmune Disease Models

While extensive in vivo data for Syk Inhibitor II hydrochloride in specific autoimmune models like RA or SLE is limited in publicly available literature, its potent inhibition of Syk and proven efficacy in a passive cutaneous anaphylaxis model (ID₅₀ = 13.2 mg/kg) suggest its utility as a tool compound.[5] The PCA model relies on IgE-mediated mast cell degranulation, a process central to allergic diseases but also relevant to inflammatory aspects of autoimmunity.[5] Researchers can use this inhibitor to explore the role of Syk in established rodent models of autoimmunity.

Caption: General Workflow for In Vivo Efficacy Studies.

Experimental Protocols

Protocol 1: In Vitro Mast Cell Degranulation Assay

• Objective: To determine the inhibitory effect of Syk Inhibitor II hydrochloride on IgE-mediated degranulation of mast cells.

• Principle: Degranulation is quantified by measuring the activity of β-hexosaminidase, an enzyme released from mast cell granules into the supernatant upon stimulation.

• Cell Line: Rat Basophilic Leukemia (RBL-2H3) cells.

• Materials:

  • RBL-2H3 cells

  • DNP-specific IgE antibody

  • DNP-BSA antigen

  • Syk Inhibitor II hydrochloride

  • PIPES buffer

  • p-NAG (β-hexosaminidase substrate)

  • Citrate buffer and Stop solution

  • 96-well culture plates

• Procedure:

  • Sensitization: Seed RBL-2H3 cells (2 x 10⁵ cells/well) in a 96-well plate and sensitize with DNP-specific IgE (e.g., 200 ng/mL) overnight at 37°C.[8]

  • Washing: Gently wash the cells twice with pre-warmed PIPES buffer to remove unbound IgE.

  • Inhibitor Treatment: Add 50 µL of PIPES buffer containing various concentrations of Syk Inhibitor II hydrochloride (or vehicle control, e.g., 0.1% DMSO) to the wells. Incubate for 30-60 minutes at 37°C.

  • Stimulation: Add 50 µL of DNP-BSA antigen (e.g., 200 ng/mL) to stimulate degranulation. For total release control, lyse a separate set of wells with Triton X-100. Incubate for 15-30 minutes at 37°C.[8]

  • Supernatant Collection: Centrifuge the plate briefly. Carefully collect 30-50 µL of the supernatant from each well.

  • Enzyme Assay: In a new 96-well plate, mix the collected supernatant with p-NAG substrate solution in citrate buffer. Incubate at 37°C for 1-2 hours.[8]

  • Readout: Add stop solution (e.g., 0.1 M Na₂CO₃/NaHCO₃) and measure the absorbance at 405 nm.[8]

  • Calculation: Express degranulation as a percentage of the total release from lysed cells after subtracting the background from unstimulated cells. Plot the percentage of inhibition against inhibitor concentration to determine the IC₅₀.

Protocol 2: In Vivo - Collagen-Induced Arthritis (CIA) in Mice

• Objective: To evaluate the efficacy of Syk Inhibitor II hydrochloride in reducing the signs of inflammatory arthritis.

• Principle: Immunization with type II collagen emulsified in Complete Freund's Adjuvant (CFA) induces an autoimmune response against the body's own collagen, leading to joint inflammation that pathologically resembles human RA.[9][10]

• Animal Strain: DBA/1 mice (male, 8-10 weeks old) are highly susceptible.[9]

• Materials:

  • Bovine or Chicken Type II Collagen

  • Complete Freund's Adjuvant (CFA) containing M. tuberculosis

  • Incomplete Freund's Adjuvant (IFA)

  • Syk Inhibitor II hydrochloride and a suitable vehicle for oral gavage or s.c. injection.

• Procedure:

  • Primary Immunization (Day 0): Prepare an emulsion of Type II Collagen (2 mg/mL) in CFA (1:1 ratio). Anesthetize mice and inject 100 µL of the emulsion intradermally at the base of the tail.[10]

  • Booster Immunization (Day 21): Prepare an emulsion of Type II Collagen (2 mg/mL) in IFA (1:1 ratio). Inject 100 µL of the emulsion intradermally at a different site near the base of the tail.[10]

  • Treatment: Begin treatment with Syk Inhibitor II hydrochloride or vehicle control around day 18-21 (prophylactic) or upon disease onset (therapeutic). The dose must be determined empirically; based on related compounds, a starting range of 10-50 mg/kg via subcutaneous injection or oral gavage could be explored.[5]

  • Clinical Scoring (3 times/week): Monitor mice for signs of arthritis starting from day 21. Score each paw on a scale of 0-4:

    • 0 = No evidence of erythema or swelling.

    • 1 = Subtle erythema or swelling in one digit.

    • 2 = Obvious erythema and swelling.

    • 3 = Severe erythema and swelling affecting the entire paw.

    • 4 = Maximum inflammation with joint deformity/ankylosis. The maximum score per mouse is 16. Also, measure paw thickness with a digital caliper.

  • Endpoint Analysis (Day 42-56): At the end of the study, collect blood for serum cytokine and anti-collagen antibody analysis. Harvest paws for histological assessment of inflammation, pannus formation, and bone erosion.

Protocol 3: In Vivo - Systemic Lupus Erythematosus (SLE) in MRL/lpr Mice

• Objective: To assess the ability of Syk Inhibitor II hydrochloride to ameliorate lupus-like disease.

• Principle: MRL/lpr mice carry a mutation in the Fas gene, leading to spontaneous development of a severe autoimmune disease characterized by autoantibody production, splenomegaly, lymphadenopathy, and immune-complex-mediated glomerulonephritis, mimicking human SLE.[11][12]

• Animal Strain: Female MRL/lpr mice.

• Procedure:

  • Treatment Initiation: Begin treatment in mice at 10-12 weeks of age, when disease signs typically begin to appear.[11][12] Administer Syk Inhibitor II hydrochloride or vehicle daily via a suitable route (e.g., oral gavage).

  • Monitoring Proteinuria (Weekly): Collect urine and measure protein levels using dipsticks or a quantitative assay. Proteinuria is a key indicator of nephritis. Scores can range from 0 (none) to 4+ (>2000 mg/dL).[13]

  • Monitoring Autoantibodies (Bi-weekly/Monthly): Collect blood via tail or submandibular vein bleed. Prepare serum and measure levels of anti-dsDNA antibodies using ELISA.[11]

  • Clinical Signs: Monitor body weight and assess for splenomegaly and lymphadenopathy by palpation.[13]

  • Endpoint Analysis (18-22 weeks of age): At the study terminus, collect blood for final autoantibody and cytokine analysis. Harvest kidneys for histopathological scoring of glomerulonephritis and immune complex deposition (IgG, C3). Weigh spleen and lymph nodes.[11]

Data Interpretation and Expected Outcomes

Successful inhibition of Syk by Syk Inhibitor II hydrochloride is expected to block key inflammatory pathways. In vitro, this should result in a dose-dependent reduction in mast cell degranulation and cytokine secretion. In vivo, effective treatment should lead to a significant reduction in clinical arthritis scores and paw swelling in the CIA model, and decreased proteinuria, autoantibody titers, and kidney pathology in the MRL/lpr lupus model.

Caption: Therapeutic Rationale for Syk Inhibition.

Conclusion

Syk Inhibitor II hydrochloride is a potent and selective research tool for investigating the role of Spleen Tyrosine Kinase in autoimmune and inflammatory conditions. The protocols outlined here provide a framework for assessing its efficacy in validated in vitro and in vivo models of diseases like rheumatoid arthritis and systemic lupus erythematosus. Such studies are essential for validating Syk as a therapeutic target and for the preclinical development of next-generation immunomodulatory drugs.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 3. Targeting Syk in Autoimmune Rheumatic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 8. pubcompare.ai [pubcompare.ai]
• 9. chondrex.com [chondrex.com]
• 10. resources.amsbio.com [resources.amsbio.com]
• 11. MRL/lpr Mouse Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Hooke - Contract Research - Systemic Lupus Erythematosus (SLE) in MRL/lpr Mice [hookelabs.com]
• 13. Treatment of MRL/lpr mice, a genetic autoimmune model, with the Ras inhibitor, farnesylthiosalicylate (FTS) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Syk Inhibitor II Hydrochloride in Neuroinflammation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Microglia, the resident immune cells of the central nervous system (CNS), play a pivotal role in initiating and propagating the neuroinflammatory response. Spleen tyrosine kinase (Syk), a non-receptor tyrosine kinase, has emerged as a key regulator of immune cell activation and is intricately involved in signaling pathways that drive neuroinflammation.[1][2] Syk is activated downstream of various receptors in microglia, including Toll-like receptors (TLRs) and Triggering Receptor Expressed on Myeloid Cells 2 (TREM2), leading to the production of pro-inflammatory cytokines and phagocytosis.[1][3] Consequently, inhibition of Syk presents a promising therapeutic strategy to mitigate detrimental neuroinflammatory processes.

Syk Inhibitor II hydrochloride is a potent and selective, ATP-competitive inhibitor of Syk.[4][5][6] These application notes provide a comprehensive overview of the use of Syk Inhibitor II hydrochloride for in vitro and in vivo neuroinflammation studies, including its mechanism of action, key experimental protocols, and expected outcomes. While direct studies on Syk Inhibitor II hydrochloride in neuroinflammation are limited, data from other well-characterized Syk inhibitors, such as BAY61-3606, are presented as a reference for its potential applications.

Product Information: Syk Inhibitor II Hydrochloride

Property	Value
Chemical Name	2-[(2-aminoethyl)amino]-4-[[3-(trifluoromethyl)phenyl]amino]-5-pyrimidinecarboxamide, dihydrochloride
CAS Number	227449-73-2[5][6]
Molecular Formula	C₁₄H₁₅F₃N₆O · 2HCl[6]
Molecular Weight	413.2 g/mol [5][6]
Purity	≥98%[6]
Solubility	DMSO: 30 mg/mLPBS (pH 7.2): 10 mg/mLEthanol: 0.3 mg/mL[6]
Storage	Store at -20°C for long-term storage.[4][7] Stock solutions can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4]

Quantitative Data

In Vitro Efficacy

The following table summarizes the in vitro inhibitory activities of Syk Inhibitor II hydrochloride and the effects of a representative Syk inhibitor (BAY61-3606) on inflammatory responses in microglia.

Parameter	Cell Line/System	Value	Reference Compound
Syk IC₅₀	Enzyme Assay	41 nM	Syk Inhibitor II
5-HT Release IC₅₀	RBL-2H3 cells	460 nM	Syk Inhibitor II
PKCε IC₅₀	Enzyme Assay	5.1 µM	Syk Inhibitor II
PKCβII IC₅₀	Enzyme Assay	11 µM	Syk Inhibitor II
ZAP-70 IC₅₀	Enzyme Assay	11.2 µM	Syk Inhibitor II
Btk IC₅₀	Enzyme Assay	15.5 µM	Syk Inhibitor II
Itk IC₅₀	Enzyme Assay	22.6 µM	Syk Inhibitor II
LPS-induced TNFα & IL-1β expression	BV2 microglia	Significant inhibition at 100 nM	BAY61-3606
LPS-induced IL-6 release	Primary neuron-glia cultures	~45% decrease	BAY61-3606 (1 µM)
LPS-induced TNFα release	Primary neuron-glia cultures	~80% increase	BAY61-3606 (1 µM)

Note: Data for BAY61-3606 is provided as a representative example of the expected effects of Syk inhibition in neuroinflammation models.[8]

In Vivo Efficacy

The in vivo efficacy of Syk Inhibitor II hydrochloride has been demonstrated in a passive cutaneous anaphylaxis model. The table below also includes data from a representative Syk inhibitor (BAY61-3606) in a neuroinflammation model.

Parameter	Animal Model	Value	Reference Compound
Passive Cutaneous Anaphylaxis ID₅₀	Mice	13.2 mg/kg (s.c.)	Syk Inhibitor II
LPS-induced cognitive dysfunction	Mice	Significant protection	BAY61-3606
LPS-induced microglial activation (Iba-1)	Mice (cortex and hippocampus)	Significant reduction	BAY61-3606
LPS-induced TNFα, IL-1β, IL-6 expression	Mice (brain tissue)	Significant suppression	BAY61-3606

Note: Data for BAY61-3606 is provided as a representative example of the expected effects of Syk inhibition in in vivo neuroinflammation models.[9]

Signaling Pathways and Experimental Workflow

Syk Signaling in Microglia

Syk plays a crucial role in mediating inflammatory signaling in microglia. Upon activation by upstream signals such as lipopolysaccharide (LPS) binding to Toll-like receptor 4 (TLR4) or amyloid-beta (Aβ) interacting with TREM2, Syk initiates a downstream cascade that leads to the activation of the transcription factor NF-κB.[2][10] This, in turn, promotes the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, driving neuroinflammation.

Syk signaling pathway in microglia.

Experimental Workflow for In Vitro Neuroinflammation Model

A typical workflow for assessing the anti-neuroinflammatory effects of Syk Inhibitor II hydrochloride in an in vitro microglial cell culture model.

In vitro neuroinflammation experimental workflow.

Experimental Protocols

In Vitro LPS-Induced Neuroinflammation in Microglia

This protocol describes how to induce an inflammatory response in cultured microglia using Lipopolysaccharide (LPS) and to assess the inhibitory effect of Syk Inhibitor II hydrochloride.

Materials:

• Microglial cell line (e.g., BV2) or primary microglia

• Complete culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Syk Inhibitor II hydrochloride

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• Reagents for endpoint analysis (e.g., ELISA kits, antibodies for Western blot and immunofluorescence, MTT reagent)

Procedure:

• Cell Seeding: Seed microglial cells in appropriate culture plates (e.g., 96-well for viability assays, 24-well for cytokine analysis, 6-well for Western blotting) and allow them to adhere overnight.

• Inhibitor Pre-treatment: Prepare a stock solution of Syk Inhibitor II hydrochloride in a suitable solvent (e.g., DMSO). Dilute the stock solution in culture medium to achieve the desired final concentrations. Remove the old medium from the cells and add the medium containing different concentrations of the inhibitor. Incubate for 1-2 hours.

• LPS Stimulation: Prepare a stock solution of LPS in sterile PBS or culture medium. Add LPS to the wells to a final concentration of 100 ng/mL to induce an inflammatory response.[11] Include a vehicle control group (no inhibitor, no LPS) and an LPS-only group (no inhibitor).

• Incubation: Incubate the cells for the desired period. For cytokine release, 24 hours is a common time point.[2] For signaling pathway analysis (e.g., phosphorylation), shorter time points (e.g., 15-60 minutes) may be appropriate.

• Endpoint Analysis:

  • Cytokine Quantification: Collect the cell culture supernatant and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA or a multiplex bead array.

  • Cell Viability: Assess the cytotoxicity of the inhibitor using an MTT or LDH assay according to the manufacturer's instructions.

Western Blotting for Syk Phosphorylation and Inflammatory Markers

This protocol details the detection of phosphorylated Syk (p-Syk) and other inflammatory proteins by Western blotting.

Materials:

• Cell lysates from the in vitro experiment

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST for phospho-antibodies, 5% non-fat milk in TBST for other antibodies)[12]

• Primary antibodies (e.g., anti-p-Syk (Tyr525/526), anti-Syk, anti-Iba-1, anti-NF-κB p65)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Lyse the cells with lysis buffer, incubate on ice, and centrifuge to collect the supernatant containing the protein.

• Protein Quantification: Determine the protein concentration of each sample using a BCA assay.

• Gel Electrophoresis: Denature equal amounts of protein by boiling in Laemmli buffer and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with the appropriate blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle shaking.[12]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

Immunofluorescence for Microglial Activation

This protocol allows for the visualization of microglial activation and the nuclear translocation of NF-κB.

Materials:

• Cells cultured on glass coverslips

• 4% Paraformaldehyde (PFA) in PBS for fixation

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% normal goat serum in PBS)

• Primary antibodies (e.g., anti-Iba-1, anti-NF-κB p65)

• Fluorophore-conjugated secondary antibodies

• DAPI for nuclear counterstaining

• Mounting medium

Procedure:

• Cell Fixation: After the experimental treatment, wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and then permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking solution for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary antibody diluted in blocking solution overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorophore-conjugated secondary antibody for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Wash with PBS, stain the nuclei with DAPI, wash again, and mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope.

Conclusion

Syk Inhibitor II hydrochloride is a valuable tool for investigating the role of Syk in neuroinflammation. By potently and selectively inhibiting Syk, researchers can dissect its contribution to microglial activation, pro-inflammatory cytokine production, and subsequent neuronal dysfunction. The protocols and data presented here provide a framework for utilizing Syk Inhibitor II hydrochloride in both in vitro and in vivo models of neuroinflammation, thereby facilitating the discovery and development of novel therapeutic strategies for neurodegenerative diseases.

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. Pharmacological Inhibition of Spleen Tyrosine Kinase Suppressed Neuroinflammation and Cognitive Dysfunction in LPS-Induced Neurodegeneration Model [mdpi.com]
• 3. Syk inhibitors protect against microglia-mediated neuronal loss in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Syk Inhibitor II dihydrochloride - Nordic Biosite [nordicbiosite.com]
• 8. Syk inhibitors protect against microglia-mediated neuronal loss in culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological Inhibition of Spleen Tyrosine Kinase Suppressed Neuroinflammation and Cognitive Dysfunction in LPS-Induced Neurodegeneration Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Classic and Novel Signaling Pathways Involved in Cancer: Targeting the NF-κB and Syk Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Small-molecule screening identifies Syk kinase inhibition and rutaecarpine as modulators of macrophage training and SARS-CoV-2 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phospho-Syk (Tyr525/526) (C87C1) Rabbit mAb (#2710) Datasheet With Images | Cell Signaling Technology [cellsignal.com]

Cell Permeability of Syk Inhibitor II Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spleen Tyrosine Kinase (Syk) is a non-receptor tyrosine kinase that plays a pivotal role in the signal transduction of various immune receptors, making it a critical target in the development of therapies for autoimmune diseases, allergic reactions, and certain cancers.[1][2][3] Syk Inhibitor II hydrochloride is a potent, selective, and ATP-competitive inhibitor of Syk.[4] Its efficacy in cellular and in vivo models is contingent on its ability to cross the cell membrane and engage its intracellular target. These application notes provide a summary of the cell permeability characteristics of Syk Inhibitor II hydrochloride, detailed protocols for assessing the permeability of small molecules, and a visualization of the relevant biological pathway.

Data Presentation

The following table summarizes the available inhibitory activity and cell permeability data for Syk Inhibitor II hydrochloride and a comparator Syk inhibitor.

Compound	Target	IC50 (in vitro)	Cell-Based Assay	Caco-2 Permeability (Papp)	Efflux Ratio	Reference
Syk Inhibitor II hydrochloride	Syk	41 nM	IC50 = 460 nM (5-HT release in RBL-2H3 cells)	Data not available	Data not available	[4]
PKCε	5.1 µM	[4]
PKCβII	11 µM	[4]
ZAP-70	11.2 µM	[4]
Btk	15.5 µM	[4]
Itk	22.6 µM	[4]
BI 1002494	Syk	0.8 nM	IC50 = 115 nM (CD63 expression in human whole blood)	30 x 10⁻⁶ cm/s	2.8

Signaling Pathway

The diagram below illustrates the canonical Syk signaling pathway, which is initiated by the engagement of immunoreceptors. Syk Inhibitor II hydrochloride acts by competitively binding to the ATP-binding site of Syk, thereby preventing its activation and the subsequent downstream signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. repub.eur.nl [repub.eur.nl]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Syk Inhibitor II hydrochloride solubility in DMSO and PBS

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the solubility and handling of Syk Inhibitor II hydrochloride in DMSO and PBS. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Syk Inhibitor II hydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a concentrated stock solution of Syk Inhibitor II hydrochloride.[1][2]

Q2: What is the solubility of Syk Inhibitor II hydrochloride in DMSO and PBS?

A2: The solubility can vary slightly between different batches and suppliers. However, the table below provides a summary of reported solubility data.

Data Presentation: Solubility of Syk Inhibitor II Hydrochloride

Solvent	Solubility (mg/mL)	Molar Equivalent	Source(s)
DMSO	11 - 30 mg/mL	26.62 - 72.6 mM	[1][3]
PBS (pH 7.2)	10 mg/mL	24.2 mM	[1][3]

Q3: How should I store the stock solution of Syk Inhibitor II hydrochloride?

A3: Stock solutions prepared in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2] For use within one week, aliquots can be stored at 4°C.[1]

Q4: What is the mechanism of action of Syk Inhibitor II?

A4: Syk Inhibitor II is a cell-permeable, ATP-competitive, and reversible inhibitor of Spleen tyrosine kinase (Syk).[1][3][4] Syk is a non-receptor tyrosine kinase that plays a crucial role in downstream signaling of immunoreceptors, which is important for platelet function and inflammation.[1][3][4]

Troubleshooting Guide

Issue 1: The compound is not dissolving completely in the solvent.

• Solution 1: Sonication. Sonication is recommended to aid in the dissolution of Syk Inhibitor II hydrochloride.[1] An ultrasonic cleaner is preferable to an ultrasonic disruptor to avoid degradation of the compound.[1]

• Solution 2: Gentle Warming. Gentle warming of the solution can also help to increase solubility. However, be cautious with the temperature to prevent any potential degradation of the compound.

• Solution 3: Fresh Solvent. Ensure that the DMSO used is of high quality and has not absorbed moisture, as this can reduce solubility.

Issue 2: Precipitation is observed when diluting the DMSO stock solution in an aqueous buffer like PBS or cell culture medium.

• Solution 1: Lower the Final Concentration. This is often due to the lower solubility of the compound in aqueous solutions. Ensure that the final concentration of the inhibitor in your experimental setup does not exceed its solubility limit in the aqueous buffer.

• Solution 2: Check the DMSO Concentration. The final concentration of DMSO in cell-based assays should ideally not exceed 0.1%.[1] Higher concentrations can be toxic to cells and may also affect the solubility of the inhibitor. If a higher concentration of DMSO is necessary, a solvent-only control should be included in the experiment to assess its effects.[1]

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution of Syk Inhibitor II Hydrochloride in DMSO

Materials:

• Syk Inhibitor II hydrochloride (Molecular Weight: 413.2 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing the Compound: Accurately weigh out the desired amount of Syk Inhibitor II hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.13 mg of the compound.

• Adding Solvent: Add the calculated volume of DMSO to the vial containing the compound. In this example, add 1 mL of DMSO.

• Dissolving the Compound: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate the vial for short intervals in an ultrasonic water bath until the solution is clear.[1]

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage.[2]

Visualizations

References

• 1. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Syk Inhibitor II dihydrochloride - Nordic Biosite [nordicbiosite.com]

Navigating Unexpected Results with Syk Inhibitor II Hydrochloride: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Syk Inhibitor II hydrochloride. The information is presented in a clear question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Syk Inhibitor II hydrochloride?

Syk Inhibitor II is a cell-permeable, pyrimidine-carboxamide compound that functions as a potent and selective, ATP-competitive inhibitor of Spleen tyrosine kinase (Syk).[1][2][3] By binding to the ATP pocket of the Syk enzyme, it prevents the transfer of phosphate groups to downstream substrates, thereby blocking the signaling cascade.[1]

Q2: What are the recommended solvent and storage conditions for Syk Inhibitor II hydrochloride?

For optimal stability, Syk Inhibitor II hydrochloride should be stored at -20°C for up to one month or at -80°C for up to six months.[1] It is soluble in various solvents, and the choice of solvent will depend on the specific experimental requirements. To avoid repeated freeze-thaw cycles, it is advisable to prepare aliquots of the stock solution.[4]

Troubleshooting Guide

Issue 1: Inconsistent or Lower-Than-Expected Potency (High IC50 Value)

You may observe that the half-maximal inhibitory concentration (IC50) of Syk Inhibitor II hydrochloride is higher than the reported values (literature value is approximately 41 nM in cell-free assays).[1][2][3] This can manifest as a reduced effect on downstream signaling pathways or cellular responses.

Possible Causes and Solutions:

• Inhibitor Degradation: Improper storage can lead to the degradation of the compound.

  • Solution: Ensure the inhibitor is stored at the recommended temperature and protected from light. Prepare fresh aliquots from a new stock if degradation is suspected.

• Incomplete Dissolution: The inhibitor may not be fully dissolved in the working solution.

  • Solution: Sonication can aid in the complete dissolution of the compound.[4] Visually inspect the solution for any precipitates before use.

• Assay-Specific Conditions: The IC50 value can be influenced by the specific conditions of your assay, such as substrate concentration and incubation time. One study noted that the IC50 of Syk inhibitors can differ when measured at different time points (e.g., 24 vs. 48 hours).[5]

  • Solution: Carefully optimize and standardize your assay conditions. Consider performing a time-course experiment to determine the optimal incubation time for your specific model.

• Cell Type and Density: The efficacy of the inhibitor can vary between different cell types and may be affected by cell density.

  • Solution: Titrate the inhibitor concentration for each new cell line and ensure consistent cell seeding densities across experiments.

Issue 2: Unexpected Off-Target Effects or Cellular Toxicity

You might observe cellular effects that are not consistent with the known functions of Syk, or you may see significant cytotoxicity, especially at higher concentrations.

Possible Causes and Solutions:

• High Inhibitor Concentration: Off-target effects of kinase inhibitors are more prominent at higher concentrations.[6] Research has shown that at concentrations greater than 1 µM, Syk Inhibitor II can reduce cell viability even in cells with no apparent Syk expression, suggesting off-target activity.[6]

  • Solution: Perform a dose-response experiment to determine the optimal concentration range that inhibits Syk without causing significant off-target effects or general toxicity. It is crucial to stay as close to the IC50 value for Syk as your experimental system allows.

• Solvent Toxicity: The solvent used to dissolve the inhibitor (e.g., DMSO) can be toxic to cells at certain concentrations.

  • Solution: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your specific cell line (typically ≤0.1% for DMSO).[4] Include a vehicle control (solvent only) in your experiments to account for any solvent-induced effects.

• Activation of Other Pathways: Kinase inhibitors can sometimes lead to the paradoxical activation of other signaling pathways.[7]

  • Solution: If you suspect off-target effects, it is advisable to use a secondary, structurally different Syk inhibitor as a control to confirm that the observed phenotype is indeed due to Syk inhibition. Additionally, probing key downstream effectors of related pathways (e.g., MAPK/ERK, Akt) can help identify any unintended pathway activation.[6]

Quantitative Data Summary

The following tables summarize key quantitative data for Syk Inhibitor II hydrochloride.

Table 1: Solubility of Syk Inhibitor II hydrochloride

Solvent	Solubility
DMSO	30 mg/mL[3]
DMF	2 mg/mL[3]
Ethanol	0.3 mg/mL[3]
PBS (pH 7.2)	10 mg/mL[3]

Table 2: In Vitro and In Vivo Efficacy of Syk Inhibitor II

Assay	IC50 / ID50
Syk (cell-free assay)	41 nM[1][2][3]
FcεRI-mediated 5-HT release (RBL-2H3 cells)	460 nM[1][2]
Passive cutaneous anaphylaxis (mice)	13.2 mg/kg[1][2]

Table 3: Selectivity Profile of Syk Inhibitor II

Kinase	IC50 (µM)
PKCε	5.1[1][2][3]
PKCβII	11[1][2][3]
ZAP-70	11.2[1][2][3]
Btk	15.5[1][2][3]
Itk	22.6[1][2][3]

Experimental Protocols

Protocol 1: Preparation of Syk Inhibitor II Hydrochloride Stock Solution

• Bring the vial of Syk Inhibitor II hydrochloride to room temperature before opening.

• Add the appropriate volume of sterile DMSO to the vial to achieve a desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly to ensure complete dissolution. If necessary, sonicate the solution for a few minutes.[4]

• Visually inspect the solution to confirm that there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Cell-Based Assay for Syk Inhibition

• Cell Seeding: Seed your cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Inhibitor Preparation: Prepare serial dilutions of the Syk Inhibitor II hydrochloride from your stock solution in the appropriate cell culture medium. Remember to prepare a vehicle control containing the same final concentration of solvent as your highest inhibitor concentration.

• Treatment: Remove the existing medium from the cells and add the medium containing the different concentrations of the inhibitor or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24 or 48 hours) under standard cell culture conditions.

• Endpoint Analysis: Following incubation, perform your desired endpoint analysis, such as a cell viability assay (e.g., MTT, CellTiter-Glo), western blotting for phosphorylated downstream targets of Syk, or a functional assay relevant to your research.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 5. researchgate.net [researchgate.net]
• 6. SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]

Preventing off-target effects of Syk Inhibitor II hydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Syk Inhibitor II hydrochloride. Our goal is to help you prevent and interpret potential off-target effects to ensure the reliability and accuracy of your experimental results.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Syk Inhibitor II hydrochloride.

Question/Issue	Possible Cause(s)	Recommended Solution(s)
1. Unexpected or inconsistent cellular phenotype observed after treatment.	1. Off-target effects: The inhibitor may be affecting kinases other than Syk. 2. Inhibitor concentration is too high: High concentrations can lead to non-specific effects. 3. Cell line specific effects: The observed phenotype may be unique to the cell model being used. 4. Compound degradation: Improper storage or handling may have compromised the inhibitor's activity.	1. Validate on-target effect: Use Western blot to confirm decreased phosphorylation of Syk (p-Syk Tyr525/526) and its downstream targets (e.g., PLCγ, Vav). 2. Perform a dose-response experiment: Determine the lowest effective concentration that inhibits Syk phosphorylation without causing widespread changes in cell viability or morphology. 3. Use a secondary Syk inhibitor: Confirm the phenotype with a structurally different Syk inhibitor to ensure the effect is not due to the chemical scaffold of Syk Inhibitor II. 4. Consult literature for your cell line: Check if similar effects have been reported by other researchers. 5. Ensure proper storage: Store the inhibitor as a stock solution at -20°C or -80°C and minimize freeze-thaw cycles.
2. No inhibition of Syk signaling is observed.	1. Incorrect inhibitor concentration: The concentration used may be too low to inhibit Syk in your specific cellular context. 2. Poor cell permeability: The inhibitor may not be efficiently entering the cells. 3. Inhibitor has degraded: The compound may have lost its activity due to improper storage. 4. Assay timing is not optimal: The time point for assessing Syk inhibition may be too early or too late.	1. Increase inhibitor concentration: Titrate the inhibitor concentration upwards in a stepwise manner. 2. Confirm cell permeability: While Syk Inhibitor II is cell-permeable, its uptake can vary between cell lines. Consider using a positive control inhibitor known to be effective in your cell line. 3. Use a fresh stock of the inhibitor: Prepare a new stock solution from powder. 4. Perform a time-course experiment: Assess Syk phosphorylation at multiple time points after inhibitor treatment to identify the optimal window of inhibition.
3. High background or non-specific bands in Western blot for p-Syk.	1. Antibody is not specific: The primary antibody may be cross-reacting with other phosphorylated proteins. 2. Blocking is insufficient: The blocking buffer may not be effectively preventing non-specific antibody binding. 3. Sample preparation issues: Phosphatases in the cell lysate may be dephosphorylating Syk.	1. Use a well-validated p-Syk antibody: Check the antibody datasheet for specificity data and consider testing a different antibody. 2. Optimize blocking conditions: Use 5% BSA in TBST for blocking when detecting phosphorylated proteins, as milk contains phosphoproteins that can increase background. 3. Use phosphatase inhibitors: Always include a phosphatase inhibitor cocktail in your lysis buffer and keep samples on ice.
4. Discrepancy between biochemical assay and cellular assay results.	1. Different ATP concentrations: Biochemical assays are often run at lower ATP concentrations than what is present in cells, which can affect the apparent potency of an ATP-competitive inhibitor like Syk Inhibitor II. 2. Cellular compensatory mechanisms: Cells may activate other signaling pathways to compensate for Syk inhibition.[1][2]	1. Consider the ATP concentration: Be aware that the IC50 value from a biochemical assay may not directly translate to the effective concentration in a cellular context. 2. Investigate compensatory pathways: If the long-term phenotype does not match the initial inhibition of Syk signaling, consider that the cells may be adapting to the inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Syk Inhibitor II hydrochloride?

A1: Syk Inhibitor II is a potent, ATP-competitive inhibitor of Spleen tyrosine kinase (Syk).[3] It binds to the ATP-binding site of the kinase, preventing the phosphorylation of Syk and subsequent activation of downstream signaling pathways.[4]

Q2: What are the known off-target effects of Syk Inhibitor II hydrochloride?

A2: Syk Inhibitor II has been shown to be less potent against several other kinases. It is important to consider these off-target activities when interpreting experimental results, especially at higher concentrations.

Q3: How should I prepare and store Syk Inhibitor II hydrochloride?

A3: It is recommended to prepare a stock solution in DMSO. For long-term storage, the stock solution should be stored at -20°C or -80°C.[3] Avoid repeated freeze-thaw cycles to maintain the stability of the compound.

Q4: What is a suitable starting concentration for my cell-based experiments?

A4: A good starting point for cell-based assays is typically in the range of 1-10 µM. However, the optimal concentration will depend on the cell type and the specific experimental conditions. It is always recommended to perform a dose-response curve to determine the most appropriate concentration for your experiment.

Q5: How can I confirm that the observed effects in my cells are due to Syk inhibition and not off-target effects?

A5: To confirm on-target activity, you should:

• Perform a Western blot: Show that the inhibitor reduces the phosphorylation of Syk at its activation loop (Tyr525/526) and also look at the phosphorylation status of a known downstream substrate.

• Perform a rescue experiment: If possible, overexpressing a drug-resistant mutant of Syk should reverse the phenotypic effects of the inhibitor.

Quantitative Data

Table 1: In Vitro Inhibitory Activity of Syk Inhibitor II

Target	IC50
Syk	41 nM
PKCε	5.1 µM
PKCβII	11 µM
ZAP-70	11.2 µM
Btk	15.5 µM
Itk	22.6 µM

Data compiled from multiple sources.[3]

Experimental Protocols

Kinase Selectivity Profiling (ADP-Glo™ Assay)

This protocol provides a general framework for assessing the selectivity of Syk Inhibitor II hydrochloride against a panel of kinases.

Materials:

• Syk Inhibitor II hydrochloride

• Kinase panel of interest

• ADP-Glo™ Kinase Assay Kit

• Appropriate substrates and buffers for each kinase

• White, opaque 384-well plates

Procedure:

• Prepare a serial dilution of Syk Inhibitor II hydrochloride in the appropriate kinase buffer.

• In a 384-well plate, add the kinase, the corresponding substrate, and ATP.

• Add the diluted inhibitor to the wells. Include a DMSO vehicle control.

• Incubate the plate at room temperature for 60 minutes to allow the kinase reaction to proceed.

• Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each kinase at each inhibitor concentration and determine the IC50 values.

Western Blot for Phospho-Syk (p-Syk)

This protocol is for verifying the on-target effect of Syk Inhibitor II hydrochloride in a cellular context.

Materials:

• Cells of interest

• Syk Inhibitor II hydrochloride

• Lysis buffer containing protease and phosphatase inhibitors

• Primary antibodies: anti-p-Syk (Tyr525/526) and anti-total Syk

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• PVDF membrane

Procedure:

• Culture cells to the desired confluency and treat with Syk Inhibitor II hydrochloride at various concentrations for the desired time. Include a DMSO vehicle control.

• Lyse the cells in lysis buffer on ice.

• Determine the protein concentration of the lysates.

• Separate 20-30 µg of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the anti-p-Syk primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an anti-total Syk antibody to confirm equal protein loading.

Cell Viability Assay (MTT Assay)

This protocol can be used to assess the effect of Syk Inhibitor II hydrochloride on cell proliferation and viability.

Materials:

• Cells of interest

• Syk Inhibitor II hydrochloride

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of Syk Inhibitor II hydrochloride. Include a DMSO vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percent cell viability relative to the vehicle control and determine the IC50 value.

Visualizations

Caption: Syk Signaling Pathway and the point of inhibition by Syk Inhibitor II hydrochloride.

Caption: Troubleshooting workflow for unexpected experimental results.

Caption: Experimental workflow for a kinase selectivity assay using ADP-Glo™ technology.

References

• 1. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Syk Inhibitors: New Computational Insights into Their Intraerythrocytic Action in Plasmodium falciparum Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are Syk inhibitors and how do they work? [synapse.patsnap.com]

Syk Inhibitor II Hydrochloride Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in utilizing Syk Inhibitor II hydrochloride effectively in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Syk Inhibitor II hydrochloride?

Syk Inhibitor II hydrochloride is a cell-permeable, pyrimidine-carboxamide compound that functions as a potent, selective, and reversible ATP-competitive inhibitor of Spleen tyrosine kinase (Syk).[1][2][3] By competing with ATP for the binding site on the Syk enzyme, it prevents the phosphorylation of downstream substrates, thereby blocking the signaling cascade.[1][2]

Q2: What are the recommended solvent and storage conditions for Syk Inhibitor II hydrochloride?

Syk Inhibitor II hydrochloride is soluble in various solvents. For stock solutions, DMSO is commonly used.[1][2] It is recommended to prepare a concentrated stock solution in DMSO, aliquot it to avoid repeated freeze-thaw cycles, and store it at -20°C or -80°C for long-term stability.[2] For use in aqueous buffers like PBS (pH 7.2), sonication may be required to aid dissolution.[1]

Solubility Data for Syk Inhibitor II hydrochloride:

Solvent	Solubility
DMSO	~11-30 mg/mL
DMF	~2 mg/mL
Ethanol	~0.3 mg/mL
PBS (pH 7.2)	~10 mg/mL (sonication recommended)

Data compiled from multiple sources.[1][3]

Q3: What are the known off-target effects of Syk Inhibitor II hydrochloride?

While Syk Inhibitor II hydrochloride is highly selective for Syk, it can inhibit other kinases at higher concentrations. Understanding these off-target activities is crucial for interpreting experimental results.

Inhibitory Activity (IC50) of Syk Inhibitor II hydrochloride against various kinases:

Kinase	IC50
Syk	41 nM
PKCε	5.1 µM
PKCβII	11 µM
ZAP-70	11.2 µM
Btk	15.5 µM
Itk	22.6 µM

This data indicates that Syk Inhibitor II hydrochloride is significantly more potent against Syk than the other tested kinases.[1][2][3]

Troubleshooting Guides

Issue 1: Unexpected or Inconsistent Results in Cell-Based Assays

Possible Cause 1: Compound Precipitation in Cell Culture Media

• Symptoms: Visible precipitate in the culture wells, inconsistent results at higher concentrations.

• Troubleshooting:

  • Verify Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity and precipitation.[1]

  • Check Solubility Limit: Do not exceed the solubility limit of Syk Inhibitor II hydrochloride in your final assay buffer. Pre-warming the media and inhibitor solution before mixing may help.

  • Sonication: If using aqueous buffers, sonication can aid in dissolving the compound.[1]

  • Visual Inspection: Always visually inspect your plates for any signs of precipitation after adding the inhibitor.

Possible Cause 2: Off-Target Effects

• Symptoms: Phenotypes that are not consistent with Syk inhibition, unexpected changes in signaling pathways.

• Troubleshooting:

  • Dose-Response Curve: Perform a careful dose-response experiment to determine the optimal concentration range for selective Syk inhibition.

  • Use a Secondary Inhibitor: Confirm your results with a structurally different Syk inhibitor to ensure the observed phenotype is due to Syk inhibition and not an off-target effect.

  • Consult Kinase Selectivity Data: Refer to the IC50 table above to consider if the concentrations you are using could be inhibiting other kinases like PKC or ZAP-70.[1][2][3]

  • Knockdown/Knockout Controls: The gold standard for confirming on-target effects is to use genetic approaches like siRNA or CRISPR to deplete Syk and observe if the phenotype matches that of the inhibitor.[4]

Possible Cause 3: Pan-Assay Interference Compounds (PAINS) Behavior

• Symptoms: Activity in multiple, unrelated assays; steep dose-response curves; time-dependent inhibition.

• Background: PAINS are compounds that appear as frequent hitters in high-throughput screens due to non-specific interactions with assay components.[5] While Syk Inhibitor II hydrochloride is not definitively classified as a PAIN, its pyrimidine-carboxamide scaffold is a common feature in many kinase inhibitors and can sometimes be associated with assay interference.[6][7]

• Troubleshooting:

  • Run Orthogonal Assays: Validate hits using a different assay platform with a distinct detection method (e.g., if you see an effect in a fluorescence-based assay, confirm it with a luminescence-based or radiometric assay).

  • Check for Non-Specific Reactivity: Include control experiments to test for non-specific protein reactivity or membrane disruption.

Issue 2: Interference with Assay Readouts

Possible Cause 1: Autofluorescence (Fluorescence-Based Assays)

• Symptoms: High background fluorescence, false positives or negatives in fluorescence intensity, FRET, or FP assays.

• Background: The pyrimidine core of Syk Inhibitor II hydrochloride has the potential to exhibit fluorescent properties.[7][8]

• Troubleshooting:

  • Measure Compound Autofluorescence: Before conducting your assay, measure the fluorescence of Syk Inhibitor II hydrochloride alone in your assay buffer at the excitation and emission wavelengths you plan to use.

  • Subtract Background: If autofluorescence is observed, subtract the signal from the compound-only control wells from your experimental wells.

  • Use a Different Fluorophore: If possible, switch to a fluorophore with excitation and emission spectra that do not overlap with the potential autofluorescence of the inhibitor.

  • Time-Resolved Fluorescence (TRF): Consider using a TR-FRET assay, as the time-delayed measurement can help to reduce interference from short-lived background fluorescence.

Possible Cause 2: Interference with Luciferase (Luminescence-Based Assays)

• Symptoms: Unexpected increase or decrease in luciferase signal that does not correlate with the expected biological activity. This is a known issue with some kinase inhibitors.[9]

• Troubleshooting:

  • Direct Luciferase Inhibition Assay: Perform a control experiment by adding Syk Inhibitor II hydrochloride directly to a reaction containing purified luciferase and its substrate to check for direct inhibition of the enzyme.

  • ATP Measurement Assays: In assays that measure ATP levels as a readout for cell viability (e.g., CellTiter-Glo®), be aware that as an ATP-competitive inhibitor, Syk Inhibitor II hydrochloride could potentially interfere with the assay chemistry.[10][11][12]

  • Use a Non-Enzymatic Viability Assay: Confirm cell viability results with an alternative method that does not rely on enzymatic activity, such as trypan blue exclusion or a crystal violet assay.

Possible Cause 3: Interference with Colorimetric Assays (e.g., MTT, XTT)

• Symptoms: Discrepancy between viability results from MTT/XTT assays and other methods like cell counting. Some kinase inhibitors have been shown to interfere with the reduction of tetrazolium salts.[13]

• Troubleshooting:

  • Cell-Free Control: Run a control experiment to see if Syk Inhibitor II hydrochloride can directly reduce the MTT reagent in the absence of cells.

  • Confirm with Alternative Viability Assays: As with luciferase assays, use an orthogonal method to confirm results. For example, a study on neuroblastoma cells used an MTT assay to assess the effect of SYK inhibitors on cell viability.[13][14]

Experimental Protocols & Methodologies

General Protocol for a Cellular Kinase Inhibition Assay (e.g., Western Blotting for Phospho-Syk)

• Cell Culture: Plate cells at an appropriate density and allow them to adhere or reach the desired confluency.

• Inhibitor Preparation: Prepare a stock solution of Syk Inhibitor II hydrochloride in DMSO (e.g., 10 mM). Serially dilute the stock solution in cell culture medium to achieve the desired final concentrations.

• Inhibitor Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Syk Inhibitor II hydrochloride. Include a vehicle control (e.g., 0.1% DMSO). Incubate for the desired period (e.g., 1-24 hours).

• Cell Stimulation (if applicable): If studying the inhibition of stimulated Syk activity, add the appropriate agonist (e.g., anti-IgM for B-cells) for a short period (e.g., 5-15 minutes) before cell lysis.

• Cell Lysis: Wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody against phospho-Syk (e.g., p-Syk Y525/526).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total Syk and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.[4]

Protocol for an In Vitro Kinase Assay (Radiometric)

This protocol is a general guideline and may need to be optimized for specific kinase-substrate pairs. A similar method has been used for other Syk inhibitors.[1]

• Reaction Buffer Preparation: Prepare a kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT).

• Inhibitor Dilution: Prepare serial dilutions of Syk Inhibitor II hydrochloride in the reaction buffer.

• Reaction Setup: In a microplate, add the following components in order:

  • Reaction buffer

  • Syk Inhibitor II hydrochloride or vehicle (DMSO)

  • Recombinant Syk enzyme

  • Substrate (e.g., a specific peptide or protein)

• Initiate Reaction: Start the kinase reaction by adding a solution containing ATP and [γ-³³P]ATP. The final ATP concentration should ideally be at or near the Km for Syk.

• Incubation: Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• Stop Reaction: Terminate the reaction by adding a stop solution (e.g., phosphoric acid or EDTA).

• Separation: Spot the reaction mixture onto a phosphocellulose filter paper. Wash the filter paper multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Detection: Measure the radioactivity on the filter paper using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control and determine the IC50 value.

Visualizations

Caption: Simplified Syk signaling pathway and the point of inhibition.

Caption: Troubleshooting workflow for unexpected results.

References

• 1. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Inhibition of Syk protein tyrosine kinase induces apoptosis and blocks proliferation in T-cell non-Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of Diaminopyrimidine Carboxamide HPK1 Inhibitors as Preclinical Immunotherapy Tool Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of the effects of Syk and BTK inhibitors on GPVI-mediated platelet signaling and function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shop.carnabio.com [shop.carnabio.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. ATP-competitive inhibitors for cancer treatment – kinases and the world beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Syk Inhibitor II Hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and handling of Syk Inhibitor II hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Syk Inhibitor II hydrochloride?

A1: For optimal stability, Syk Inhibitor II hydrochloride should be stored in its solid form at -20°C for up to 3 years or at -80°C for even longer-term storage.[1] Once dissolved, the storage recommendations are more stringent.

Q2: How should I prepare and store stock solutions of Syk Inhibitor II hydrochloride?

A2: It is highly recommended to prepare a concentrated stock solution in a suitable solvent like DMSO.[1][2] For long-term storage, this stock solution should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3][4] For short-term use within a week, aliquots can be kept at 4°C.[2]

Q3: In which solvents can I dissolve Syk Inhibitor II hydrochloride?

A3: Syk Inhibitor II hydrochloride is soluble in several common laboratory solvents. The solubility for various forms of the inhibitor is summarized in the table below. Sonication can be used to aid dissolution.[1][2]

Data Presentation

Table 1: Solubility of Syk Inhibitor II Forms

Solvent	Syk Inhibitor II	Syk Inhibitor II dihydrochloride
DMSO	~15 mg/mL[5]	~11 mg/mL (26.62 mM)[1][2]
DMF	~25 mg/mL[5]	~2 mg/mL
Ethanol	Insoluble	~0.3 mg/mL (0.73 mM)[1][2]
PBS (pH 7.2)	Insoluble	~10 mg/mL (24.2 mM)[1][2]

Table 2: Recommended Storage Conditions for Syk Inhibitor II Hydrochloride Solutions

Storage Temperature	Duration	Recommendations
-80°C	Up to 6 months[3][4]	Recommended for long-term storage. Aliquot to avoid freeze-thaw cycles.[2]
-20°C	Up to 1 month[3][4]	Suitable for medium-term storage. Aliquot to avoid freeze-thaw cycles.
4°C	Up to 1 week[2]	For short-term use of working solutions.

Troubleshooting Guide

Issue 1: Precipitate observed in the stock solution after thawing.

• Cause: The inhibitor may have come out of solution during the freezing process or due to solvent evaporation. The solubility of the compound is also temperature-dependent.

• Solution:

  • Warm the vial to 37°C.

  • Gently vortex or sonicate the solution in an ultrasonic bath to redissolve the precipitate.[1]

  • If the precipitate persists, it may be due to insoluble impurities. These generally do not affect the product's activity and can be removed by filtration or centrifugation.[1]

Issue 2: Reduced or no activity of the inhibitor in experiments.

• Cause:

  • Improper Storage: Repeated freeze-thaw cycles or prolonged storage at inappropriate temperatures can lead to degradation.

  • Incorrect Dilution: The final concentration of the inhibitor in the assay may be too low.

  • Solvent Effects: High concentrations of DMSO (>0.1%) in cell-based assays can be toxic to cells.[2]

• Solution:

  • Verify Storage: Ensure the inhibitor has been stored according to the recommendations (see Table 2). Use a fresh aliquot if possible.

  • Confirm Concentration: Recalculate the dilutions and ensure the final concentration is appropriate for the assay (the IC50 for Syk is 41 nM).[3]

  • Solvent Control: Include a vehicle control (e.g., DMSO at the same final concentration) in your experiments to rule out solvent-induced effects.[2]

  • Activity Check: Perform a quality control experiment to verify the activity of your inhibitor stock (see Experimental Protocols section).

Issue 3: Difficulty dissolving the solid compound.

• Cause: The compound may not be readily soluble in the chosen solvent at room temperature.

• Solution:

  • Use a solvent in which the compound has higher solubility, such as DMSO.

  • Gently warm the solution and sonicate to facilitate dissolution.[1][2]

  • If using an aqueous buffer like PBS, ensure the pH is appropriate (pH 7.2 is recommended for the dihydrochloride form).[1][2]

Experimental Protocols

Protocol 1: Quality Control Kinase Assay to Test Inhibitor Activity

This protocol outlines a general method to assess the activity of your stored Syk Inhibitor II hydrochloride by measuring its ability to inhibit Syk kinase activity in vitro.

• Prepare Reagents:

  • Syk kinase enzyme (recombinant)

  • Kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

  • ATP (at a concentration close to the Km for Syk)

  • Syk-specific substrate (e.g., a peptide containing a tyrosine phosphorylation site)

  • Your stored Syk Inhibitor II hydrochloride solution and a fresh, reference standard if available.

  • Detection reagent (e.g., an antibody specific for the phosphorylated substrate or a luminescence-based ATP detection reagent).

• Assay Procedure:

  • Prepare serial dilutions of your stored inhibitor and the reference standard.

  • In a microplate, add the Syk kinase, the substrate, and the kinase assay buffer to each well.

  • Add the different concentrations of your inhibitor or the vehicle control to the respective wells.

  • Pre-incubate for 10-15 minutes at room temperature.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for the recommended time and temperature (e.g., 30-60 minutes at 30°C).

  • Stop the reaction (e.g., by adding EDTA).

  • Add the detection reagent and measure the signal according to the manufacturer's instructions.

• Data Analysis:

  • Plot the percentage of kinase activity against the inhibitor concentration.

  • Calculate the IC50 value for your stored inhibitor and compare it to the expected value (~41 nM) or the value obtained with the reference standard. A significant increase in the IC50 value indicates a loss of activity.

Visualizations

Caption: Simplified Syk signaling pathway and the point of inhibition by Syk Inhibitor II hydrochloride.

Caption: Recommended workflow for the handling and storage of Syk Inhibitor II hydrochloride.

References

• 1. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 2. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]

Technical Support Center: Syk Inhibitor Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common problems encountered during experiments with Spleen Tyrosine Kinase (Syk) inhibitors.

FAQs and Troubleshooting

Inhibitor Characterization & Potency

Question 1: Why are my IC50 values for the same Syk inhibitor inconsistent between experiments?

Inconsistent IC50 values can arise from several factors. Firstly, ensure that the inhibitor is fully dissolved before each experiment, as poor solubility can lead to variability. It is also crucial to maintain consistent assay conditions, including incubation times, temperature, and the concentrations of ATP and substrate in kinase assays, as these can significantly impact the apparent potency of an inhibitor. Finally, batch-to-batch variation of the inhibitor can occur, so it is advisable to use the same lot for a series of related experiments or to qualify new batches.

Question 2: There is a significant discrepancy between the biochemical (enzymatic) and cellular IC50 values of my Syk inhibitor. What could be the reason?

This is a common observation and can be attributed to several factors.[1][2] A potent inhibitor in a biochemical assay may have poor cell permeability, preventing it from reaching its intracellular target.[1] The inhibitor might also be subject to efflux pumps that actively remove it from the cell. Conversely, an inhibitor might show higher potency in cellular assays due to the accumulation of the compound inside the cell.[2] It's also important to consider that the intracellular concentration of ATP is much higher than what is typically used in biochemical assays, which can affect the potency of ATP-competitive inhibitors.

Question 3: My Syk inhibitor is showing activity in a Syk-negative or knockout cell line. Is this due to off-target effects?

Yes, this is a strong indication of off-target effects, especially at higher inhibitor concentrations.[3] Many kinase inhibitors can interact with other kinases or cellular proteins.[4][5][6] To confirm this, it is essential to include a Syk-negative cell line or a knockout/knockdown model as a negative control in your experiments.[7][8] If the effect persists in the absence of Syk, it is likely due to the inhibitor acting on other targets. For example, the Syk inhibitor BAY 61-3606 has been reported to also inhibit JNK.[3]

Experimental Procedures

Question 4: I am having trouble dissolving my Syk inhibitor. What are the best practices for solubilizing these compounds?

Many small molecule inhibitors have limited aqueous solubility. It is recommended to first dissolve the inhibitor in a solvent like DMSO to create a high-concentration stock solution.[9] For cell-based assays, it's crucial to ensure that the final concentration of the solvent in the culture medium is low (typically <0.5%) to avoid solvent-induced toxicity. If the inhibitor precipitates upon dilution in aqueous buffers or media, you can try vortexing, gentle warming, or sonication. However, always check the manufacturer's instructions for the specific inhibitor's stability under these conditions.

Question 5: I am observing unexpected cell death in my experiments, even at low concentrations of the Syk inhibitor. How can I determine if this is due to on-target inhibition or general toxicity?

Distinguishing between on-target and off-target toxicity is critical. A key experiment is to compare the inhibitor's effect on a Syk-expressing cell line versus a Syk-negative or Syk-knockdown/knockout cell line.[10][11] If the cell death is observed only in the Syk-expressing cells, it is more likely to be an on-target effect.[11] Additionally, you can try to rescue the phenotype by overexpressing a drug-resistant mutant of Syk. If the unexpected cell death persists in Syk-negative cells, it is likely due to off-target effects or compound toxicity.[3]

Western Blotting

Question 6: I am not getting a clear signal for phospho-Syk (pSyk) in my Western blots. What can I do to improve this?

A weak or absent phospho-Syk signal can be due to several reasons. First, ensure that your cells have been stimulated appropriately to induce Syk phosphorylation. The phosphorylation of Syk can be transient, so optimizing the stimulation time is important. Check that your lysis buffer contains phosphatase inhibitors to preserve the phosphorylation state of the protein. The choice of antibody is also critical; use a well-validated antibody specific for the desired phosphorylation site (e.g., Tyr525/526).[12][13] Finally, make sure you are loading a sufficient amount of protein (at least 20-30 µg of total cell lysate is recommended).[14]

Question 7: My Western blots for Syk or pSyk have high background. How can I reduce this?

High background can obscure your bands of interest. To reduce it, ensure that the blocking step is sufficient; you can try increasing the blocking time or using a different blocking agent (e.g., BSA instead of milk for phospho-antibodies, as milk contains phosphoproteins).[15] Optimizing the concentrations of your primary and secondary antibodies is also crucial; high antibody concentrations can lead to non-specific binding.[16][17] Additionally, increasing the number and duration of wash steps after antibody incubation can help to remove unbound antibodies.[16][17]

Kinase Assays

Question 8: I am seeing a low signal-to-background ratio in my Syk kinase assay. How can I improve this?

A low signal-to-background ratio can be due to either low enzyme activity or high background fluorescence/luminescence.[18][19] To increase the signal, you can try optimizing the concentrations of the Syk enzyme and the substrate. Ensure that the ATP concentration is not limiting. To reduce the background, check the quality of your reagents and buffers. In fluorescence-based assays, some compounds can be autofluorescent, leading to high background.[19]

Question 9: My kinase assay results are not reproducible. What are the common sources of variability?

Reproducibility issues in kinase assays can stem from several sources. Inconsistent pipetting, especially of small volumes, can introduce significant errors. Ensure that all reagents are properly thawed and mixed before use. The stability of the enzyme and ATP is also critical; store them according to the manufacturer's recommendations and avoid multiple freeze-thaw cycles. Finally, slight variations in incubation times and temperatures can affect enzyme kinetics, so maintain consistency across all experiments.

Data Summary Tables

Table 1: IC50 Values of Common Syk Inhibitors

Inhibitor	Target	Biochemical IC50	Cellular IC50	Reference
Fostamatinib (R406)	Syk	41 nM	Varies by cell type	[3]
Entospletinib (GS-9973)	Syk	7.7 nM	Varies by cell type	[3]
Cerdulatinib	Syk/JAK	6 nM (Syk)	Varies by cell type
TAK-659	Syk/FLT3	3.2 nM (Syk)	Varies by cell type
Piceatannol	Syk	1.5 µM	Varies by cell type	[7]
BAY 61-3606	Syk	7.5 nM	Varies by cell type	[3]
PRT062607	Syk	1 nM	Varies by cell type	[3]
Tanshinone I	Syk	1.64 µM	2.76 µM (RBL-2H3)	[20]

Note: Cellular IC50 values are highly dependent on the cell line and assay conditions used.

Table 2: Recommended Antibody Dilutions for Western Blotting

Antibody	Application	Recommended Dilution	Blocking Buffer	Reference
Anti-Syk	WB	1:1000	5% w/v non-fat dry milk in TBST	[12]
Anti-pSyk (Tyr525/526)	WB	1:1000	5% w/v BSA in TBST	[12][13]
Anti-pSyk (Tyr352)	WB	Varies by manufacturer	5% w/v BSA in TBST	[21]
Anti-pSyk (Tyr323)	WB	Varies by manufacturer	5% w/v BSA in TBST	[21]

Note: Always refer to the manufacturer's datasheet for the most accurate and up-to-date recommendations.

Experimental Protocols

Protocol 1: Western Blotting for Syk and Phospho-Syk

• Cell Lysis:

  • Treat cells with your Syk inhibitor for the desired time.

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Sonicate the lysate to shear DNA and reduce viscosity.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation:

  • Mix 20-30 µg of protein with Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes.

• Gel Electrophoresis:

  • Load samples onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

• Blocking:

  • Block the membrane for 1 hour at room temperature with 5% non-fat dry milk in TBST for total Syk or 5% BSA in TBST for phospho-Syk.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody (diluted in the appropriate blocking buffer) overnight at 4°C with gentle shaking.

• Washing:

  • Wash the membrane three times for 5 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times for 5 minutes each with TBST.

  • Add ECL substrate and visualize the bands using a chemiluminescence imaging system.

Protocol 2: In Vitro Syk Kinase Assay (HTRF)

• Reagent Preparation:

  • Prepare the kinase reaction buffer (e.g., 50 mM HEPES pH 7.0, 5 mM MgCl2, 1 mM DTT, 0.01% BSA).

  • Dilute the Syk enzyme, biotinylated substrate (e.g., poly-GT-biotin), and ATP to their final concentrations in the reaction buffer.

• Assay Procedure:

  • Add the Syk inhibitor (dissolved in DMSO) to the wells of a 384-well plate.

  • Add the Syk enzyme and incubate for 15 minutes at room temperature.

  • Add the substrate.

  • Initiate the reaction by adding ATP.

  • Incubate for 30 minutes at room temperature.

• Detection:

  • Stop the reaction by adding a detection buffer containing EDTA, a europium-conjugated anti-phosphotyrosine antibody, and streptavidin-XL665.

  • Incubate for 60 minutes at room temperature.

  • Read the plate on an HTRF-compatible plate reader.

Protocol 3: Cell Viability Assay (MTT)

• Cell Plating:

  • Seed cells in a 96-well plate at a density that will not lead to overconfluence at the end of the experiment.

  • Allow cells to adhere overnight.

• Inhibitor Treatment:

  • Treat cells with a serial dilution of the Syk inhibitor. Include a vehicle control (e.g., DMSO).

  • Incubate for the desired time period (e.g., 48 or 72 hours).

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Visualizations

Caption: Simplified Syk signaling pathway.

Caption: Troubleshooting unexpected cell viability results.

Caption: Diagnosing common Western blot issues.

References

• 1. Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prediction of intracellular exposure bridges the gap between target- and cell-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 6. Unexpected off-targets and paradoxical pathway activation by kinase inhibitors. | Semantic Scholar [semanticscholar.org]
• 7. Syk Plays a Critical Role in the Expression and Activation of IRAK1 in LPS-Treated Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design and optimization of orally spleen tyrosine kinase (SYK) inhibitors for treatment of solid tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro [mdpi.com]
• 11. Inhibition of Syk protein tyrosine kinase induces apoptosis and blocks proliferation in T-cell non-Hodgkin lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phospho-Syk (Tyr525/526) (C87C1) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 13. Phospho-Syk (Tyr525/526) Antibody | Cell Signaling Technology [cellsignal.com]
• 14. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 15. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 16. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 17. ウェスタンブロッティング トラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. Discovery of a Natural Syk Inhibitor from Chinese Medicine through a Docking-Based Virtual Screening and Biological Assay Study - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Phospho-Syk Antibody Sampler Kit | Cell Signaling Technology [cellsignal.com]

Navigating Syk Inhibition: A Technical Guide to Dose Adjustment of Syk Inhibitor II Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for utilizing Syk Inhibitor II hydrochloride in your research. Whether you are investigating inflammatory diseases, autoimmune disorders, or certain cancers, this guide offers troubleshooting advice and detailed protocols to help you effectively tailor the inhibitor dosage for various cell lines and experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Syk Inhibitor II hydrochloride?

A1: Syk Inhibitor II hydrochloride is a potent and selective, ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk).[1][2][3][4] By binding to the ATP pocket of the Syk enzyme, it prevents the phosphorylation of downstream substrates, thereby blocking the signaling cascade.[3] This disruption of the Syk pathway can modulate immune responses and cell proliferation.

Q2: What is the IC50 of Syk Inhibitor II hydrochloride?

A2: The in vitro IC50 for Syk kinase is approximately 41 nM.[1][2][3][4] However, the effective concentration in cell-based assays is typically higher. For example, the IC50 for inhibiting 5-HT release in RBL-2H3 cells is 460 nM.[1][3][5]

Q3: How should I dissolve and store Syk Inhibitor II hydrochloride?

A3: For cell culture experiments, it is recommended to prepare a stock solution in dimethyl sulfoxide (DMSO).[2] The hydrochloride salt form also shows good solubility in PBS (pH 7.2) at up to 10 mg/mL and in DMSO at up to 30 mg/mL.[3] Stock solutions should be stored at -20°C or -80°C to maintain stability.[1] For working solutions, dilute the stock in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in your experiment does not exceed a level that affects cell viability (typically ≤ 0.1%).[2]

Q4: What are the known off-target effects of Syk Inhibitor II hydrochloride?

A4: Syk Inhibitor II hydrochloride is highly selective for Syk. However, at higher concentrations, it can inhibit other kinases to a lesser extent. The reported IC50 values for some other kinases are significantly higher, indicating lower potency against them.[2][3][4] For instance, it is much less potent against PKCε, PKCβII, ZAP-70, Btk, and Itk.[2][3][4] It is always advisable to include appropriate controls to account for potential off-target effects.

Adjusting Dose for Different Cell Lines: A Starting Point

The optimal concentration of Syk Inhibitor II hydrochloride will vary depending on the cell line, its level of Syk expression and activation, and the specific experimental endpoint. The following table provides recommended starting concentration ranges based on published data and general knowledge. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Cell Line Type	Example Cell Lines	Recommended Starting Concentration Range	Key Considerations
Mast Cells / Basophils	RBL-2H3, Bone Marrow-Derived Mast Cells (BMMCs)	100 nM - 1 µM	These cells often have high levels of Syk activity upon stimulation. The IC50 for functional readouts like degranulation may be higher than the enzymatic IC50.
B-Lymphocytes	Ramos, Raji, Daudi	500 nM - 5 µM	The effectiveness can depend on the specific B-cell receptor (BCR) signaling pathway being investigated.
Macrophages / Monocytes	THP-1, RAW 264.7, Primary Monocytes	1 µM - 10 µM	Syk plays a role in phagocytosis and cytokine release in these cells. Higher concentrations may be needed to see a significant effect.
Neuroblastoma	SH-SY5Y, SK-N-BE(2)	1 µM - 20 µM	The effect can be dependent on the level of Syk expression in the specific neuroblastoma cell line.
Erythrocytes (infected)	P. falciparum-infected human red blood cells	1 µM - 10 µM	Used to study the role of host Syk in parasite life cycle.

Experimental Protocols

Protocol 1: Determining Optimal Dose Using a Cell Viability Assay (MTT Assay)

This protocol helps establish the cytotoxic concentration range of Syk Inhibitor II hydrochloride for your specific cell line.

Materials:

• Your cell line of interest

• Complete cell culture medium

• Syk Inhibitor II hydrochloride stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Allow cells to adhere overnight if applicable.

• Inhibitor Treatment: Prepare serial dilutions of Syk Inhibitor II hydrochloride in complete culture medium. A common starting range is from 0.1 µM to 50 µM. Remove the old medium from the cells and add the medium containing the different inhibitor concentrations. Include a vehicle control (medium with the same concentration of DMSO as the highest inhibitor concentration).

• Incubation: Incubate the plate for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well (typically 10-20 µL of a 5 mg/mL solution) and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the IC50 for cytotoxicity.

Protocol 2: Western Blot Analysis of Syk Phosphorylation

This protocol allows for the direct assessment of Syk inhibition by measuring the phosphorylation status of Syk at its activating tyrosine residues.

Materials:

• Your cell line of interest

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Syk Inhibitor II hydrochloride

• Stimulating agent (if required to induce Syk phosphorylation, e.g., anti-IgM for B-cells, antigen for mast cells)

• Primary antibodies: anti-phospho-Syk (e.g., Tyr525/526) and anti-total-Syk

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Western blotting equipment and reagents

Procedure:

• Cell Treatment: Culture your cells to the desired confluency. Pre-treat the cells with various concentrations of Syk Inhibitor II hydrochloride for a chosen time (e.g., 1-2 hours). Include a vehicle control.

• Stimulation: If necessary, stimulate the cells with an appropriate agonist for a short period (e.g., 5-15 minutes) to induce Syk phosphorylation.

• Cell Lysis: Immediately place the plate on ice, wash the cells with ice-cold PBS, and add lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with the primary anti-phospho-Syk antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: To normalize for protein loading, you can strip the membrane and re-probe with an anti-total-Syk antibody.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated Syk at different inhibitor concentrations.

Visualizing the Syk Signaling Pathway and Experimental Workflow

Caption: Simplified Syk signaling pathway and the point of inhibition.

Caption: General experimental workflow for using Syk Inhibitor II hydrochloride.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inhibitor precipitates in culture medium.	- The concentration of the inhibitor exceeds its solubility in the aqueous medium.- The final DMSO concentration is too high, causing the compound to come out of solution.	- Ensure the final concentration of the inhibitor is within its solubility limits in your culture medium. Sonication of the stock solution before dilution may help.[2]- Keep the final DMSO concentration as low as possible (ideally ≤ 0.1%).[2]
No or low inhibitory effect observed.	- The inhibitor concentration is too low.- The incubation time is not optimal.- The cell line has low Syk expression or the pathway is not active under the experimental conditions.- The inhibitor has degraded.	- Perform a dose-response experiment to find the optimal concentration.- Optimize the pre-incubation time with the inhibitor.- Confirm Syk expression and activation in your cell line (e.g., by Western Blot).- Use a freshly prepared dilution from a properly stored stock solution.
High cell toxicity observed at expected effective concentrations.	- The cell line is particularly sensitive to the inhibitor or the solvent (DMSO).- Off-target effects at higher concentrations.	- Determine the cytotoxic IC50 using a viability assay and use concentrations well below this value.- Run a DMSO vehicle control to assess solvent toxicity.- Consider using a more Syk-specific inhibitor if off-target effects are a concern and cannot be controlled for.
Inconsistent results between experiments.	- Variation in cell passage number, confluency, or health.- Inconsistent inhibitor preparation or treatment times.- Variability in stimulation efficiency.	- Maintain consistent cell culture practices. Use cells within a defined passage number range.- Prepare fresh dilutions of the inhibitor for each experiment and ensure precise timing of treatments.- Standardize the stimulation protocol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Syk Inhibitor II - MedChem Express [bioscience.co.uk]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Syk Inhibitor II Hydrochloride and Fostamatinib for Preclinical Research

In the landscape of immunological and cancer research, the targeted inhibition of Spleen Tyrosine Kinase (Syk) has emerged as a critical area of investigation. Syk is a non-receptor tyrosine kinase that plays a pivotal role in the signaling pathways of various immune cells, including B cells, mast cells, and macrophages.[1][2] Its involvement in immunoreceptor signaling makes it an attractive target for therapeutic intervention in autoimmune diseases and certain cancers.[1][2][3]

This guide provides a detailed comparison of two widely utilized Syk inhibitors in the research setting: Syk Inhibitor II hydrochloride , a potent and selective chemical probe for preclinical studies, and Fostamatinib , a clinically approved oral Syk inhibitor. Fostamatinib is a prodrug that is rapidly converted to its active metabolite, R406 , in vivo.[4][5] This comparison aims to equip researchers, scientists, and drug development professionals with the necessary data to make informed decisions about selecting the appropriate inhibitor for their experimental needs.

Data Presentation: A Quantitative Overview

The following tables summarize the key quantitative parameters of Syk Inhibitor II hydrochloride and R406 (the active metabolite of Fostamatinib).

Table 1: In Vitro Potency Against Syk Kinase

Compound	Target	IC50 (nM)	Assay Type
Syk Inhibitor II hydrochloride	Syk	41	Cell-free enzymatic assay
R406 (active metabolite of Fostamatinib)	Syk	41	Cell-free enzymatic assay

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Both Syk Inhibitor II and R406 demonstrate identical high potency against the Syk kinase in cell-free assays, with an IC50 of 41 nM.[6][7][8]

Table 2: Kinase Selectivity Profile

Compound	Off-Target Kinase	IC50 (µM)	Fold Selectivity vs. Syk
Syk Inhibitor II hydrochloride	PKCε	5.1	~124x
ZAP-70	11.2	~273x
Btk	15.5	~378x
Itk	22.6	~551x
R406 (Fostamatinib metabolite)	Flt3	~0.205 (5-fold less potent than Syk)	5x
KDR (VEGFR2)	Potent inhibition at therapeutic concentrations	Low
Multiple other kinases	Broad activity at 10 µM	Low

Syk Inhibitor II hydrochloride shows high selectivity for Syk, with significantly lower potency against other related kinases like ZAP-70 and Btk.[6][9] In contrast, R406 is less selective within the kinase domain, exhibiting activity against numerous protein kinases at therapeutically relevant concentrations.[10][11] This broader activity profile, particularly against kinases like KDR, may contribute to some of the clinical side effects observed with Fostamatinib, such as hypertension.[10]

Table 3: Cellular Activity

Compound	Cell-Based Assay	Effect	IC50 (nM)
Syk Inhibitor II hydrochloride	FcεRI-mediated 5-HT release in RBL-2H3 cells	Inhibition	460
R406 (Fostamatinib metabolite)	Fc receptor signaling	Inhibition	-
B-cell receptor signaling	Inhibition	-
Autoantibody-induced arthritis in mice	Attenuation	-

In cellular contexts, Syk Inhibitor II effectively blocks FcεRI-mediated degranulation in mast cells.[6] Fostamatinib's active metabolite, R406, has been shown to inhibit signal transduction from both B-cell receptors and Fc-activating receptors, which is the basis for its therapeutic effect in conditions like immune thrombocytopenia (ITP) by reducing antibody-mediated platelet destruction.[4][5][12]

Syk Signaling Pathway

Syk is a central node in immunoreceptor signaling. Upon ligand binding to receptors with Immunoreceptor Tyrosine-based Activation Motifs (ITAMs), such as the B-cell receptor or Fc receptors, Src-family kinases phosphorylate the ITAMs. This creates docking sites for the SH2 domains of Syk, leading to its recruitment and activation.[13][14] Activated Syk then phosphorylates downstream adaptors and enzymes, initiating multiple signaling cascades that lead to cellular responses like proliferation, differentiation, and the release of inflammatory mediators.[1][13][14]

Caption: Simplified Syk signaling pathway and points of inhibition.

Experimental Protocols

In Vitro Kinase Assay (ADP-Glo™ Format)

This protocol outlines a method to determine the IC50 value of an inhibitor against purified Syk kinase.

Objective: To measure the amount of ADP produced in a kinase reaction as an indicator of Syk activity and its inhibition.

Materials:

• Recombinant human Syk enzyme (e.g., BPS Bioscience, #40487)

• Syk Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)[15]

• Protein Tyrosine Kinase Substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP solution

• Test inhibitors (Syk Inhibitor II, R406) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega, #V9101)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of Syk Inhibitor II and R406 in kinase buffer with a constant final DMSO concentration (e.g., 1%).

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µl of inhibitor dilution or DMSO vehicle control.

  • 2 µl of diluted Syk enzyme (concentration determined by prior enzyme titration).[15]

  • 2 µl of a substrate/ATP mixture.[15] The final concentration of ATP should ideally be close to its Km value for the enzyme to accurately assess ATP-competitive inhibitors.

• Kinase Reaction: Incubate the plate at room temperature (or 30°C) for 60 minutes to allow the kinase reaction to proceed.[15]

• Stop Reaction and Deplete ATP: Add 5 µl of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.[15]

• ADP to ATP Conversion and Detection: Add 10 µl of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP and contains luciferase/luciferin to generate a luminescent signal proportional to the amount of ADP. Incubate for 30-60 minutes at room temperature.[15]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Convert luminescence readings to percent inhibition relative to the DMSO control. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell-Based Assay: Mast Cell Degranulation

This protocol measures the ability of an inhibitor to block antigen-stimulated degranulation in a rat basophilic leukemia cell line (RBL-2H3), which is a common model for mast cell activation.

Objective: To assess the cellular potency of Syk inhibitors by measuring the inhibition of β-hexosaminidase release upon FcεRI stimulation.

Materials:

• RBL-2H3 cells

• Anti-DNP IgE antibody

• DNP-BSA (Dinitrophenyl-bovine serum albumin) antigen

• Tyrode's buffer (or similar physiological salt solution)

• Test inhibitors (Syk Inhibitor II, R406) dissolved in DMSO

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG) substrate

• Stop buffer (e.g., 0.1 M Na2CO3/NaHCO3, pH 10)

• 96-well cell culture plates

• Spectrophotometer (405 nm)

Procedure:

• Cell Sensitization: Seed RBL-2H3 cells in a 96-well plate and allow them to adhere overnight. The next day, sensitize the cells by incubating them with anti-DNP IgE (e.g., 0.5 µg/mL) for 2-4 hours.

• Inhibitor Pre-treatment: Wash the cells twice with Tyrode's buffer to remove unbound IgE. Add Tyrode's buffer containing serial dilutions of the Syk inhibitors or DMSO vehicle control to the wells. Incubate for 1 hour at 37°C.

• Antigen Stimulation: To stimulate degranulation, add DNP-BSA antigen (e.g., 100 ng/mL) to the wells. For a negative control (unstimulated), add buffer only. For a positive control (total release), lyse the cells in a separate set of wells with a detergent like Triton X-100. Incubate for 30-60 minutes at 37°C.

• Collect Supernatant: After incubation, place the plate on ice to stop the reaction. Carefully collect an aliquot of the supernatant from each well.

• Enzymatic Assay: In a new 96-well plate, mix the collected supernatant with the PNAG substrate solution. Incubate at 37°C for 1-2 hours.

• Stop Reaction and Read: Add stop buffer to each well and measure the absorbance at 405 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage of β-hexosaminidase release for each condition relative to the total release (lysed cells) after subtracting the background (unstimulated cells). Plot the percent inhibition of release against the logarithm of inhibitor concentration to determine the IC50 value.

Comparative Experimental Workflow

The following diagram illustrates a typical workflow for comparing the preclinical efficacy of two kinase inhibitors.

Caption: A logical workflow for comparing kinase inhibitors.

Summary and Conclusion

The choice between Syk Inhibitor II hydrochloride and Fostamatinib depends entirely on the research context.

Syk Inhibitor II hydrochloride is an exemplary tool for basic research and target validation. Its high potency and, more importantly, its high selectivity allow researchers to probe the specific functions of Syk in biochemical and cellular pathways with greater confidence that the observed effects are on-target.[6][9]

Fostamatinib (and its active form R406) , while equally potent against Syk, represents a clinically relevant molecule with a broader kinase inhibition profile.[10][11] This makes it suitable for translational studies, such as investigating mechanisms of action or resistance relevant to its clinical use, or for studies where the effects of inhibiting multiple kinases may be of interest. Researchers using Fostamatinib or R406 should be aware of its off-target activities and consider appropriate controls to account for potential confounding effects.[10][11]

Ultimately, both compounds are valuable assets for the scientific community. Syk Inhibitor II provides a sharp tool for specific questions about Syk biology, while Fostamatinib offers a bridge between basic research and clinical application.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Recent advances in understanding spleen tyrosine kinase (SYK) in human biology and disease, with a focus on fostamatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Fostamatinib Monograph for Professionals - Drugs.com [drugs.com]
• 6. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 7. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 8. selleckchem.com [selleckchem.com]
• 9. targetmol.cn [targetmol.cn]
• 10. In vitro pharmacological profiling of R406 identifies molecular targets underlying the clinical effects of fostamatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro pharmacological profiling of R406 identifies molecular targets underlying the clinical effects of fostamatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficacy and Safety of Syk and BTK Inhibitors in Immune Thrombocytopenia: A Comprehensive Review of Emerging Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The SYK tyrosine kinase: a crucial player in diverse biological functions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Src-family and Syk Kinases in Activating and Inhibitory Pathways in Innate Immune Cells: Signaling Cross Talk - PMC [pmc.ncbi.nlm.nih.gov]
• 15. promega.com [promega.com]

A Head-to-Head Comparison: Syk Inhibitor II Hydrochloride vs. R406

In the landscape of kinase inhibitors, spleen tyrosine kinase (Syk) has emerged as a critical target for a variety of autoimmune and inflammatory diseases, as well as certain cancers. The effective inhibition of Syk can modulate downstream signaling pathways that are pivotal to immune cell activation. This guide provides a detailed, data-driven comparison of two prominent Syk inhibitors: Syk Inhibitor II hydrochloride and R406, the active metabolite of the prodrug fostamatinib. This comparison is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in their research endeavors.

Mechanism of Action and Signaling Pathway

Both Syk Inhibitor II hydrochloride and R406 are ATP-competitive inhibitors of spleen tyrosine kinase (Syk). Syk is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of various immune cells. Upon activation of cell surface receptors, such as the B-cell receptor (BCR) and the Fc receptor (FcR), Syk is recruited to the receptor complex and activated. Activated Syk then phosphorylates downstream targets, including PLCγ, leading to an increase in intracellular calcium and the activation of transcription factors like NF-κB. This cascade of events ultimately results in cellular responses such as degranulation, cytokine release, and proliferation. Both inhibitors exert their effects by binding to the ATP-binding pocket of the Syk kinase domain, thereby preventing the phosphorylation of its substrates and blocking the downstream signaling cascade.

Figure 1: Syk Signaling Pathway and Inhibition

Biochemical Potency and Selectivity

The potency and selectivity of a kinase inhibitor are critical parameters for its utility as a research tool and its potential as a therapeutic agent. The following table summarizes the biochemical data for Syk Inhibitor II hydrochloride and R406.

Parameter	Syk Inhibitor II hydrochloride	R406	Reference
Syk IC₅₀	22 nM	41 nM
Selectivity Profile	Potent inhibitor of Syk.	Highly selective for Syk.

Note: IC₅₀ values can vary depending on the specific assay conditions (e.g., ATP concentration). The data presented here are for comparative purposes.

Cellular Activity

The efficacy of a Syk inhibitor in a biological context is determined by its ability to modulate Syk-dependent cellular functions.

Cellular Assay	Syk Inhibitor II hydrochloride	R406	Reference
BCR-induced Proliferation	Inhibition observed.	Potent inhibition.
FcεRI-mediated Mast Cell Degranulation	Effective inhibition.	Strong inhibition.
FcγR-mediated Neutrophil Activation	Inhibition of ROS production.	Potent inhibition of phagocytosis and oxidative burst.

Experimental Protocols

To ensure reproducibility and aid in the design of future experiments, detailed protocols for key assays are provided below.

Syk Kinase Inhibition Assay (Biochemical)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of purified Syk kinase.

Figure 2: Syk Kinase Inhibition Assay Workflow

Protocol:

• Reagent Preparation: Prepare a reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Serially dilute Syk Inhibitor II hydrochloride and R406 in DMSO, followed by a final dilution in the reaction buffer.

• Reaction Setup: In a 96-well plate, add the purified Syk enzyme and the peptide substrate. Then, add the diluted inhibitors.

• Initiation: Initiate the kinase reaction by adding a solution of ATP. The final concentration of ATP should be at or near its Km for Syk.

• Incubation: Incubate the reaction mixture at room temperature for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as an ELISA with a phospho-specific antibody or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to a DMSO control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

B-Cell Proliferation Assay (Cellular)

This assay measures the effect of the inhibitors on the proliferation of B-cells following stimulation of the B-cell receptor (BCR).

Protocol:

• Cell Culture: Culture a B-cell line (e.g., Ramos) or primary B-cells in appropriate media.

• Inhibitor Treatment: Seed the cells in a 96-well plate and treat with various concentrations of Syk Inhibitor II hydrochloride or R406 for 1-2 hours.

• Stimulation: Stimulate the cells with an anti-IgM antibody to cross-link the BCR.

• Proliferation Measurement: After a 48-72 hour incubation period, assess cell proliferation using a standard method such as the addition of [³H]-thymidine and measuring its incorporation into DNA, or using a colorimetric assay like MTS or WST-1.

• Data Analysis: Determine the inhibitor concentration that results in a 50% reduction in cell proliferation (IC₅₀).

Summary and Conclusion

Both Syk Inhibitor II hydrochloride and R406 are potent inhibitors of Syk kinase activity. While both compounds are effective in biochemical and cellular assays, the choice between them may depend on the specific experimental context. R406, being the active form of a clinically evaluated drug, has a well-documented selectivity profile and has been extensively characterized in various in vivo models. Syk Inhibitor II hydrochloride serves as a valuable research tool for in vitro and cell-based studies. Researchers should consider the specific requirements of their experiments, including the need for in vivo data and the desired selectivity profile, when choosing between these two inhibitors. The provided data and protocols serve as a guide to aid in this selection process and in the design of rigorous and reproducible experiments.

A Comparative Guide to the Efficacy of Syk Inhibitor II Hydrochloride Versus Second-Generation Syk Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Spleen tyrosine kinase (Syk) has emerged as a critical therapeutic target in a variety of autoimmune diseases, inflammatory disorders, and hematological malignancies. As a key mediator of signaling pathways downstream of immunoreceptors in cells such as B cells, mast cells, and macrophages, its inhibition offers a promising strategy for therapeutic intervention. This guide provides an objective comparison of the first-generation tool compound, Syk Inhibitor II hydrochloride, with several leading second-generation Syk inhibitors, supported by experimental data to aid researchers in selecting the appropriate tool for their studies.

Overview of Syk Inhibitors

Syk inhibitors are broadly categorized based on their selectivity and developmental stage. Syk Inhibitor II hydrochloride is a potent and ATP-competitive inhibitor of Syk, widely used as a research tool to probe Syk biology.[1] Second-generation inhibitors, such as fostamatinib (the prodrug of R406), entospletinib, cerdulatinib, and TAK-659, have been developed with improved selectivity profiles and oral bioavailability, with some advancing into clinical trials.[2][3]

Comparative Efficacy and Selectivity

The potency and selectivity of Syk inhibitors are critical determinants of their utility, both in preclinical research and as potential therapeutics. The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following tables summarize the available quantitative data for Syk Inhibitor II hydrochloride and prominent second-generation inhibitors.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

Inhibitor	Syk	Flt3	JAK1	JAK2	JAK3	TYK2	ZAP-70	Other Kinases (IC50 in µM)
Syk Inhibitor II hydrochloride	41[1]	-	-	-	-	-	11.2[1]	PKCε (5.1), PKCβII (11), Btk (15.5), Itk (22.6)[1]
Fostamatinib (R406)	41[3]	>205[3]	-	-	-	-	-	Less potent against Flt3[3]
Entospletinib (GS-9973)	7.7[3]	>1000[3]	-	>1000[3]	-	-	-	High selectivity over Jak2, ckit, Flt3, Ret, KDR[3]
Cerdulatinib	32[3]	-	12[3]	6[3]	8[3]	0.5[3]	-	Also inhibits 19 other kinases with IC50 < 200 nM[3]
TAK-659	3.2[3]	Potent[3]	-	-	-	-	-	Dual SYK/FLT3 inhibitor[3]

Note: IC50 values are sourced from various publications and may not be directly comparable due to differences in experimental conditions.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental approaches for evaluating these inhibitors, the following diagrams illustrate the Syk signaling pathway and a general workflow for assessing inhibitor efficacy.

Syk Signaling Pathway

References

• 1. glpbio.com [glpbio.com]
• 2. Syk inhibitors in clinical development for hematological malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]

Selectivity Profile of Syk Inhibitor II Hydrochloride Against Other Kinases: A Comparative Guide

Spleen tyrosine kinase (Syk) is a critical non-receptor tyrosine kinase involved in the signal transduction of various immune cell receptors, making it a key target for inflammatory diseases, autoimmune disorders, and certain cancers.[1] Syk Inhibitor II hydrochloride is a cell-permeable, ATP-competitive pyrimidine-carboxamide compound designed to selectively and reversibly block Syk activity.[2][3] This guide provides an objective comparison of its inhibitory performance against other kinases, supported by experimental data and protocols.

Data Presentation: Kinase Selectivity Profile

The inhibitory activity of Syk Inhibitor II hydrochloride was evaluated against a panel of related kinases. The results, summarized in the table below, demonstrate its high selectivity for Syk. The IC50 value represents the concentration of the inhibitor required to reduce the activity of a given kinase by 50%.

Kinase Target	IC50 (nM)	Selectivity (Fold-Difference vs. Syk)
Syk	41	1x
PKCε	5,100	~124x
PKCβII	11,000	~268x
ZAP-70	11,200	~273x
Btk	15,500	~378x
Itk	22,600	~551x

Data sourced from multiple references.[2][3][4]

As the data indicates, Syk Inhibitor II hydrochloride is significantly more potent against Syk than against other tested kinases, including members of the PKC family and other non-receptor tyrosine kinases like ZAP-70, Btk, and Itk.[2][3][4] This high degree of selectivity is a crucial attribute for a chemical probe or therapeutic lead, as it minimizes the potential for off-target effects.[5]

Mandatory Visualization

To better understand the experimental process and the biological context of Syk inhibition, the following diagrams have been generated.

Caption: Workflow for a typical in vitro kinase selectivity profiling assay.

Caption: Simplified Syk signaling pathway and the point of inhibition.

Experimental Protocols

The determination of kinase selectivity is typically performed using in vitro kinase assays. The following is a generalized protocol representative of methods used for this purpose, such as radiometric assays or luminescence-based assays like the ADP-Glo™ system.[6][7][8]

Objective: To determine the concentration-dependent inhibition of a panel of kinases by Syk Inhibitor II hydrochloride and calculate the IC50 value for each.

Materials:

• Recombinant human kinases (Syk, PKCε, PKCβII, ZAP-70, Btk, Itk, etc.)

• Specific peptide substrates for each kinase

• Syk Inhibitor II hydrochloride, dissolved in DMSO

• Adenosine-5'-triphosphate (ATP); may be radiolabeled (e.g., [γ-33P]ATP) for radiometric assays

• Kinase reaction buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 50 mM NaCl, 1 mM DTT)[2]

• 384-well assay plates

• Detection reagents (e.g., ADP-Glo™ Kinase Assay kit or scintillator-coated plates)

• Multimode plate reader (for luminescence) or scintillation counter (for radioactivity)

Procedure:

• Compound Preparation: Prepare a serial dilution series of Syk Inhibitor II hydrochloride in DMSO. A typical final concentration range for testing might span from 1 nM to 30 µM.

• Reaction Setup:

  • Dispense 1 µL of the diluted inhibitor or DMSO (vehicle control) into the wells of a 384-well plate.[7]

  • Prepare a "Kinase Working Stock" by diluting the recombinant kinase in the reaction buffer. Add 2 µL of this solution to each well.[7]

  • Prepare an "ATP/Substrate Working Stock" containing the appropriate peptide substrate and a fixed concentration of ATP (often at or near the Km for each specific kinase) in the reaction buffer.[6][7]

• Initiation and Incubation:

  • Initiate the enzymatic reaction by adding 2 µL of the ATP/Substrate Working Stock to each well.

  • Incubate the plate at room temperature (e.g., 22–25°C) for 60 minutes to allow for substrate phosphorylation.[2][7]

• Detection:

  • For ADP-Glo™ Assay: Stop the kinase reaction and measure the amount of ADP produced by adding the ADP-Glo™ reagents according to the manufacturer's protocol. This involves a two-step process that first depletes remaining ATP and then converts the generated ADP back into ATP, which drives a luciferase-based reaction.[8] Measure the resulting luminescence. The light signal is directly proportional to the kinase activity.[7]

  • For Radiometric Assay: Stop the reaction and spot the mixture onto a filter membrane that captures the phosphorylated substrate.[9] After washing to remove unincorporated [γ-33P]ATP, quantify the radioactivity on the filter using a scintillation counter. The signal is directly proportional to kinase activity.

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to the vehicle (DMSO) control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for each kinase.

References

• 1. What are Syk inhibitors and how do they work? [synapse.patsnap.com]
• 2. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. worldwide.promega.com [worldwide.promega.com]
• 8. Kinase Selectivity Profiling Systems—General Panel [promega.com]
• 9. reactionbiology.com [reactionbiology.com]

Validating Syk Inhibition: A Comparative Guide to Syk Inhibitor II Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Spleen tyrosine kinase (Syk) has emerged as a critical mediator in various signaling pathways, particularly in immune cells, making it a compelling target for therapeutic intervention in autoimmune diseases, allergic reactions, and certain cancers. Validating the in-vitro and in-vivo efficacy of Syk inhibitors is a crucial step in drug discovery and development. This guide provides a comparative overview of Syk Inhibitor II hydrochloride, placing its performance in context with other commonly used Syk inhibitors and offering detailed experimental protocols for its validation.

Comparative Analysis of Syk Inhibitors

The selection of an appropriate Syk inhibitor is contingent on its potency, selectivity, and on-target effects. Below is a comparative summary of Syk Inhibitor II hydrochloride against other notable Syk inhibitors.

Inhibitor	Syk IC50	Selectivity Profile	Key Features
Syk Inhibitor II hydrochloride	41 nM	Less potent against PKCε (5.1 µM), PKCβII (11 µM), ZAP-70 (11.2 µM), Btk (15.5 µM), and Itk (22.6 µM)	ATP-competitive inhibitor.[1][2][3]
R406 (active metabolite of Fostamatinib)	41 nM	5-fold less potent against Flt3; also inhibits other kinases.[4][5]	Orally available prodrug (Fostamatinib) has been approved for clinical use.[6][7]
Entospletinib (GS-9973)	7.7 nM	13- to >1000-fold cellular selectivity for Syk over other kinases like Jak2, c-Kit, Flt3, Ret, and KDR.[4] Demonstrates greater selectivity than R406.[8][9]	Orally bioavailable and has been evaluated in clinical trials.[4][10][11]
P505-15 (PRT062607)	1 nM	>80-fold selective for Syk over Fgr, PAK5, Lyn, FAK, Pyk2, FLT3, MLK1, and Zap70.[4]	Highly potent and selective inhibitor.[4]
TAK-659	3.2 nM	Selective for Syk and FLT3.[4]	A potent dual inhibitor of Syk and FLT3.[]
Cerdulatinib (PRT062070)	32 nM	Dual inhibitor of Syk and JAK kinases (JAK1/2/3, TYK2).[4]	Orally active, multi-targeted tyrosine kinase inhibitor.[4][]

Key Signaling Pathway

The following diagram illustrates the central role of Syk in a generalized immunoreceptor signaling cascade. Upon receptor activation, Syk is recruited to phosphorylated Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) and initiates a downstream signaling cascade involving key effector molecules like PLCγ, VAV, and the MAPK and NF-κB pathways, ultimately leading to various cellular responses.

Caption: Simplified Syk signaling pathway.

Experimental Validation Workflow

A systematic approach is essential for validating the efficacy of a Syk inhibitor. The following workflow outlines the key experimental stages, from initial biochemical assays to cell-based functional validation.

Caption: Experimental workflow for validating a Syk inhibitor.

Detailed Experimental Protocols

Here we provide detailed protocols for key experiments to validate Syk inhibition.

In Vitro Syk Kinase Assay

This assay determines the direct inhibitory effect of the compound on Syk kinase activity.

Materials:

• Recombinant Syk enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)[13]

• ATP

• Syk substrate (e.g., poly(Glu, Tyr) 4:1)

• Syk Inhibitor II hydrochloride

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well plates

Procedure:

• Prepare serial dilutions of Syk Inhibitor II hydrochloride in DMSO.

• In a 384-well plate, add 1 µL of the inhibitor dilution (or DMSO for control).

• Add 2 µL of Syk enzyme diluted in kinase buffer.

• Add 2 µL of a mixture of the Syk substrate and ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Western Blot for Phospho-Syk

This experiment confirms that the inhibitor blocks Syk activation within a cellular context by measuring the levels of phosphorylated Syk.

Materials:

• Cell line expressing Syk (e.g., RBL-2H3, THP-1)

• Cell culture medium and supplements

• Syk activator (e.g., anti-IgE antibody for RBL-2H3 cells)

• Syk Inhibitor II hydrochloride

• Lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors). A common recipe is 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, 0.25% sodium deoxycholate, supplemented with inhibitors like sodium orthovanadate, sodium pyrophosphate, and beta-glycerophosphate.[14]

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-Syk and anti-total-Syk)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture cells to the desired confluency.

• Pre-treat the cells with various concentrations of Syk Inhibitor II hydrochloride for a specified time (e.g., 1-2 hours).

• Stimulate the cells with a Syk activator for a short period (e.g., 5-15 minutes).

• Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

• Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-Syk antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate.

• Strip the membrane and re-probe with an anti-total-Syk antibody as a loading control.

RBL-2H3 Cell Degranulation Assay

This cell-based functional assay measures the inhibitory effect of the compound on a key Syk-dependent cellular process.

Materials:

• RBL-2H3 cells

• Cell culture medium containing DNP-specific IgE

• Tyrode's buffer

• DNP-BSA (antigen)

• Syk Inhibitor II hydrochloride

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

• Stop buffer (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10.0)

• 96-well plates

Procedure:

• Seed RBL-2H3 cells in a 96-well plate and sensitize them with anti-DNP IgE overnight.

• Wash the cells with Tyrode's buffer.

• Pre-incubate the cells with various concentrations of Syk Inhibitor II hydrochloride for 1 hour at 37°C.

• Stimulate degranulation by adding DNP-BSA for 30-60 minutes at 37°C. Include a control for total release by lysing a set of cells with Triton X-100.

• Centrifuge the plate and transfer the supernatant to a new 96-well plate.

• Add the pNAG substrate to each well and incubate at 37°C for 1 hour.

• Stop the reaction by adding the stop buffer.

• Measure the absorbance at 405 nm.

• Calculate the percentage of degranulation inhibition relative to the untreated, stimulated control.

References

• 1. stratech.co.uk [stratech.co.uk]
• 2. Choosing a Lysis Buffer for Western Blot (WB) | Cell Signaling Technology [cellsignal.com]
• 3. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Characterization of covalent inhibitors that disrupt the interaction between the tandem SH2 domains of SYK and FCER1G phospho-ITAM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Syk with fostamatinib disodium has significant clinical activity in non-Hodgkin lymphoma and chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Second-Generation SYK Inhibitor Entospletinib Ameliorates Fully Established Inflammation and Bone Destruction in the Cherubism Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An open-label phase 2 trial of entospletinib (GS-9973), a selective spleen tyrosine kinase inhibitor, in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics, Pharmacodynamics, and Safety of Entospletinib, a Novel pSYK Inhibitor, Following Single and Multiple Oral Dosing in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cllsociety.org [cllsociety.org]
• 13. promega.com [promega.com]
• 14. researchgate.net [researchgate.net]

Unveiling the Selectivity of Syk Inhibitor II Hydrochloride: A Comparative Guide

For researchers and drug development professionals navigating the landscape of kinase inhibitors, understanding the precise selectivity of a compound is paramount. This guide provides an objective comparison of Syk Inhibitor II hydrochloride with other prominent Syk inhibitors, focusing on its cross-reactivity profile. The information herein is supported by experimental data to empower informed decisions in research and development.

Performance Comparison: Kinase Inhibitory Activity

Syk Inhibitor II hydrochloride is a potent and ATP-competitive inhibitor of Spleen tyrosine kinase (Syk). To contextualize its performance, this section presents a comparative analysis of its inhibitory activity (IC50) against a panel of kinases, alongside two other widely studied Syk inhibitors: R406 (the active metabolite of Fostamatinib) and P505-15 (also known as PRT062607).

Table 1: Comparative IC50 Values of Syk Inhibitors Against a Panel of Kinases

Kinase Target	Syk Inhibitor II (nM)	R406 (nM)	P505-15 (nM)
Syk	41 [1][2][3]	41	1 [4][5]
PKCε	5,100[1][2][3]	-	-
PKCβII	11,000[1][2][3]	-	-
ZAP-70	11,200[1][2][3]	-	>80-fold selective vs Syk
Btk	15,500[1][2][3]	-	-
Itk	22,600[1][2][3]	-	-
Fgr	-	-	>80-fold selective vs Syk[6][7]
Lyn	-	>Syk	>80-fold selective vs Syk[6][7]
FAK	-	-	>80-fold selective vs Syk[6][7]
Pyk2	-	-	>80-fold selective vs Syk[6][7]
FLT3	-	205	>80-fold selective vs Syk

Note: A lower IC50 value indicates higher potency. Data is compiled from various sources and experimental conditions may differ.

Experimental Methodologies

The determination of kinase inhibitor potency and selectivity is crucial for its characterization. Below are detailed protocols for two common experimental approaches used to assess the cross-reactivity of compounds like Syk Inhibitor II hydrochloride.

Biochemical Kinase Inhibition Assay (Example: Homogeneous Time-Resolved Fluorescence - HTRF®)

This in vitro assay measures the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase.

Principle: The assay quantifies the phosphorylation of a specific substrate by the kinase. It utilizes two antibodies, one labeled with a donor fluorophore (e.g., Europium cryptate) that binds to the substrate, and another labeled with an acceptor fluorophore (e.g., XL665) that recognizes the phosphorylated form of the substrate. When both antibodies are bound in close proximity on the phosphorylated substrate, Fluorescence Resonance Energy Transfer (FRET) occurs, generating a specific signal that is proportional to the kinase activity.

Protocol:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.0, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Dilute the purified recombinant kinase and the biotinylated substrate peptide in the kinase buffer to the desired concentrations.

  • Prepare a serial dilution of the test inhibitor (e.g., Syk Inhibitor II hydrochloride) in the kinase buffer.

  • Prepare an ATP solution in the kinase buffer at a concentration close to the Km value for the specific kinase.

  • Prepare the detection reagents: Europium cryptate-labeled anti-tag antibody and XL665-conjugated anti-phospho-substrate antibody in the detection buffer.

• Kinase Reaction:

  • In a 384-well microplate, add the test inhibitor solution.

  • Add the kinase and substrate mixture to the wells.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction by adding the detection reagents.

  • Incubate the plate at room temperature for 60 minutes to allow for antibody binding.

  • Read the plate on an HTRF®-compatible microplate reader, measuring the fluorescence emission at both the donor and acceptor wavelengths.

• Data Analysis:

  • Calculate the HTRF ratio (acceptor signal / donor signal).

  • Plot the HTRF ratio against the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Cell-Based Syk Inhibition Assay

This assay format evaluates the inhibitor's activity within a cellular context, providing insights into its cell permeability and its effect on the Syk signaling pathway.

Principle: This assay measures the inhibition of Syk-mediated downstream signaling events in a relevant cell line (e.g., a B-cell lymphoma line). A common readout is the phosphorylation of a downstream target of Syk, such as BLNK or PLCγ2, which can be quantified using techniques like Western blotting or cell-based ELISA.

Protocol:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., Ramos B-cells) in appropriate media.

  • Seed the cells in a multi-well plate and allow them to adhere or stabilize.

  • Pre-incubate the cells with a serial dilution of the test inhibitor for a specific duration (e.g., 1-2 hours).

• Cell Stimulation:

  • Stimulate the cells with an appropriate agonist to activate the Syk pathway (e.g., anti-IgM antibody to cross-link the B-cell receptor).

  • Incubate for a short period (e.g., 5-15 minutes) to allow for signal transduction.

• Cell Lysis and Protein Quantification:

  • Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the total protein concentration in each lysate using a standard protein assay (e.g., BCA assay).

• Detection of Phosphorylation (Example: Western Blot):

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of a Syk downstream target (e.g., anti-phospho-BLNK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Normalize the phospho-protein signal to a loading control (e.g., total protein or a housekeeping gene like GAPDH).

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the normalized phospho-protein signal against the inhibitor concentration.

  • Determine the IC50 value from the dose-response curve.

Visualizing Key Pathways and Processes

To further aid in the understanding of Syk's role and the methods used to study its inhibition, the following diagrams are provided.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. A peptide-based biosensor assay to detect intracellular Syk kinase activation and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The selective SYK inhibitor P505-15 (PRT062607) inhibits B cell signaling and function in vitro and in vivo and augments the activity of fludarabine in chronic lymphocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Selective Syk Inhibitor P505-15 (PRT062607) Inhibits B Cell Signaling and Function In Vitro and In Vivo and Augments the Activity of Fludarabine in Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]

A Comparative Guide to the Kinase Selectivity of Syk Inhibitor II Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory activity of Syk Inhibitor II hydrochloride against a panel of kinases. The half-maximal inhibitory concentration (IC50) values are presented to offer a clear quantitative comparison of the inhibitor's potency and selectivity. For a broader perspective on selective Syk inhibition, data for BAY 61-3606, another potent Syk inhibitor, is also included. Detailed experimental methodologies for determining these values are provided, alongside visualizations of the Syk signaling pathway and a typical experimental workflow.

Data Presentation: IC50 Values of Syk Inhibitor II and BAY 61-3606

The following table summarizes the in vitro IC50 values of Syk Inhibitor II hydrochloride and BAY 61-3606 against various kinases. This data allows for a direct comparison of their potency and selectivity profiles.

Kinase	Syk Inhibitor II hydrochloride IC50	BAY 61-3606 IC50/Kᵢ
Syk	41 nM [1][2][3]	10 nM (IC50) [4], 7.5 nM (Kᵢ) [4]
Btk	15.5 µM	>5,000 nM (Kᵢ)[4]
Itk	22.6 µM	>4,700 nM (Kᵢ)[4]
Lyn	-	>5,400 nM (Kᵢ)[4]
Fyn	-	>12,500 nM (Kᵢ)[4]
Src	-	>6,250 nM (Kᵢ)[4]
ZAP-70	11.2 µM	-
PKCε	5.1 µM	-
PKCβII	11 µM	-
MAP4K2	-	11.3 nM[5]
Nek1	-	159 nM[6][7]
Nek4	-	25 nM[6][7]

Experimental Protocols

The IC50 values presented in this guide are typically determined using in vitro kinase assays. Below is a detailed protocol for a standard radiometric kinase assay, a gold-standard method for quantifying kinase activity and inhibitor potency.[8][9][10][11]

Radiometric [γ-³²P]-ATP Kinase Assay for IC50 Determination

This protocol outlines the steps to measure the inhibitory effect of a compound on a specific kinase by quantifying the incorporation of a radiolabeled phosphate group into a substrate.

1. Reagents and Materials:

• Purified recombinant kinase

• Kinase-specific peptide or protein substrate

• [γ-³²P]-ATP (specific activity ~3000 Ci/mmol)

• Unlabeled ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.1 mM EDTA)

• Syk Inhibitor II hydrochloride or other test compounds dissolved in DMSO

• Phosphocellulose paper (e.g., P81)

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation counter and scintillation fluid

• 96-well plates

• Incubator

2. Assay Procedure:

• Compound Preparation: Prepare serial dilutions of Syk Inhibitor II hydrochloride in DMSO. A typical starting concentration for an 11-point dilution series might be 100 µM.

• Kinase Reaction Mixture Preparation: For each reaction, prepare a master mix containing the kinase reaction buffer, the specific substrate at its optimal concentration, and the purified kinase.

• Reaction Initiation:

  • Add the diluted inhibitor or DMSO (for control wells) to the respective wells of a 96-well plate.

  • Add the kinase reaction mixture to each well.

  • Initiate the kinase reaction by adding a mixture of unlabeled ATP and [γ-³²P]-ATP to each well. The final ATP concentration should be close to the Kₘ for the specific kinase to ensure competitive inhibition is accurately measured.[4]

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Spotting: Stop the reaction by adding a quench buffer (e.g., EDTA solution) or by spotting a portion of the reaction mixture directly onto the phosphocellulose paper. The peptide substrate will bind to the paper, while the unincorporated ATP will not.[8]

• Washing: Wash the phosphocellulose paper multiple times with the wash buffer to remove any unbound [γ-³²P]-ATP.

• Quantification: Place the washed paper spots into scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter. The counts per minute (CPM) are directly proportional to the amount of phosphorylated substrate and thus the kinase activity.

3. Data Analysis:

• Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism). The IC50 is the concentration of the inhibitor that results in 50% inhibition of the kinase activity.

Signaling Pathway and Experimental Workflow Visualizations

To provide a clearer understanding of the biological context and experimental design, the following diagrams have been generated using Graphviz (DOT language).

Caption: Syk Signaling Pathway in Immune Cells.[12][13][14][15][16]

Caption: Experimental Workflow for IC50 Determination.

References

• 1. Syk inhibitor II Datasheet DC Chemicals [dcchemicals.com]
• 2. biorbyt.com [biorbyt.com]
• 3. Syk Inhibitor II | CymitQuimica [cymitquimica.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. BAY61-3606 Affects the Viability of Colon Cancer Cells in a Genotype-Directed Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. In depth analysis of kinase cross screening data to identify chemical starting points for inhibition of the Nek family of kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Figure 1 from Src-family and Syk kinases in activating and inhibitory pathways in innate immune cells: signaling cross talk. | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Kinase Signaling Pathways | Cell Signaling Technology [cellsignal.com]
• 16. Tyrosine-protein kinase SYK - Wikipedia [en.wikipedia.org]

A Head-to-Head Showdown: In Vitro Comparison of Spleen Tyrosine Kinase (Syk) Inhibitors

For researchers, scientists, and drug development professionals, the landscape of spleen tyrosine kinase (Syk) inhibitors presents a promising frontier for therapeutic intervention in a host of autoimmune diseases, inflammatory conditions, and hematological malignancies. The critical role of Syk in immune cell signaling has spurred the development of numerous small molecule inhibitors, each with distinct biochemical and cellular profiles. This guide provides a side-by-side in vitro comparison of prominent Syk inhibitors, supported by experimental data and detailed methodologies to aid in the selection of the most appropriate tool compounds for research and development.

Spleen tyrosine kinase is a non-receptor tyrosine kinase that plays a pivotal role in the signal transduction pathways of various immune cells, including B cells, mast cells, and neutrophils. Its activation, downstream of immunoreceptors such as the B-cell receptor (BCR) and Fc receptors, initiates a cascade of phosphorylation events leading to cellular responses like proliferation, differentiation, and the release of inflammatory mediators. The targeted inhibition of Syk, therefore, offers a potent strategy to modulate these immune responses.

Biochemical Potency: A Comparative Analysis of IC50 Values

The half-maximal inhibitory concentration (IC50) in a cell-free biochemical assay is a primary determinant of a compound's potency against its target kinase. The following table summarizes the reported IC50 values for a selection of Syk inhibitors, providing a direct comparison of their intrinsic inhibitory activity against purified Syk enzyme.

Inhibitor	Syk IC50 (nM)	Key Selectivity Information
Entospletinib (GS-9973)	7.7	Exhibits 13- to >1000-fold cellular selectivity for Syk over other kinases such as Jak2, c-Kit, Flt3, Ret, and KDR.[1]
Fostamatinib (R406)	41	Active metabolite of the prodrug Fostamatinib. It is 5-fold less potent against Flt3 and also inhibits Lyn.[1]
Cerdulatinib (PRT062070)	32	A multi-targeted tyrosine kinase inhibitor with potent activity against JAK1 (12 nM), JAK2 (6 nM), JAK3 (8 nM), and TYK2 (0.5 nM).[1]
Lanraplenib (GS-9876)	9.5	A highly selective and orally active inhibitor.[2]
Piceatannol	-	A natural stilbene with ~10-fold selectivity for Syk versus Lyn.[1]
TAK-659	3.2	A potent and selective inhibitor of both Syk and FLT3.[1]

Cellular Activity: Gauging Performance in a Biological Context

While biochemical assays provide a measure of direct target engagement, cell-based assays are crucial for understanding an inhibitor's performance in a more physiologically relevant environment. These assays account for factors such as cell permeability and off-target effects. The table below presents the cellular potency of selected Syk inhibitors in B-cell activation models.

Inhibitor	Cellular Assay	Cellular EC50 (nM)
Lanraplenib (GS-9876)	Inhibition of anti-IgM stimulated phosphorylation of AKT, BLNK, BTK, ERK, MEK, and PKCδ in human B cells	24–51[2]
Lanraplenib (GS-9876)	Inhibition of anti-IgM mediated CD69 expression on B-cells	112 ± 10[2]
Lanraplenib (GS-9876)	Inhibition of anti-IgM /anti-CD40 co-stimulated B cell proliferation	108 ± 55[2]

Visualizing the Mechanism: The Syk Signaling Pathway

To appreciate the mechanism of action of these inhibitors, it is essential to understand the Syk signaling cascade. Upon B-cell receptor (BCR) engagement by an antigen, the associated kinases Lyn and Fyn phosphorylate the immunoreceptor tyrosine-based activation motifs (ITAMs) of the BCR co-receptors Igα and Igβ. Syk is then recruited to these phosphorylated ITAMs via its tandem SH2 domains, leading to its activation and subsequent phosphorylation of downstream targets.

Caption: The Syk signaling pathway initiated by B-cell receptor activation.

A Glimpse into the Lab: Experimental Workflow for Inhibitor Profiling

The in vitro characterization of Syk inhibitors typically follows a structured workflow, beginning with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess activity in a more complex biological system.

Caption: A typical experimental workflow for evaluating Syk inhibitors in vitro.

Detailed Experimental Protocols

Reproducibility and accurate comparison of data are contingent on detailed and standardized experimental protocols. Below are methodologies for the key assays cited in this guide.

Biochemical Syk Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Materials:

• Recombinant human Syk enzyme

• Syk substrate peptide (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Syk Kinase Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 50μM DTT)[3]

• ADP-Glo™ Kinase Assay Kit (Promega)

• Syk inhibitors

• 384-well white plates

Procedure:

• Prepare serial dilutions of the Syk inhibitors in DMSO and then dilute in Syk Kinase Buffer.

• In a 384-well plate, add 1 µl of the diluted inhibitor or vehicle (DMSO).

• Add 2 µl of a solution containing the Syk enzyme and the substrate peptide in Kinase Buffer.

• Initiate the kinase reaction by adding 2 µl of ATP solution in Kinase Buffer.

• Incubate the reaction mixture at room temperature for 60 minutes.[3]

• Stop the kinase reaction and deplete the remaining ATP by adding 5 µl of ADP-Glo™ Reagent.

• Incubate at room temperature for 40 minutes.[3]

• Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate at room temperature for 30 minutes.[3]

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value using a non-linear regression curve fit.

Cellular B-Cell Receptor (BCR) Stimulation and Western Blot Analysis

This assay assesses the ability of an inhibitor to block Syk-mediated signaling in a cellular context by measuring the phosphorylation of downstream targets.

Materials:

• B-cell line (e.g., Ramos)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Anti-IgM antibody (for BCR stimulation)

• Syk inhibitors

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-Syk (Tyr525/526), anti-Syk, anti-phospho-PLCγ2 (Tyr759), anti-PLCγ2, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed B-cells in a 6-well plate and culture overnight.

• Pre-treat the cells with various concentrations of the Syk inhibitor or vehicle for 1-2 hours.

• Stimulate the B-cells by adding anti-IgM antibody to the media for a specified time (e.g., 10-15 minutes).

• Aspirate the media and wash the cells with ice-cold PBS.

• Lyse the cells by adding ice-cold lysis buffer and scraping the cells.[4]

• Clarify the lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.[4]

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.[4]

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Wash the membrane three times with TBST.

• Visualize the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels to determine the inhibitor's effect. Calculate the EC50 value based on the dose-response curve.

This comprehensive in vitro comparison provides a valuable resource for the selection and application of Syk inhibitors in both basic research and drug discovery programs. The provided data and protocols offer a framework for the consistent and rigorous evaluation of these promising therapeutic agents.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. promega.com [promega.com]
• 4. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Syk Inhibitor II Hydrochloride: A Procedural Guide

Researchers and drug development professionals handling Syk Inhibitor II hydrochloride must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. Due to conflicting information in safety data sheets (SDS), a conservative approach is recommended, treating the compound as hazardous waste. This guide provides a clear, step-by-step procedure for the safe disposal of Syk Inhibitor II hydrochloride, its solutions, and contaminated materials.

Key Safety and Disposal Information

Proper handling and disposal are critical due to the potential hazards associated with Syk Inhibitor II hydrochloride. While some suppliers suggest that small quantities can be disposed of with household waste, others classify the compound as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1][2]. Therefore, treating it as hazardous waste is the most prudent course of action.

Parameter	Recommendation	Source
Hazard Classification	Harmful if swallowed. Very toxic to aquatic life with long lasting effects.	[2]
Primary Disposal Route	Dispose of contents/container to an approved waste disposal plant.	[2][3]
Environmental Precautions	Avoid release to the environment. Do not allow to enter sewers or surface/ground water. Collect spillage.	[1][2]
Spill Cleanup (Solid)	Sweep up and shovel into suitable containers for disposal.	[3]
Spill Cleanup (Solution)	Absorb with liquid-binding material (e.g., diatomite). Decontaminate surfaces with alcohol. Dispose of contaminated material as hazardous waste.	[2]
Uncleaned Packaging	Dispose of according to official regulations.	[1]

Experimental Context: Syk Inhibition

Syk Inhibitor II is a cell-permeable compound used in research to selectively block the activity of Spleen tyrosine kinase (Syk), a key enzyme in intracellular signaling pathways[4][5]. It is frequently used in studies related to inflammation, allergies, and platelet function[5][6]. Experiments often involve dissolving the compound in solvents like DMSO or DMF[4]. The disposal procedure must account for both the solid compound and its solutions.

Step-by-Step Disposal Protocol

The following workflow outlines the mandatory procedure for the safe disposal of Syk Inhibitor II hydrochloride and associated waste.

Caption: Disposal workflow for Syk Inhibitor II hydrochloride.

Detailed Methodologies for Safe Handling and Disposal

1. Personal Protective Equipment (PPE): Before handling Syk Inhibitor II hydrochloride in any form, it is mandatory to wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

2. Waste Segregation and Collection:

• Solid Waste: Unused or expired solid Syk Inhibitor II hydrochloride should be collected in a dedicated, sealed container clearly labeled with the chemical name and hazard symbols.

• Liquid Waste: Solutions containing Syk Inhibitor II hydrochloride should be collected in a designated, leak-proof container for hazardous liquid waste. The container must be compatible with the solvent used (e.g., DMSO). Do not mix with other waste streams unless compatibility is confirmed.

• Contaminated Materials: All disposable labware that has come into contact with the compound, such as pipette tips, tubes, and gloves, must be disposed of in a designated hazardous waste container.

3. Spill Management: In the event of a spill, the area should be evacuated and ventilated if necessary.

• For solid spills: Carefully sweep the material to avoid dust formation and place it into a sealed container for disposal[3].

• For liquid spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand[2]. Once absorbed, collect the material into a suitable container for hazardous waste. The spill area should then be decontaminated with a suitable solvent, such as alcohol, and the cleaning materials also disposed of as hazardous waste[2].

4. Final Disposal: All waste containers must be stored in a designated and secure satellite accumulation area while awaiting pickup. Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the hazardous waste in accordance with local, state, and federal regulations. Never discharge chemical waste down the drain or dispose of it with regular trash[1][2].

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Syk inhibitor II|726695-51-8|MSDS [dcchemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling Syk Inhibitor II hydrochloride

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Syk Inhibitor II hydrochloride. The following procedures and recommendations are designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier:

• Name: Syk Inhibitor II hydrochloride

• Synonyms: 2-[(2-aminoethyl)amino]-4-[[3-(trifluoromethyl)phenyl]amino]-5-pyrimidinecarboxamide hydrochloride, Spleen Tyrosine Kinase Inhibitor II hydrochloride

• CAS Number: 227449-73-2 (for hydrochloride); 726695-51-8 (for free base)[1][2]

Hazard Identification and Precautionary Measures

There are conflicting hazard classifications for Syk Inhibitor II. One supplier classifies the compound as harmful if swallowed and very toxic to aquatic life with long-lasting effects[3]. Another supplier states the substance is not classified as hazardous according to the Globally Harmonized System (GHS)[1]. Given this discrepancy, it is imperative to handle the compound with caution, adhering to the more stringent safety protocols.

Hazard Statements:

• Harmful if swallowed.[3]

• Very toxic to aquatic life with long-lasting effects.[3]

Precautionary Statements:

• Wash skin thoroughly after handling.[3]

• Do not eat, drink, or smoke when using this product.[3]

• Avoid release to the environment.[3]

• If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[3]

• Rinse mouth.[3]

• Collect spillage.[3]

• Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended protective equipment.

Protection Type	Recommended Equipment	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles.	Protects against splashes and dust.
Skin Protection	Chemical-resistant gloves (e.g., nitrile). Lab coat.	Prevents skin contact.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood. If ventilation is inadequate and dust formation is likely, a NIOSH-approved N95 respirator or higher may be necessary.[4]	Minimizes inhalation of dust or aerosols.[3]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and ensuring laboratory safety.

Handling:

• Avoid contact with skin and eyes.[3]

• Avoid the formation of dust and aerosols.[3]

• Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Storage:

• Keep the container tightly sealed.[3]

• Store in a cool, well-ventilated area.[3]

• Recommended storage temperatures vary by supplier, with recommendations including 2-8°C, -20°C for powder, and -80°C for solutions.[3][5] For long-term storage, -20°C is a common recommendation.

• The compound has a stability of at least four years when stored correctly.[6][7]

• Protect from light and keep away from direct sunlight.[3][8]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[3]
Skin Contact	Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes. Call a physician.[3]
Ingestion	Wash out mouth with water. Do NOT induce vomiting. Call a physician immediately.[3]
Inhalation	Move the person to fresh air. If breathing is difficult, provide respiratory support. Seek medical attention.[3]

Spill and Disposal Procedures

Spill Management: In case of a spill, a clear and immediate response is necessary to contain the area and prevent exposure. The following workflow outlines the appropriate steps.

Workflow for handling a chemical spill.

Disposal:

• Dispose of the substance and its container at an approved waste disposal facility.[3]

• Disposal must be conducted in accordance with all prevailing country, federal, state, and local regulations.[3]

• Do not allow the product to be released into the environment, as it is considered very toxic to aquatic life.[3]

Experimental Protocols and Data

While detailed experimental protocols for specific biological assays are beyond the scope of this safety guide, it is important to note that Syk Inhibitor II hydrochloride is a potent and selective ATP-competitive inhibitor of Spleen Tyrosine Kinase (Syk).[5] It is cell-permeable and has been used in both in vitro and in vivo studies to investigate Syk's role in signaling pathways.[2][6] Researchers should consult published literature for detailed methodologies related to their specific application.[2] This compound is intended for research use only and is not for human or veterinary use.[1][6]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Syk Inhibitor II dihydrochloride | PKC | BTK | Syk | TargetMol [targetmol.com]
• 3. Syk inhibitor II|726695-51-8|MSDS [dcchemicals.com]
• 4. Personal protective equipment for preparing toxic drugs [gerpac.eu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. fishersci.com [fishersci.com]